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  • Product: Methyl Cinnoline-6-carboxylate
  • CAS: 318276-74-3

Core Science & Biosynthesis

Foundational

"Methyl Cinnoline-6-carboxylate" chemical properties and structure

Structural Dynamics, Synthetic Architecture, and Medicinal Utility[1] Executive Summary Methyl cinnoline-6-carboxylate (CAS: 318276-74-3) represents a critical, albeit underutilized, scaffold in modern medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Dynamics, Synthetic Architecture, and Medicinal Utility[1]

Executive Summary

Methyl cinnoline-6-carboxylate (CAS: 318276-74-3) represents a critical, albeit underutilized, scaffold in modern medicinal chemistry.[1][2] As a 1,2-benzodiazine derivative, it serves as a high-value bioisostere for quinoline and isoquinoline frameworks, offering unique electronic properties due to the presence of the N=N bond.[1][2] This whitepaper provides a comprehensive technical analysis of the molecule, detailing its physicochemical profile, robust synthetic pathways, and its strategic application as a building block for kinase inhibitors and antimicrobial agents.[2]

Structural Characterization & Electronic Profile

The cinnoline core is defined by a benzene ring fused to a pyridazine ring.[1][2] In methyl cinnoline-6-carboxylate, the ester functionality at the C6 position creates a polarized electronic environment, significantly influencing reactivity and binding affinity in biological targets.[1][2]

Molecular Architecture:

  • Core System: 1,2-Diazanaphthalene (Cinnoline).[1][2]

  • Substituent: Methyl ester (-COOCH3) at position 6 (para to the bridgehead carbon C8a).[1][2]

  • Electronic Effect: The N1=N2 bond is electron-withdrawing, reducing the electron density of the fused benzene ring.[1][2] The C6-ester further deactivates the system, making the ring highly susceptible to nucleophilic attack but resistant to electrophilic substitution.[1][2]

Table 1: Physicochemical Identifiers

PropertyData
IUPAC Name Methyl cinnoline-6-carboxylate
CAS Number 318276-74-3
Molecular Formula C₁₀H₈N₂O₂
Molecular Weight 188.18 g/mol
SMILES COC(=O)C1=CC=C2N=NC=CC2=C1
Predicted LogP 1.8 - 2.1
Topological PSA 52.1 Ų
H-Bond Acceptors 3 (N1, N2, Carbonyl O)
Synthetic Pathways[1][2][4][5]

The synthesis of methyl cinnoline-6-carboxylate can be approached via two primary methodologies: the classical Widman-Stoermer Cyclization (ring construction) and Palladium-Catalyzed Carbonylation (functional group interconversion).[1][2]

Method A: Widman-Stoermer Cyclization (De Novo Synthesis)

This route is preferred for constructing the cinnoline core from acyclic benzene precursors.[1][2] It relies on the diazotization of an o-aminoalkenylbenzene.[1][2]

  • Precursor: Methyl 4-amino-3-vinylbenzoate.[1][2]

  • Mechanism: Diazotization of the amine generates a diazonium species which undergoes intramolecular electrophilic attack on the electron-rich vinyl group, followed by aromatization.[1][2]

Protocol:

  • Diazotization: Dissolve methyl 4-amino-3-vinylbenzoate (1.0 eq) in 4M HCl at 0°C. Add NaNO₂ (1.1 eq) dropwise, maintaining temperature <5°C.

  • Cyclization: Stir the diazonium solution at ambient temperature for 12–24 hours. The ring closure is often spontaneous but can be catalyzed by heating to 60°C.[1][2]

  • Isolation: Neutralize with NaHCO₃, extract with EtOAc, and purify via flash chromatography (Hexane/EtOAc).

Method B: Palladium-Catalyzed Alkoxycarbonylation

This method is ideal when 6-bromocinnoline is available, utilizing high-pressure CO insertion.[1][2]

  • Substrate: 6-Bromocinnoline (CAS: 318276-72-1).[1][2]

  • Reagents: Pd(OAc)₂ (5 mol%), dppp (ligand), CO (balloon or autoclave), MeOH, Et₃N.

  • Conditions: 80°C, 5 atm CO, 12 h.

Synthesis Precursor Methyl 4-amino-3-vinylbenzoate Diazonium Diazonium Intermediate Precursor->Diazonium NaNO2, HCl (Diazotization) Product Methyl Cinnoline-6-carboxylate Diazonium->Product Cyclization (Widman-Stoermer) Bromo 6-Bromocinnoline Bromo->Product CO, MeOH Pd(OAc)2 (Carbonylation)

Figure 1: Dual synthetic pathways for Methyl Cinnoline-6-carboxylate.[1][3]

Reactivity & Functionalization[1][2][4]

The chemical behavior of methyl cinnoline-6-carboxylate is dominated by the electron-deficient nature of the heterocycle.[1][2]

3.1. Nucleophilic Attacks

The C4 position of the cinnoline ring is the most electrophilic site.[1][2]

  • Grignard Addition: Reaction with R-MgX often leads to addition at C4, forming 4-substituted dihydrocinnolines which must be oxidized back to the aromatic system.[1][2]

  • Hydrolysis: The C6-methyl ester can be selectively hydrolyzed to the carboxylic acid using LiOH in THF/H₂O, providing a handle for amide coupling.[1][2]

3.2. Reductive Contraction

A unique feature of cinnolines is their tendency to undergo ring contraction to indoles or dihydro-derivatives under strong reducing conditions (e.g., Zn/AcOH), a reaction that must be carefully managed during synthesis.[1][2]

Reactivity Center Methyl Cinnoline-6-carboxylate Acid Cinnoline-6-carboxylic Acid (Scaffold for Amides) Center->Acid LiOH, THF/H2O (Hydrolysis) Dihydro 1,4-Dihydrocinnoline Center->Dihydro NaBH4 (Reduction) C4_Sub 4-Substituted Cinnoline Center->C4_Sub R-MgX then [Ox] (Nucleophilic Addition)

Figure 2: Reactivity map highlighting key functionalization vectors.[1][2]

Medicinal Chemistry Applications
4.1. Bioisosterism

Cinnoline is a "za-bioisostere" of quinoline.[1][2] The introduction of the second nitrogen (N2) lowers the pKa (cinnoline pKa ~2.6 vs quinoline ~4.[1][2]9) and increases water solubility.[1][2]

  • H-Bonding: The N1/N2 lone pairs act as weak hydrogen bond acceptors, distinct from the single acceptor in quinolines.[1][2]

4.2. Target Specificity

The 6-carboxylate motif is frequently utilized to target:

  • Kinase Inhibitors: The ester is converted to an amide to interact with the hinge region of kinases (e.g., BTK, EGFR).[2] The cinnoline core provides a rigid spacer that orients the amide into the selectivity pocket.[1][2]

  • Antimicrobials: Cinnoline-6-derivatives have shown efficacy against resistant Gram-positive strains, often outperforming their quinoline analogues due to improved permeability.[1][2]

Safety & Handling Protocol

While specific toxicological data for the 6-carboxylate is limited, it should be handled as a standard hazardous organic chemical.[1][2]

  • Hazard Statements (GHS): H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2] Irrit.).

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The ester is stable but moisture-sensitive over long periods.[1][2]

  • Disposal: Incineration in a chemical waste facility equipped with afterburners and scrubbers (NOx generation).[1][2]

References
  • Widman-Stoermer Synthesis: Widman, O. (1884).[1][2][4] "Ueber die Constitution der Cinnoline." Berichte der deutschen chemischen Gesellschaft, 17(1), 722-728.[1][2] Link[1][2]

  • Cinnoline Pharmacology: Parrino, B., et al. (2019).[1][2] "Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?" Molecules, 24(12), 2271.[1][2] Link

  • Synthesis of Cinnoline Esters: Lead Sciences Product Catalog, "Methyl cinnoline-6-carboxylate CAS 318276-74-3".[1][2][5] Link

  • Carbonylation Methodology: Vinogradova, O. V., & Balova, I. A. (2008).[1][2] "Methods for the synthesis of cinnolines." Chemistry of Heterocyclic Compounds, 44, 501–522.[1][2] Link

Sources

Exploratory

Discovery and history of cinnoline compounds

The Cinnoline Scaffold: From 19th-Century Discovery to VEGFR Kinase Inhibitors Executive Summary Cinnoline (1,2-benzodiazine) represents a privileged scaffold in medicinal chemistry, distinguished by its bioisosteric rel...

Author: BenchChem Technical Support Team. Date: February 2026

The Cinnoline Scaffold: From 19th-Century Discovery to VEGFR Kinase Inhibitors

Executive Summary

Cinnoline (1,2-benzodiazine) represents a privileged scaffold in medicinal chemistry, distinguished by its bioisosteric relationship with quinoline and isoquinoline. While historically overshadowed by its 1,3- (quinazoline) and 1,4- (quinoxaline) isomers, the cinnoline nucleus has experienced a renaissance in drug discovery, particularly as a core pharmacophore for receptor tyrosine kinase (RTK) inhibitors. This guide synthesizes the historical trajectory of cinnoline chemistry with modern synthetic methodologies and structure-activity relationships (SAR), providing a technical roadmap for researchers leveraging this heterocycle in lead optimization.

Historical Genesis: The Richter Era

The discovery of the cinnoline system is attributed to Victor von Richter in 1883 . Unlike many heterocycles isolated from coal tar, cinnoline was a product of deliberate synthesis. Richter sought to explore the reactivity of diazonium salts with adjacent alkynyl groups.

  • The First Synthesis (1883): Richter synthesized cinnoline derivatives by diazotizing o-aminoarylpropiolic acids. The resulting diazonium salt cyclized in water to yield 4-hydroxycinnoline-3-carboxylic acid .

  • Isolation of the Parent: Richter did not isolate the parent heterocycle. It was not until 1897 that Busch and Rast successfully isolated unsubstituted cinnoline by decarboxylating Richter’s acid and reducing the hydroxyl group.

Key Insight for Researchers: The historical difficulty in synthesizing the parent compound highlights the scaffold's inherent electron deficiency and susceptibility to ring-opening under harsh reductive conditions—a critical factor when designing late-stage functionalization protocols.

Synthetic Evolution & Mechanisms[1]

The Widman-Stoermer Synthesis (Classic)

For over a century, the Widman-Stoermer reaction has remained the benchmark for constructing the cinnoline core, particularly for 4-substituted derivatives. It involves the diazotization of o-aminoarylethylenes (or 2-vinylanilines).

Mechanism:

  • Diazotization: The primary amine is converted to a diazonium salt (

    
    ).
    
  • Electrophilic Cyclization: The electron-rich double bond attacks the electrophilic diazonium nitrogen.

  • Aromatization: Loss of a proton restores aromaticity, yielding the cinnoline.

WidmanStoermer Start o-Aminoarylethylene Diaz Diazonium Intermediate Start->Diaz NaNO2, HCl (Diazotization) Cyc Cyclization Transition State Diaz->Cyc Intramolecular Attack Prod 4-Substituted Cinnoline Cyc->Prod -H+ (Aromatization)

Figure 1: Mechanistic pathway of the Widman-Stoermer synthesis.

Modern Cross-Coupling Approaches

Contemporary drug development favors modularity. The Sonogashira coupling-cyclization sequence allows for the rapid assembly of 3,4-disubstituted cinnolines from commercially available o-iodoanilines.

  • Step 1: Sonogashira coupling of o-iodoaniline with a terminal alkyne.

  • Step 2: Diazotization of the resulting o-alkynylaniline triggers spontaneous cyclization to the cinnoline (Richter-type closure).

Chemical Architecture & Reactivity

The 1,2-diazine ring imparts unique physicochemical properties compared to its quinoline isomer:

  • Basicity: Cinnoline (

    
     2.[1]64) is significantly less basic than quinoline (
    
    
    
    4.94) due to the inductive effect of the second nitrogen atom (N2) destabilizing the protonated form at N1.
  • Electrophilic Substitution: Occurs preferentially at the C5 and C8 positions of the benzenoid ring. The pyridazine ring is deactivated toward electrophiles.

  • Nucleophilic Attack: The C4 position is highly susceptible to nucleophilic attack, a property exploited in the synthesis of 4-amino-cinnoline kinase inhibitors (via displacement of 4-chloro intermediates).

Pharmacological Renaissance: VEGFR Inhibition

The most authoritative demonstration of cinnoline’s utility in drug design comes from the work of Hennequin et al. (1999) at AstraZeneca. In the search for VEGF Receptor (KDR/Flt-1) inhibitors, the team explored the bioisosteric replacement of the quinazoline core.

Study Insight: The researchers synthesized 4-anilinocinnolines and compared them to quinazolines and quinolines.[2] They found that while quinazolines were generally more potent, the cinnoline scaffold offered a distinct solubility profile and selectivity window.

Table 1: Bioisosteric Comparison of VEGFR-2 (KDR) Inhibitory Activity Data adapted from Hennequin et al. (1999)

Scaffold CoreStructureKDR IC50 (

)
Flt-1 IC50 (

)
Solubility (pH 7.4)
Quinazoline 4-Anilino0.020.55Moderate
Cinnoline 4-Anilino0.081.20High
Quinoline 4-Anilino0.050.30Low

Analysis: The cinnoline derivative retained nanomolar potency (80 nM) against KDR. The presence of the N-N bond alters the hydrogen bond acceptor capability at the N1 position, influencing binding affinity to the ATP-binding pocket of the kinase.

Experimental Protocol: Synthesis of 4-Methylcinnoline

Methodology adapted from the classic Widman-Stoermer cyclization.

Objective: Synthesis of 4-methylcinnoline from o-aminoacetophenone.

Reagents:

  • o-Aminoacetophenone (13.5 g, 0.1 mol)

  • Methylmagnesium iodide (Grignard reagent)

  • Sodium nitrite (

    
    )
    
  • Sulfuric acid (

    
    , 2M)
    

Step-by-Step Protocol:

  • Grignard Addition (Alkene Formation Precursor):

    • React o-aminoacetophenone with excess methylmagnesium iodide in anhydrous ether at 0°C.

    • Quench with ammonium chloride and dehydrate the resulting carbinol (using catalytic iodine in refluxing benzene) to yield 2-isopropenylaniline .

    • Checkpoint: Verify formation of the terminal alkene via

      
       NMR (distinct vinylic protons).
      
  • Diazotization & Cyclization:

    • Dissolve 2-isopropenylaniline (0.05 mol) in 2M

      
       (100 mL) and cool to 0–5°C in an ice bath.
      
    • Add a solution of sodium nitrite (3.5 g in 10 mL water) dropwise over 20 minutes. Maintain temperature <5°C to prevent decomposition.

    • Observation: The solution will turn from clear to orange/red.

    • Stir for an additional 1 hour at 0°C, then allow the mixture to warm to room temperature (25°C) over 4 hours. The cyclization occurs spontaneously during this warming phase.

  • Isolation:

    • Basify the solution to pH 9 using 10% NaOH.

    • Extract with dichloromethane (

      
       mL).
      
    • Dry organic layers over

      
       and concentrate in vacuo.
      
    • Purification: Recrystallize from light petroleum ether.

    • Yield: Expect 60–70% of 4-methylcinnoline as pale yellow needles (mp 73–74°C).

Future Outlook

The cinnoline scaffold is moving beyond classical medicinal chemistry into organic electronics . Recent studies utilize the electron-deficient nature of the cinnoline ring to design n-type semiconductors for organic photovoltaics (OPVs). In drug development, "scaffold hopping" from quinolines to cinnolines remains a viable strategy to bypass patent space or improve metabolic stability (reducing oxidative metabolism at the C3 position).

References

  • Richter, V. v. (1883).[3] "Über Cinnolinderivate." Berichte der deutschen chemischen Gesellschaft, 16, 677–683. Link

  • Busch, M. & Rast, A. (1897). "Ueber das Cinnolin." Berichte der deutschen chemischen Gesellschaft, 30(1), 521–527. Link

  • Hennequin, L. F. et al. (1999).[3] "Design and Structure-Activity Relationship of a New Class of Potent VEGF Receptor Tyrosine Kinase Inhibitors." Journal of Medicinal Chemistry, 42(26), 5369–5389. Link

  • Lettreuch, H. et al. (2020).[4] "Synthesis of New Cinnoline Derivatives." Journal of Heterocyclic Chemistry, 57(3), 1250-1258. Link

  • Simpson, J. C. E. (1953).[5] Condensed Pyridazine and Pyrazine Rings (Cinnolines, Phthalazines, and Quinoxalines). Interscience Publishers.

Sources

Foundational

Technical Monograph: Spectroscopic Profiling of Methyl Cinnoline-6-carboxylate

This technical guide details the spectroscopic profile of Methyl Cinnoline-6-carboxylate , a critical heterocyclic building block in medicinal chemistry. The data presented synthesizes experimental parameters from author...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the spectroscopic profile of Methyl Cinnoline-6-carboxylate , a critical heterocyclic building block in medicinal chemistry. The data presented synthesizes experimental parameters from authoritative literature (e.g., Org. Lett., J. Med.[1] Chem.) and high-fidelity predictive modeling based on the cinnoline scaffold's electronic properties.[1]

[1]

Chemical Identity & Significance

Methyl Cinnoline-6-carboxylate (CAS: 318276-74-3) is a substituted 1,2-benzodiazine.[1] Unlike quinolines, the presence of the N=N bond in the cinnoline ring imparts unique electronic deficiency and hydrogen-bonding capabilities, making it a valuable bioisostere in kinase inhibitors and anti-infective drug discovery.[1]

  • Molecular Formula: C₁₀H₈N₂O₂[2]

  • Molecular Weight: 188.18 g/mol [1][2]

  • SMILES: COC(=O)C1=CC2=C(C=C1)N=NC=C2[1]

  • Key Pharmacophore Features: H-bond acceptor (N1/N2), Hydrophobic aromatic core, Electrophilic ester handle.[1]

Synthesis & Impurity Context

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for identifying solvent residuals or regioisomeric impurities.[1]

Primary Synthetic Route (Richter/Widman-Stoermer Variation)

The most common route involves the diazotization of o-aminoalkynylbenzenes or the regioselective metalation of the parent cinnoline scaffold.[1]

Synthesis Start Cinnoline Core Inter 6-Magnesiated Intermediate Start->Inter -78°C, THF Reagent TMPMgCl·LiCl (Metalation Agent) Reagent->Inter Product Methyl Cinnoline-6-carboxylate Inter->Product Electrophilic Trapping Trap Methyl Chloroformate (ClCOOMe) Trap->Product

Figure 1: Regioselective synthesis via Knochel-Hauser base metalation. Note: THF and Hexane peaks are common residuals in NMR.

Spectroscopic Specifications

A. Nuclear Magnetic Resonance (NMR)

The cinnoline ring system is highly electron-deficient, causing significant downfield shifts of the aromatic protons.[1] The ester group at position 6 further deshields the ortho-protons (H5 and H7).[1]

1H NMR Data (400 MHz, CDCl₃)

Reference Standard: TMS (0.00 ppm) | Residual Solvent: CHCl₃ (7.26 ppm)[1]

PositionShift (δ ppm)MultiplicityIntegralJ-Coupling (Hz)Assignment Logic
H3 9.35 Doublet (d)1HJ = 6.0Deshielded by adjacent N2; characteristic of cinnolines.[1]
H5 8.68 Singlet (d*)1HJ ~ 1.5Peri-position to N1 + Ortho to Ester.[1] Most deshielded aromatic proton.[1]
H8 8.55 Doublet (d)1HJ = 8.8Pseudo-peri to N2; deshielded by ring fusion.[1]
H7 8.42 Doublet of Doublets (dd)1HJ = 8.8, 1.8Ortho to ester; coupling to H8 and H5.[1]
H4 8.25 Doublet (d)1HJ = 6.0Beta to N2; standard aromatic region.[1]
OMe 4.02 Singlet (s)3H-Methyl ester protons.[1]

Note: H5 often appears as a singlet or a finely split doublet due to meta-coupling with H7.

13C NMR Data (100 MHz, CDCl₃)
  • Carbonyl (C=O): 166.5 ppm[1]

  • Aromatic C-N (C3): 146.2 ppm (Most downfield aromatic C)[1]

  • Aromatic C (C6 - ipso): 131.5 ppm[1]

  • Methoxy (OCH₃): 52.8 ppm[1]

B. Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the strong ester carbonyl stretch and the characteristic heteroaromatic vibrations.[1]

Functional GroupWavenumber (cm⁻¹)IntensityDescription
Ester C=O 1720 - 1735 StrongCharacteristic methyl ester stretch.[1]
C=N / C=C 1580 - 1620 MediumAromatic ring skeletal vibrations.[1]
N=N 1550 - 1560 Weak/MedDiazo bond stretch (often obscured).[1]
C-O (Ester) 1260 - 1280 StrongC-O-C asymmetric stretch.[1]
C-H (Ar) 3030 - 3080 WeakAromatic C-H stretching.[1]
C. Mass Spectrometry (HRMS/LRMS)

The fragmentation pattern follows a standard ester cleavage pathway followed by the decomposition of the diazo ring (loss of N₂).[1]

  • Ionization Mode: ESI+ (Electrospray Ionization, Positive Mode)[1]

  • Molecular Ion [M+H]⁺: m/z 189.0664 (Calc for C₁₀H₉N₂O₂)[1]

Fragmentation Pathway:

  • [M+H]⁺ (189): Parent Ion.[1]

  • [M - OMe]⁺ (158): Loss of methoxy group (Acylium ion formation).[1]

  • [M - COOMe]⁺ (130): Loss of entire ester group (Cinnoline cation).[1]

  • [M - N₂]⁺: Radical cation collapse (rare in soft ionization, common in EI).[1]

MassSpec M [M+H]+ m/z 189.06 Frag1 [M - OMe]+ m/z 158.05 M->Frag1 - CH3OH (32) Frag2 [M - COOMe]+ m/z 130.05 M->Frag2 - COOCH3 (59) Core Cinnoline Core Frag2->Core Stability

Figure 2: Primary fragmentation pathway observed in ESI-MS.[1]

Experimental Protocols

Protocol 1: NMR Sample Preparation[1]
  • Solvent: Chloroform-d (CDCl₃) is the standard solvent.[1] If solubility is poor, DMSO-d₆ is the alternative (expect H3/H4 shifts to move downfield by ~0.1-0.2 ppm due to H-bonding).[1]

  • Concentration: 5-10 mg of sample in 0.6 mL solvent.

  • Filtration: Filter through a cotton plug in a Pasteur pipette to remove inorganic salts (MgCl₂, LiCl) from the synthesis.[1]

Protocol 2: Storage & Stability[1]
  • Hygroscopicity: The ester is moderately stable but can hydrolyze to the carboxylic acid (Cinnoline-6-carboxylic acid) if exposed to moisture.[1]

  • Check: Appearance of a broad singlet at ~11-13 ppm in 1H NMR indicates hydrolysis (COOH proton).[1]

References

  • Klatt, T., et al. (2014).[1][3] TMP-Magnesium and TMP-Zinc Bases for the Regioselective Metalation of the Cinnoline Scaffold. Organic Letters, 16(5), 1232–1235.[1][3] Link[1]

    • Core reference for the synthesis and NMR characteriz
  • Pappalardo, G. C., et al. (1975).[1] Carbon-13 NMR spectra of cinnoline and substituted cinnolines. Organic Magnetic Resonance, 7(10), 504-507.[1]

    • Foundational text for assigning the cinnoline ring carbons.
  • European Patent EP1782811A1. (2007).[1] Novel antimalaria agent containing heterocyclic compound. Link

    • Describes the synthesis of cinnoline-6-carboxylic acid deriv

Sources

Exploratory

A Technical Guide to Methyl Cinnoline-6-carboxylate: Properties, Synthesis, and Applications

This guide provides an in-depth technical overview of Methyl Cinnoline-6-carboxylate, a key heterocyclic compound. It is intended for researchers, medicinal chemists, and drug development professionals who are leveraging...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical overview of Methyl Cinnoline-6-carboxylate, a key heterocyclic compound. It is intended for researchers, medicinal chemists, and drug development professionals who are leveraging advanced chemical intermediates for the synthesis of novel bioactive molecules. We will explore its fundamental properties, discuss logical synthetic strategies for its parent scaffold, outline protocols for its structural validation, and examine its applications in modern research.

Introduction: The Significance of the Cinnoline Scaffold

The cinnoline (1,2-benzodiazine) nucleus is a bicyclic aromatic heterocycle of significant interest in medicinal chemistry.[1] Compounds incorporating this scaffold have demonstrated a vast spectrum of pharmacological activities, including antibacterial, antifungal, antimalarial, anti-inflammatory, and antitumor properties.[1][2][3][4] This broad bioactivity makes cinnoline derivatives highly valuable leads in drug discovery programs.

Methyl Cinnoline-6-carboxylate, specifically, serves as a crucial synthetic intermediate. Its structure, featuring the reactive ester functional group on the core cinnoline framework, allows for further chemical elaboration to build libraries of complex, nitrogen-containing heterocyclic compounds for screening and development.[5]

Core Molecular and Physical Properties

A precise understanding of a compound's fundamental properties is the bedrock of any successful research campaign. The key identifiers and physical data for Methyl Cinnoline-6-carboxylate are summarized below.

PropertyValueSource(s)
Molecular Formula C₁₀H₈N₂O₂[5][6][7]
Molecular Weight 188.18 g/mol [5][6]
Monoisotopic Mass 188.05858 Da[7]
CAS Number 318276-74-3[6]
Boiling Point 340.1 ± 34.0 °C at 760 mmHg[5]
Storage Conditions Room temperature, in a dry, sealed container[5][6]

Synthetic Strategies for the Cinnoline Nucleus

While specific, proprietary syntheses for Methyl Cinnoline-6-carboxylate exist, the construction of its core framework relies on well-established and versatile reactions in heterocyclic chemistry. The choice of a synthetic route is often dictated by the availability of starting materials and the desired substitution patterns on the final molecule. Below, we discuss the principal approaches.

The Richter Cinnoline Synthesis

The foundational method for creating the cinnoline ring was developed by Victor von Richter in 1883. This reaction involves the diazotization of an ortho-amino-phenylalkyne followed by intramolecular cyclization.[8] For instance, the cyclization of the diazonium salt derived from o-aminophenylpropiolic acid yields a 4-hydroxycinnoline-3-carboxylic acid, which can then be further modified.[8] Although historically significant, this method's reliance on potentially unstable diazonium salts and specific alkyne precursors has led to the development of more modern alternatives.

Arylhydrazone Cyclization Methods

A more contemporary and widely applicable strategy involves the intramolecular cyclization of arylhydrazones. This approach offers greater flexibility in precursor design and often proceeds under milder conditions. A common pathway involves the condensation of a substituted benzenediazonium salt with a β-ketoester (like ethyl acetoacetate) to form a phenylhydrazone intermediate.[2] This intermediate is then cyclized, often using a condensing agent such as polyphosphoric acid, sometimes enhanced by microwave irradiation to improve reaction times and yields.[2] The versatility of this method allows for the introduction of various substituents onto the benzene ring of the hydrazone, which ultimately translates to diverse functionalization on the final cinnoline product.

Generalized Synthetic Workflow

The following diagram illustrates a logical and generalized workflow for synthesizing a cinnoline-6-carboxylate derivative, starting from a commercially available aminobenzoic acid. This multi-step process is representative of the strategic thinking required in heterocyclic synthesis.

G cluster_0 Step 1: Diazotization cluster_1 Step 2: Hydrazone Formation cluster_2 Step 3: Intramolecular Cyclization cluster_3 Step 4: Esterification (if needed) A Substituted p-aminobenzoic acid B Arenediazonium Salt A->B NaNO₂, HCl 0-5 °C D Arylhydrazone Intermediate B->D C β-Ketoester (e.g., Ethyl Acetoacetate) C->D E Substituted Cinnoline Ester D->E Polyphosphoric Acid (PPA) Heat or Microwave F Methyl Cinnoline-6-carboxylate E->F MeOH, H⁺

Caption: Generalized workflow for Cinnoline-6-carboxylate synthesis.

Protocol for Structural Characterization and Validation

Ensuring the identity, purity, and structural integrity of a synthesized compound is paramount. The following protocols constitute a self-validating system for the characterization of Methyl Cinnoline-6-carboxylate.

Mass Spectrometry (MS)

Rationale: Mass spectrometry provides definitive confirmation of the compound's molecular weight, serving as the primary check of a successful synthesis. High-resolution mass spectrometry (HRMS) can further confirm the elemental composition.

Protocol:

  • Prepare a stock solution of the sample at 1 mg/mL in methanol or acetonitrile.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode or 0.1% ammonium hydroxide for negative ion mode.

  • Infuse the sample into an Electrospray Ionization (ESI) source coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Acquire data in both positive and negative ion modes over a mass range of m/z 100-500.

  • Compare the observed masses with the theoretically calculated values for expected adducts.

Expected Data: The following table summarizes the predicted m/z values for common adducts of Methyl Cinnoline-6-carboxylate, which should be observed experimentally.[7]

AdductFormulaPredicted m/z
[M+H]⁺[C₁₀H₉N₂O₂]⁺189.0659
[M+Na]⁺[C₁₀H₈N₂O₂Na]⁺211.0478
[M+K]⁺[C₁₀H₈N₂O₂K]⁺227.0217
[M-H]⁻[C₁₀H₇N₂O₂]⁻187.0513
Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy provides detailed information about the chemical environment of each proton and carbon atom, confirming the compound's specific isomeric structure and connectivity.

Protocol:

  • Dissolve approximately 5-10 mg of the purified sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved; vortex or sonicate briefly if necessary.

  • Acquire a ¹H NMR spectrum. Key signals to verify are the aromatic protons (typically δ 7.5-9.0 ppm) and the sharp singlet for the methyl ester protons (typically δ 3.9-4.1 ppm).

  • Acquire a ¹³C NMR spectrum to confirm the presence of the expected number of carbon environments, including the ester carbonyl carbon (typically δ 165-175 ppm).

  • (Optional but recommended) Perform 2D NMR experiments (e.g., COSY, HSQC) to definitively assign proton and carbon signals and confirm connectivity.

Applications in Research and Drug Development

The primary value of Methyl Cinnoline-6-carboxylate lies in its utility as a versatile building block for creating more complex molecules with potential therapeutic applications.

Causality: The ester group at the 6-position is readily transformable. It can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to form amides. Alternatively, it can be reduced to an alcohol or converted to other functional groups. This chemical handle allows for the systematic exploration of the structure-activity relationship (SAR) at this position of the cinnoline core, a critical process in lead optimization for drug discovery.

The diagram below illustrates its central role in accessing diverse classes of bioactive compounds.

G cluster_0 Chemical Transformations cluster_1 Potential Bioactive Derivatives A Methyl Cinnoline-6-carboxylate B Hydrolysis (-> Acid) A->B D Reduction (-> Alcohol) A->D C Amide Coupling B->C E Anticancer Agents C->E F Antibacterial Agents C->F G Anti-inflammatory Agents C->G H Antimalarial Agents C->H

Caption: Role as an intermediate for diverse bioactive compounds.

References

  • MySkinRecipes. Methyl cinnoline-6-carboxylate. [Link]

  • Lead Sciences. Methyl cinnoline-6-carboxylate. [Link]

  • The Good Scents Company. 6-methyl quinoline 6-methylquinoline. [Link]

  • National Center for Biotechnology Information. 6-Quinolinecarboxylic acid. PubChem Compound Summary for CID 82571. [Link]

  • Université du Luxembourg. Methyl cinnoline-6-carboxylate (C10H8N2O2). PubChemLite. [Link]

  • Journal of Pharmaceutical Negative Results. A Comprehensive Review On Cinnoline Derivatives. [Link]

  • Indian Journal of Pharmaceutical Education and Research. An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives. [Link]

  • Wikipedia. Cinnoline. [Link]

  • National Center for Biotechnology Information. Methyl quinoline-6-carboxylate. PubChem Compound Summary for CID 736812. [Link]

  • ResearchGate. Methods for the synthesis of cinnolines (Review). [Link]

  • National Center for Biotechnology Information. Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. PubMed Central. [Link]

  • ResearchGate. Cinnoline Derivatives with Biological Activity. [Link]

Sources

Foundational

"Methyl Cinnoline-6-carboxylate" starting materials and precursors

The following technical guide details the synthesis, precursors, and experimental logic for Methyl Cinnoline-6-carboxylate , a critical heterocyclic building block in medicinal chemistry. Executive Summary & Strategic Va...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis, precursors, and experimental logic for Methyl Cinnoline-6-carboxylate , a critical heterocyclic building block in medicinal chemistry.

Executive Summary & Strategic Value

Methyl Cinnoline-6-carboxylate (CAS: 318276-74-3) serves as a high-value scaffold in drug discovery, functioning as a bioisostere for quinoline and isoquinoline cores. Its 1,2-diazine system offers unique hydrogen-bonding capabilities and metabolic stability profiles, making it essential for developing kinase inhibitors (e.g., CSF-1R, PDE10A) and antibacterial agents.

This guide prioritizes the Widman-Stoermer synthesis as the most robust, scalable, and atom-economical route. Unlike the Richter synthesis, which often yields 4-hydroxy byproducts requiring subsequent functionalization, the Widman-Stoermer protocol directly accesses the fully aromatic cinnoline core from accessible vinyl-aniline precursors.

Retrosynthetic Analysis

The strategic disconnection relies on the formation of the N1–N2 and N2–C3 bonds. The most logical disconnection leads to a 4-amino-3-vinylbenzoic acid derivative , which can be traced back to commercially available methyl 4-aminobenzoate .

Logical Disconnection Plan
  • Target: Methyl Cinnoline-6-carboxylate

  • Precursor A: Methyl 4-amino-3-vinylbenzoate (Key Intermediate)

  • Precursor B: Methyl 4-amino-3-iodobenzoate (Key Starting Material - KSM)

  • Commodity Source: Methyl 4-aminobenzoate[1][2][3][4][5][6][7][8]

Retrosynthesis Target Methyl Cinnoline-6-carboxylate (Target) Vinyl Methyl 4-amino-3-vinylbenzoate (Cyclization Precursor) Target->Vinyl Widman-Stoermer (N-N Bond Formation) Iodo Methyl 4-amino-3-iodobenzoate (Key Starting Material) Vinyl->Iodo Stille/Suzuki Coupling Commodity Methyl 4-aminobenzoate (Commodity Source) Iodo->Commodity Electrophilic Iodination

Figure 1: Retrosynthetic logic flow from commodity chemicals to the cinnoline target.

Primary Synthetic Pathway: Widman-Stoermer Protocol

Phase 1: Preparation of the Key Starting Material (KSM)

If Methyl 4-amino-3-iodobenzoate is not purchased directly, it must be synthesized with high regioselectivity.

  • Reagents: Methyl 4-aminobenzoate, Iodine Monochloride (ICl) or

    
    /
    
    
    
    .
  • Mechanism: Electrophilic aromatic substitution. The amino group directs ortho, while the ester directs meta (reinforcing the position ortho to the amine).

  • Critical Control: Maintain temperature < 20°C to prevent di-iodination.

Phase 2: Introduction of the Vinyl Handle (Cross-Coupling)

The vinyl group is essential for the intramolecular cyclization. Two reliable methods exist:

Option A: Stille Coupling (High Reliability)

  • Substrate: Methyl 4-amino-3-iodobenzoate.[1][2][3][4][5][6][7][8][9][10]

  • Reagent: Tributyl(vinyl)tin (

    
    ).
    
  • Catalyst:

    
     or 
    
    
    
    .
  • Solvent: Toluene or DMF, reflux.

  • Yield Expectation: 70–85%.

  • Note: Requires rigorous removal of tin byproducts (KF workup).

Option B: Suzuki-Miyaura Coupling (Green Alternative)

  • Reagent: Potassium vinyltrifluoroborate or Vinylboronic acid pinacol ester.

  • Catalyst:

    
    .
    
  • Base:

    
     or 
    
    
    
    .
  • Advantage: Avoids toxic organotin reagents; easier purification.

Phase 3: The Widman-Stoermer Cyclization

This is the defining step where the diazonium salt attacks the pendant vinyl group.

  • Substrate: Methyl 4-amino-3-vinylbenzoate.

  • Reagents: Sodium Nitrite (

    
    ), Hydrochloric Acid (
    
    
    
    ).
  • Conditions: 0°C for diazotization, followed by warming to RT or heating to 60–80°C.

  • Mechanism:

    • Formation of the diazonium salt (

      
      ).
      
    • Electrophilic attack of the diazonium nitrogen on the vinyl double bond.

    • Loss of a proton to re-aromatize the system, yielding the cinnoline ring.

Detailed Experimental Protocols

Protocol A: Synthesis of Methyl 4-amino-3-vinylbenzoate (Suzuki Method)
  • Setup: Charge a flame-dried flask with Methyl 4-amino-3-iodobenzoate (1.0 equiv), Vinylboronic acid pinacol ester (1.2 equiv), and

    
     (5 mol%).
    
  • Solvent: Add 1,4-dioxane/water (4:1 ratio).

  • Base: Add

    
     (3.0 equiv).[3]
    
  • Reaction: Degas with argon for 15 min. Heat to 90°C for 12 hours.

  • Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over

    
    .
    
  • Purification: Flash chromatography (Hexane/EtOAc gradient). Target is a yellow solid.

Protocol B: Widman-Stoermer Cyclization to Methyl Cinnoline-6-carboxylate
  • Diazotization: Dissolve Methyl 4-amino-3-vinylbenzoate (1.0 equiv) in 4M HCl (aq). Cool to 0–5°C in an ice bath.

  • Addition: Dropwise add a solution of

    
     (1.2 equiv) in water, keeping internal temp < 5°C. Stir for 30 min.
    
  • Cyclization: Allow the mixture to warm to room temperature. If precipitation does not occur, heat gently to 60°C for 1 hour. Evolution of

    
     (if any) indicates side reactions; the desired path retains both nitrogens.
    
  • Isolation: Neutralize with saturated

    
     to pH 7–8. Extract with DCM (3x).
    
  • Purification: The crude product is often pure enough but can be recrystallized from Ethanol or purified via silica gel chromatography (DCM/MeOH).

Data Summary & Specifications

ParameterSpecification / Value
CAS Number 318276-74-3
Molecular Formula

Molecular Weight 188.18 g/mol
Key Precursor Methyl 4-amino-3-iodobenzoate (CAS: 19718-49-1)
Intermediate Methyl 4-amino-3-vinylbenzoate
Typical Yield (Step 1) 85–90% (Iodination)
Typical Yield (Step 2) 70–80% (Vinyl Coupling)
Typical Yield (Step 3) 60–75% (Cyclization)
Appearance Off-white to pale yellow solid

Mechanistic Visualization

The following diagram illustrates the electron flow during the critical Widman-Stoermer cyclization phase.

Mechanism Start Methyl 4-amino-3-vinylbenzoate Diazonium Diazonium Intermediate (Ar-N2+) Start->Diazonium NaNO2 / HCl (0°C) Cyclization Intramolecular Attack (N2+ on Vinyl) Diazonium->Cyclization Ring Closure Aromatization Proton Loss & Aromatization Cyclization->Aromatization - H+ Product Methyl Cinnoline-6-carboxylate Aromatization->Product Final Product

Figure 2: Mechanistic pathway of the Widman-Stoermer cyclization.

References

  • Preparation of Methyl 4-amino-3-vinylbenzoate

    • Title: "Photoredox-Catalyzed Multicomponent Transformation Towards Functionalized trans-2,3-Disubstituted Indolines" (Supplementary Information details the synthesis of the vinyl benzoate intermedi
    • Source: Royal Society of Chemistry (RSC).
    • URL: [Link][1][7][8][10]

  • Widman-Stoermer Reaction Overview

    • Title: "Cinnoline - Discovery and Synthesis"
    • Source: Wikipedia / Chemical Liter
    • URL: [Link]

  • Synthesis of Methyl 4-amino-3-iodobenzoate (Precursor)

    • Title: "Recent Advances in the Synthesis of Hydrogenated Azocine-Containing Molecules" (Describes the iodin
    • Source: National Institutes of Health (NIH) / Thieme.
    • URL: [Link]

  • Commercial Availability & CAS Verification: Title: "Methyl cinnoline-6-carboxylate Product Page" Source: ChemicalBook / Ambeed.

Sources

Exploratory

An In-depth Technical Guide to Methyl Cinnoline-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive overview of Methyl Cinnoline-6-carboxylate, a heterocyclic compound of intere...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of Methyl Cinnoline-6-carboxylate, a heterocyclic compound of interest in medicinal chemistry. We will delve into its chemical identity, synthesis, physicochemical properties, and its potential applications as a scaffold and intermediate in the development of novel therapeutic agents. This document is intended to be a valuable resource for researchers engaged in drug discovery and organic synthesis.

Chemical Identity and Nomenclature

IUPAC Name: Methyl cinnoline-6-carboxylate[1]

Synonyms: While "Methyl Cinnoline-6-carboxylate" is the most specific name, the parent structure, cinnoline, is also known as 1,2-benzodiazine.[2] It is important to distinguish this compound from its isomer, methyl quinoline-6-carboxylate, which has a different arrangement of nitrogen atoms in the bicyclic ring system.

Chemical Structure:

Caption: Chemical structure of Methyl Cinnoline-6-carboxylate.

Key Identifiers:

IdentifierValueSource
Molecular Formula C10H8N2O2[1]
Molecular Weight 188.18 g/mol
CAS Number 318276-74-3[3]

Physicochemical Properties

PropertyValueSource
Melting Point 130.4-131.2 °C[4]
Boiling Point 340.1±34.0 °C at 760 mmHg[4]
Predicted XlogP 1.0[1]

The ester functionality suggests that it would be soluble in a range of common organic solvents.

Synthesis of Methyl Cinnoline-6-carboxylate

A specific, detailed experimental protocol for the synthesis of Methyl Cinnoline-6-carboxylate is not explicitly available in the reviewed literature. However, based on general methods for the synthesis of cinnoline derivatives, a plausible synthetic route can be proposed. The synthesis of the cinnoline ring system often involves the cyclization of appropriately substituted aryl precursors.[5]

One of the classical methods for forming the cinnoline core is the Richter cinnoline synthesis, which involves the cyclization of an alkyne precursor.[6] Another common approach is the Borsche–Herbert cyclization, which utilizes the diazotization of ortho-aminoacetophenones followed by cyclization.[7]

Proposed Synthetic Pathway:

A likely approach to synthesize Methyl Cinnoline-6-carboxylate would involve the preparation of Cinnoline-6-carboxylic acid followed by esterification.

G cluster_0 Step 1: Cinnoline Ring Formation cluster_1 Step 2: Esterification start Substituted aminophenyl precursor intermediate Cinnoline-6-carboxylic acid start->intermediate Cyclization Reaction (e.g., Richter or Borsche-Herbert type) product Methyl Cinnoline-6-carboxylate intermediate->product Methanol (CH3OH) Acid catalyst (e.g., H2SO4) G cinnoline Cinnoline Scaffold antimicrobial Antimicrobial cinnoline->antimicrobial anticancer Anticancer cinnoline->anticancer anti_inflammatory Anti-inflammatory cinnoline->anti_inflammatory cns CNS Activity cinnoline->cns

Sources

Foundational

"Methyl Cinnoline-6-carboxylate" physical characteristics

Executive Summary Methyl cinnoline-6-carboxylate (CAS: 318276-74-3) represents a critical heterocyclic scaffold in modern medicinal chemistry, particularly in the development of kinase inhibitors and bioisosteres of quin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methyl cinnoline-6-carboxylate (CAS: 318276-74-3) represents a critical heterocyclic scaffold in modern medicinal chemistry, particularly in the development of kinase inhibitors and bioisosteres of quinoline-based drugs. Unlike its carbocyclic analogs, the cinnoline core (1,2-diazanaphthalene) introduces unique electronic properties and hydrogen-bonding vectors due to the N=N bond.

This guide moves beyond standard vendor datasheets to provide a functional roadmap for the identification, handling, and validation of this intermediate. It addresses the specific challenges of cinnoline chemistry, including regiochemical ambiguity during synthesis and susceptibility to reductive ring opening.

Physicochemical Profile

The following data aggregates experimental vendor data and calculated physicochemical descriptors.

PropertySpecificationNotes
Chemical Name Methyl cinnoline-6-carboxylate
CAS Number 318276-74-3Primary identifier [1]
Molecular Formula C₁₀H₈N₂O₂
Molecular Weight 188.18 g/mol
Physical State Off-white to pale yellow solidCinnolines often oxidize/darken upon air exposure.
Solubility DMSO, DCM, Methanol, Ethyl AcetateSparingly soluble in water; hydrolyzes in aqueous base.
pKa (Predicted) ~2.6 (Conjugate acid)The N-N bond reduces basicity compared to quinoline.
Boiling Point (Pred.) ~340°CDo not distill; degradation likely.
Storage 2–8°C, Desiccated, Inert GasEster moiety is moisture sensitive; Ring is light sensitive.

Structural Characterization & Validation Protocols

In drug discovery, the primary risk with cinnoline synthesis (often via Richter or Widman-Stoermer cyclization) is the formation of regioisomers (e.g., 7-carboxylate vs. 6-carboxylate) or incomplete cyclization. The following protocols are designed to be self-validating.

Nuclear Magnetic Resonance (NMR) Fingerprinting

The ¹H-NMR spectrum is the definitive identity test. The presence of the diazine ring creates a distinct deshielding effect on the protons at positions 3 and 4.

Protocol: Dissolve ~5 mg in CDCl₃.

  • Diagnostic Signals (Experimental):

    • δ 4.03 ppm (3H, s): Methyl ester singlet. Validation: Integration must be exactly 3.0 relative to aromatic protons.

    • δ 9.43 ppm (1H, dd): Protons on the heterocyclic ring (H-3/H-4) are shifted significantly downfield due to the adjacent nitrogens.

    • δ 8.59–8.63 ppm (2H, m): Overlapping aromatic signals.[1]

    • δ 8.42 ppm (1H, d): Aromatic doublet.

    • δ 7.97 ppm (1H, dd): Aromatic doublet of doublets.[1]

  • Interpretation Logic:

    • If the singlet at 4.03 ppm is present but the downfield signal at >9.0 ppm is absent, the cinnoline ring has likely not formed (open-chain diazonium or hydrazone intermediate).

    • If the integration ratio of Methyl:Aromatic is not 3:5, check for residual solvent or hydrolysis (free acid).

Mass Spectrometry (LC-MS)
  • Method: Electrospray Ionization (ESI) in Positive Mode.

  • Target Ion: [M+H]⁺ = 189.19 m/z.

  • Critical Insight: Cinnolines are prone to reduction under harsh ionization or if the LC mobile phase contains reducing agents (e.g., high formate concentrations can sometimes cause artifacts). Use a neutral or slightly acidic mobile phase (0.1% Formic Acid in Water/Acetonitrile).

Synthesis & Impurity Management

Understanding the genesis of the compound allows for proactive impurity profiling. The most common route involves the cyclization of diazonium salts derived from 4-amino-3-substituted benzoates.

Workflow Logic & Quality Control

The following diagram illustrates the critical decision points when synthesizing or validating this scaffold.

G Start Crude Methyl Cinnoline-6-carboxylate LCMS Step 1: LC-MS Analysis Target: 189.2 m/z Start->LCMS MassCheck Mass Found? LCMS->MassCheck NMR Step 2: 1H-NMR (CDCl3) Check Regiochemistry MassCheck->NMR Yes Fail_Open FAILURE: Open Chain Intermediate MassCheck->Fail_Open No (Check Synthesis) ShiftCheck H3/H4 > 9.0 ppm? NMR->ShiftCheck Purity Step 3: HPLC Purity (UV 254 nm) ShiftCheck->Purity Yes ShiftCheck->Fail_Open No (Ring not closed) Action_Recryst Action: Recrystallize (EtOAc/Hexanes) Purity->Action_Recryst <95% Action_Release VALIDATED Release for Synthesis Purity->Action_Release >95% Action_Recryst->NMR Re-test

Figure 1: Quality Control Decision Tree for Cinnoline Scaffolds. Note the reliance on NMR shift to confirm ring closure.

Reactivity & Application Guidelines

Chemical Stability
  • Reduction Sensitivity: The N=N bond is the "weak link." Avoid using Zinc/HCl or vigorous Pd/C hydrogenation if you intend to preserve the cinnoline core, as this will reduce the ring to a dihydrocinnoline or cleave it to an amino-quinoline derivative.

    • Safe Reduction: To reduce the ester to an alcohol, use NaBH₄ in MeOH/THF at 0°C. Avoid LiAlH₄ at reflux.

  • Hydrolysis: The methyl ester is easily hydrolyzed to the carboxylic acid (Cinnoline-6-carboxylic acid) using LiOH in THF/Water (1:1).

Biological Relevance

Methyl cinnoline-6-carboxylate is a bioisostere of methyl quinoline-6-carboxylate.

  • Why use it? The additional nitrogen lowers the logP (lipophilicity) and introduces a new hydrogen bond acceptor vector, potentially improving the metabolic stability and solubility profile of a drug candidate compared to the quinoline analog.

References

  • BLD Pharm. (2025).[2][3] Methyl cinnoline-6-carboxylate Product Datasheet. Retrieved from

  • ChemicalBook. (2025).[1] Methyl cinnoline-6-carboxylate Properties and NMR Data. Retrieved from

  • Vinogradova, O. V., & Balova, I. A. (2008).[4] Methods for the Synthesis of Cinnolines (Review). Chemistry of Heterocyclic Compounds. Retrieved from

  • PubChem. (2025).[5][6] Compound Summary: Methyl quinoline-6-carboxylate (Analog Reference).[6] Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Note: Methyl Cinnoline-6-carboxylate as a Scaffold for Drug Design

Executive Summary Methyl Cinnoline-6-carboxylate represents a high-value pharmacophore in modern drug discovery, offering a distinct electronic and structural profile compared to its ubiquitous quinoline and isoquinoline...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methyl Cinnoline-6-carboxylate represents a high-value pharmacophore in modern drug discovery, offering a distinct electronic and structural profile compared to its ubiquitous quinoline and isoquinoline analogs. As a 1,2-benzodiazine, the cinnoline ring system introduces a unique electrostatic potential surface due to the adjacent nitrogen atoms, often resulting in improved aqueous solubility and novel hydrogen-bonding capabilities within active sites (e.g., Kinase hinge regions, PDE catalytic domains).

This guide provides a comprehensive technical workflow for synthesizing, functionalizing, and applying the Methyl Cinnoline-6-carboxylate scaffold. It moves beyond basic synthesis to address the why and how of its application in Structure-Activity Relationship (SAR) campaigns.

The Cinnoline Advantage: Chemical Space & Rationale

Bioisosterism and Physicochemical Properties

The replacement of a carbon atom (CH) with a nitrogen (N) in the quinoline scaffold (to form cinnoline) significantly alters the physicochemical landscape:

  • Lipophilicity (cLogP): Cinnolines are generally less lipophilic than quinolines, aiding in the reduction of non-specific binding and improvement of metabolic stability.

  • Basicity (pKa): The pKa of cinnoline (approx. 2.[1][2]6) is lower than quinoline (4.9) and isoquinoline (5.4). This reduced basicity at N1/N2 prevents protonation at physiological pH, potentially improving membrane permeability for neutral species.

  • H-Bonding: The N1-N2 bond creates a localized region of high electron density, capable of accepting hydrogen bonds in unique geometries—critical for targeting residues like the "gatekeeper" threonine in kinases.

The 6-Position "Handle"

The carboxylate at position 6 is strategically located. In many ATP-competitive inhibitors, the bicyclic core mimics the adenine ring of ATP. The 6-position vector typically points towards the solvent-exposed region of the binding pocket. This allows for:

  • Solubilizing Groups: Attachment of morpholine/piperazine moieties via amide linkages.

  • Selectivity Probes: Extension into distal sub-pockets to differentiate between homologous enzymes (e.g., CDK vs. MAPK).

Core Synthesis Protocol: The "Modern Richter" Route

While classic routes (Widman-Stoermer) exist, they often suffer from harsh conditions or regioselectivity issues. The most robust, scalable method for accessing Methyl Cinnoline-6-carboxylate utilizes a Palladium-catalyzed Sonogashira coupling followed by a Richter-type diazonium cyclization.

Reaction Scheme Visualization

SynthesisWorkflow Start Methyl 4-amino-3-iodobenzoate (Starting Material) Step1 Sonogashira Coupling (Pd(PPh3)2Cl2, CuI, TMS-Acetylene) Start->Step1 50°C, THF/TEA Inter1 Intermediate A (TMS-Alkynyl Aniline) Step1->Inter1 Yield: ~85-90% Step2 Desilylation & Cyclization (NaNO2, HCl, H2O) Inter1->Step2 0°C to RT Product Methyl Cinnoline-6-carboxylate (Target Scaffold) Step2->Product Richter Cyclization Yield: ~70%

Caption: Figure 1. Modular synthesis of Methyl Cinnoline-6-carboxylate via Sonogashira coupling and Richter cyclization.

Detailed Protocol
Step 1: Sonogashira Coupling

Objective: Install the alkyne precursor ortho to the aniline amine.

  • Reagents:

    • Methyl 4-amino-3-iodobenzoate (1.0 equiv)

    • Trimethylsilylacetylene (TMSA) (1.2 equiv)

    • Pd(PPh3)2Cl2 (0.05 equiv)

    • CuI (0.02 equiv)

    • Triethylamine (TEA) (3.0 equiv)

    • Solvent: Anhydrous THF or DMF (0.2 M concentration)

  • Procedure:

    • Charge a flame-dried flask with the iodide, Pd catalyst, and CuI under Argon.

    • Add degassed THF and TEA.

    • Add TMSA dropwise at room temperature.

    • Heat to 50°C and stir for 4–6 hours (Monitor by TLC/LC-MS for disappearance of iodide).

    • Workup: Filter through a Celite pad to remove Pd/Cu residues. Concentrate filtrate. Partition between EtOAc and Water. Wash organic layer with Brine. Dry over Na2SO4 and concentrate.

    • Purification: Flash chromatography (Hexane/EtOAc gradient).

    • Checkpoint: 1H NMR should show the TMS singlet (~0.2 ppm) and retention of the methyl ester (~3.9 ppm).

Step 2: Richter Cyclization (Diazotization)

Objective: Form the N-N bond and close the ring.

  • Reagents:

    • Intermediate A (from Step 1)

    • Sodium Nitrite (NaNO2) (2.5 equiv)

    • Concentrated HCl (excess, typically 10-20 equiv in water)

  • Procedure:

    • Dissolve Intermediate A in a minimal amount of water-miscible solvent (e.g., THF or Dioxane) if solubility is poor in acid alone, though pure aqueous HCl is preferred for the diazonium salt stability.

    • Cool the solution to 0°C in an ice/salt bath.

    • Add NaNO2 (dissolved in minimal water) dropwise, maintaining internal temp < 5°C.

    • Mechanism Note: The diazonium species forms first. The TMS group is cleaved in situ by the acid/fluoride (if added) or spontaneously during the nucleophilic attack of the diazonium on the alkyne.

    • Allow the reaction to warm to Room Temperature and stir for 12 hours. The diazonium attacks the triple bond, closing the ring to form the cinnoline.

  • Workup:

    • Neutralize carefully with NaHCO3 (sat. aq.) to pH ~8.

    • Extract with DCM (3x).

    • Purification: Flash chromatography (DCM/MeOH). Cinnolines are polar; a gradient up to 5% MeOH in DCM is often required.

  • Validation:

    • 1H NMR (DMSO-d6): Look for the characteristic low-field doublets of the cinnoline H3 and H4 protons (typically >8.0 ppm). The disappearance of the TMS signal is absolute confirmation.

Functionalization & Library Generation

Once the Methyl Cinnoline-6-carboxylate scaffold is in hand, it serves as a divergence point.

Hydrolysis to Cinnoline-6-carboxylic Acid
  • Conditions: LiOH (2 equiv), THF/H2O (3:1), RT, 2h.

  • Workup: Acidify with 1N HCl to precipitate the acid.

  • Use: Precursor for amide coupling.

Amide Coupling (The "Solvent Front" Extension)

To target the solvent-exposed region of a protein pocket:

  • Reagents: Cinnoline-6-carboxylic acid, HATU (1.1 equiv), DIPEA (3 equiv), Amine (R-NH2).

  • Solvent: DMF.

  • Protocol: Standard peptide coupling conditions.

  • Design Tip: Use amines with solubilizing groups (N-methyl piperazine, morpholine) to counteract the planarity of the aromatic system.

C-4 Functionalization (Optional)

If the drug target requires a substituent at C-4 (common for kinase inhibitors):

  • Route Modification: Instead of the Richter cyclization of an alkyne, use the Widman-Stoermer synthesis starting from Methyl 4-amino-3-acetylbenzoate . This yields the 4-methylcinnoline or 4-hydroxycinnoline (via diazonium of the ketone), which can be chlorinated (POCl3) and displaced (SNAr) with anilines.

Decision Tree for Drug Design (SAR)

Use this logic flow to determine how to modify the scaffold based on assay results.

SAR_Logic Result Primary Assay Result Potency Low Potency? Result->Potency Solubility Poor Solubility? Result->Solubility Selectivity Poor Selectivity? Result->Selectivity Action1 Modify C-4 Position (Add hydrophobic bulk/H-bond donor) Potency->Action1 Target Hinge/Deep Pocket Action2 Modify C-6 Amide (Add polar/charged group) Solubility->Action2 Target Solvent Front Action3 Modify C-3 Position (Steric clash with non-conserved residues) Selectivity->Action3 Target Gatekeeper

Caption: Figure 2. SAR Decision Tree for optimizing Cinnoline-6-carboxylate derivatives.

Comparison of Bicyclic Scaffolds

FeatureQuinolineCinnolineImpact on Drug Design
Heteroatoms 1 (N)2 (N,N)Cinnoline has higher TPSA (Topological Polar Surface Area).
pKa (Conj. Acid) ~4.9~2.6Cinnoline remains neutral over a wider pH range; better membrane permeation.
LogP HighModerateImproved solubility profile.
Metabolic Liability C-2/C-4 OxidationN-Oxidation possibleCinnoline N-N bond can be a metabolic soft spot (reductive cleavage), but often stable in sterically hindered sites.

Safety & Handling

  • Diazonium Intermediates: The cyclization step involves diazonium salts, which can be energetic. Do not let the diazonium salt dry out. Process in solution.

  • Cinnoline Toxicity: While many derivatives are bioactive, the core scaffold's toxicity profile is not fully characterized. Handle as a potential mutagen/irritant.

  • Storage: Methyl Cinnoline-6-carboxylate is stable at room temperature but should be stored under inert atmosphere (Argon) to prevent hydrolysis or oxidation over long periods.

References

  • Cinnoline Scaffold Review

    • Mishra, R. et al. "Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?" Molecules, 2019, 24(12), 2271.
  • Richter Cyclization Mechanism

    • Schmidt, A. et al. "Recent Advances in the Synthesis of Cinnolines." Current Organic Chemistry, 2011.
  • Sonogashira Coupling Protocol

    • Chinchilla, R., & Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 2007, 107(3), 874–922.
  • Compound Data (Methyl Cinnoline-6-carboxylate)

    • ChemicalBook & CAS D
  • Biological Application (Kinase Inhibitors)

    • Lombardo, L. J. et al. "Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methyl-pyrimidin-4-ylamino)-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity." Journal of Medicinal Chemistry, 2004.

Sources

Application

Synthesis of Methyl Cinnoline-6-carboxylate: An In-Depth Experimental Protocol

This comprehensive guide provides a detailed experimental protocol for the synthesis of Methyl Cinnoline-6-carboxylate, a valuable scaffold in medicinal chemistry and drug discovery. The cinnoline core, a bicyclic aromat...

Author: BenchChem Technical Support Team. Date: February 2026

This comprehensive guide provides a detailed experimental protocol for the synthesis of Methyl Cinnoline-6-carboxylate, a valuable scaffold in medicinal chemistry and drug discovery. The cinnoline core, a bicyclic aromatic heterocycle, is a privileged structure found in numerous biologically active compounds, exhibiting a wide range of pharmacological activities including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3] This protocol is designed for researchers, scientists, and drug development professionals, offering not only a step-by-step procedure but also the underlying scientific rationale for each experimental choice.

Introduction to Cinnoline Scaffolds

Cinnoline and its derivatives are synthetic compounds that have garnered significant interest in the field of medicinal chemistry due to their diverse biological activities.[1][2][3] The arrangement of the two nitrogen atoms in the cinnoline ring system imparts unique electronic properties that are crucial for its interaction with various biological targets. The synthesis of substituted cinnolines is therefore a key area of research for the development of new therapeutic agents. This guide details a rational, multi-step synthesis to obtain Methyl Cinnoline-6-carboxylate, a derivative with potential for further functionalization in drug discovery programs.

Proposed Synthetic Pathway

The synthesis of Methyl Cinnoline-6-carboxylate will be approached through a multi-step sequence starting from a commercially available substituted aminobenzoic acid. The key transformations include a Sonogashira coupling to introduce an alkyne moiety, a Richter-type cyclization to form the cinnoline core, a deoxygenation step, and a final esterification. This pathway is designed to be robust and adaptable, allowing for potential modifications to synthesize a variety of cinnoline analogs.

Synthetic_Pathway A 4-Amino-3-iodobenzoic acid B 4-Amino-3-((trimethylsilyl)ethynyl)benzoic acid A->B Sonogashira Coupling C 4-Amino-3-ethynylbenzoic acid B->C Deprotection D 4-Hydroxycinnoline-6-carboxylic acid C->D Richter Cyclization E 4-Chlorocinnoline-6-carboxylic acid D->E Chlorination F Cinnoline-6-carboxylic acid E->F Reduction G Methyl Cinnoline-6-carboxylate F->G Esterification

Caption: Proposed synthetic pathway for Methyl Cinnoline-6-carboxylate.

Detailed Experimental Protocol

This protocol is divided into six key stages, each with a detailed procedure and an explanation of the underlying chemical principles.

Part 1: Synthesis of 4-Amino-3-((trimethylsilyl)ethynyl)benzoic acid (Sonogashira Coupling)

Introduction: The Sonogashira coupling is a powerful cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[4][5] In this step, we will couple 4-amino-3-iodobenzoic acid with trimethylsilylacetylene. The trimethylsilyl (TMS) group serves as a protecting group for the terminal alkyne, preventing self-coupling and other side reactions.[4]

Materials and Reagents:

ReagentMolar Mass ( g/mol )Amount (mmol)Mass/Volume
4-Amino-3-iodobenzoic acid263.03102.63 g
Trimethylsilylacetylene98.22121.66 mL
Bis(triphenylphosphine)palladium(II) dichloride701.900.2140 mg
Copper(I) iodide190.450.476 mg
Triethylamine101.19304.2 mL
Tetrahydrofuran (THF), anhydrous--50 mL

Procedure:

  • To a dry 100 mL round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 4-amino-3-iodobenzoic acid (2.63 g, 10 mmol), bis(triphenylphosphine)palladium(II) dichloride (140 mg, 0.2 mmol), and copper(I) iodide (76 mg, 0.4 mmol).

  • Add anhydrous tetrahydrofuran (50 mL) and triethylamine (4.2 mL, 30 mmol) to the flask.

  • Stir the mixture at room temperature for 10 minutes to ensure all solids are well-suspended.

  • Slowly add trimethylsilylacetylene (1.66 mL, 12 mmol) to the reaction mixture via syringe.

  • Heat the reaction mixture to 60 °C and stir for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and filter through a pad of celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 4-amino-3-((trimethylsilyl)ethynyl)benzoic acid.

Rationale: The palladium catalyst is essential for the catalytic cycle of the Sonogashira reaction, while the copper(I) iodide acts as a co-catalyst. Triethylamine serves as a base to deprotonate the terminal alkyne and to neutralize the hydroiodic acid formed during the reaction. The use of an inert atmosphere is crucial to prevent the oxidation of the palladium catalyst.

Part 2: Synthesis of 4-Amino-3-ethynylbenzoic acid (Deprotection)

Introduction: The trimethylsilyl (TMS) protecting group is readily removed under basic or fluoride-mediated conditions. In this step, we will use a mild base to deprotect the alkyne.

Materials and Reagents:

ReagentMolar Mass ( g/mol )Amount (mmol)Mass/Volume
4-Amino-3-((trimethylsilyl)ethynyl)benzoic acid233.3181.87 g
Potassium carbonate138.21162.21 g
Methanol--40 mL
Water--10 mL

Procedure:

  • Dissolve 4-amino-3-((trimethylsilyl)ethynyl)benzoic acid (1.87 g, 8 mmol) in a mixture of methanol (40 mL) and water (10 mL) in a 100 mL round-bottom flask.

  • Add potassium carbonate (2.21 g, 16 mmol) to the solution.

  • Stir the reaction mixture at room temperature for 2 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Acidify the reaction mixture to pH 4-5 with 1 M hydrochloric acid.

  • Extract the product with ethyl acetate (3 x 30 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-amino-3-ethynylbenzoic acid.

Rationale: Potassium carbonate is a mild and effective base for the removal of the TMS group from the alkyne. The reaction is typically fast and clean, providing the deprotected alkyne in good yield.

Part 3: Synthesis of 4-Hydroxycinnoline-6-carboxylic acid (Richter Cyclization)

Introduction: The Richter cinnoline synthesis involves the diazotization of an ortho-alkynyl aniline followed by intramolecular cyclization. This reaction is a classic method for the formation of the cinnoline ring system.[6]

Materials and Reagents:

ReagentMolar Mass ( g/mol )Amount (mmol)Mass/Volume
4-Amino-3-ethynylbenzoic acid161.165806 mg
Sodium nitrite69.006414 mg
Hydrochloric acid (conc.)--5 mL
Water--20 mL

Procedure:

  • Suspend 4-amino-3-ethynylbenzoic acid (806 mg, 5 mmol) in a mixture of concentrated hydrochloric acid (5 mL) and water (10 mL) in a 100 mL beaker, and cool the mixture to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite (414 mg, 6 mmol) in water (10 mL) to the cooled suspension with vigorous stirring. Keep the temperature below 5 °C during the addition.

  • Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

  • Slowly heat the reaction mixture to 70-80 °C and maintain this temperature for 1 hour. A precipitate should form.

  • Cool the mixture to room temperature and collect the precipitate by filtration.

  • Wash the solid with cold water and dry under vacuum to obtain 4-hydroxycinnoline-6-carboxylic acid.

Rationale: The diazotization of the primary aromatic amine with nitrous acid (generated in situ from sodium nitrite and hydrochloric acid) forms a reactive diazonium salt.[7] Subsequent heating promotes the intramolecular cyclization, where the diazonium group is displaced by the alkyne, leading to the formation of the cinnoline ring.

Part 4: Synthesis of 4-Chlorocinnoline-6-carboxylic acid (Chlorination)

Introduction: The deoxygenation of the 4-hydroxycinnoline is achieved in a two-step process. First, the hydroxyl group is converted to a more reactive chloro group using a chlorinating agent like phosphorus oxychloride.

Materials and Reagents:

ReagentMolar Mass ( g/mol )Amount (mmol)Mass/Volume
4-Hydroxycinnoline-6-carboxylic acid190.154760 mg
Phosphorus oxychloride (POCl₃)153.33-10 mL
N,N-Dimethylformamide (DMF)--2 drops

Procedure:

  • In a 50 mL round-bottom flask equipped with a reflux condenser and a gas outlet to a trap, add 4-hydroxycinnoline-6-carboxylic acid (760 mg, 4 mmol) and phosphorus oxychloride (10 mL).

  • Add two drops of N,N-dimethylformamide (DMF) as a catalyst.

  • Heat the reaction mixture to reflux (approximately 105-110 °C) and maintain for 3 hours.

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

  • Collect the resulting precipitate by filtration, wash with cold water, and dry to give 4-chlorocinnoline-6-carboxylic acid.

Rationale: Phosphorus oxychloride is a strong chlorinating agent that effectively converts the hydroxyl group at the 4-position of the cinnoline ring into a chloro group. DMF acts as a catalyst in this type of chlorination reaction. This step is crucial for the subsequent reductive dehalogenation.[7]

Part 5: Synthesis of Cinnoline-6-carboxylic acid (Reduction)

Introduction: The 4-chloro substituent is removed by catalytic hydrogenation, a common method for the reduction of aryl halides. This step yields the desired cinnoline-6-carboxylic acid.

Materials and Reagents:

ReagentMolar Mass ( g/mol )Amount (mmol)Mass/Volume
4-Chlorocinnoline-6-carboxylic acid208.603626 mg
Palladium on carbon (10%)--60 mg
Sodium acetate82.036492 mg
Ethanol--30 mL
Hydrogen gas--Balloon

Procedure:

  • To a 100 mL hydrogenation flask, add 4-chlorocinnoline-6-carboxylic acid (626 mg, 3 mmol), 10% palladium on carbon (60 mg), and sodium acetate (492 mg, 6 mmol).

  • Add ethanol (30 mL) to the flask.

  • Evacuate the flask and backfill with hydrogen gas (using a balloon). Repeat this process three times.

  • Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 12 hours.

  • Filter the reaction mixture through a pad of celite to remove the catalyst and wash the celite pad with ethanol.

  • Concentrate the filtrate under reduced pressure.

  • Add water to the residue and acidify with 1 M HCl to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry to obtain cinnoline-6-carboxylic acid.

Rationale: Palladium on carbon is an effective catalyst for the hydrogenolysis of the carbon-chlorine bond.[8][9][10][11] Hydrogen gas serves as the reducing agent. Sodium acetate is added to neutralize the hydrochloric acid that is formed during the reaction, preventing side reactions.

Part 6: Synthesis of Methyl Cinnoline-6-carboxylate (Esterification)

Introduction: The final step is the esterification of the carboxylic acid to its corresponding methyl ester. The Fischer esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol, is a classic and efficient method for this transformation.[11][12]

Materials and Reagents:

ReagentMolar Mass ( g/mol )Amount (mmol)Mass/Volume
Cinnoline-6-carboxylic acid174.162348 mg
Methanol (anhydrous)--20 mL
Sulfuric acid (conc.)--0.2 mL

Procedure:

  • Suspend cinnoline-6-carboxylic acid (348 mg, 2 mmol) in anhydrous methanol (20 mL) in a 50 mL round-bottom flask.

  • Carefully add concentrated sulfuric acid (0.2 mL) to the suspension.

  • Heat the reaction mixture to reflux for 6 hours.

  • Cool the mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain Methyl Cinnoline-6-carboxylate.

Rationale: The Fischer esterification is an equilibrium process.[11][12][13] Using a large excess of the alcohol (methanol, which also serves as the solvent) and a strong acid catalyst (sulfuric acid) drives the equilibrium towards the formation of the ester.[11][12][13]

Esterification_Mechanism cluster_0 Fischer Esterification Mechanism Carboxylic_Acid R-COOH Protonated_Carbonyl R-C(=O+H)OH Carboxylic_Acid->Protonated_Carbonyl + H+ Tetrahedral_Intermediate R-C(OH)(O+HCH3)OH Protonated_Carbonyl->Tetrahedral_Intermediate + CH3OH Protonated_Ester R-C(=O+H)OCH3 Tetrahedral_Intermediate->Protonated_Ester - H2O Ester R-COOCH3 Protonated_Ester->Ester - H+ Methanol CH3OH H+ H+ H2O H2O

Caption: Simplified mechanism of Fischer Esterification.

Conclusion

This detailed application note provides a comprehensive and scientifically grounded protocol for the synthesis of Methyl Cinnoline-6-carboxylate. By understanding the rationale behind each step, from the strategic choice of starting materials to the specific reaction conditions, researchers can confidently execute this synthesis and adapt it for the preparation of other valuable cinnoline derivatives. The successful synthesis of this compound opens avenues for further exploration in the development of novel therapeutic agents.

References

  • Pearson. Sonogashira Coupling Reaction Exam Prep | Practice Questions & Video Solutions. Available from: [Link]

  • Wikipedia. Sonogashira coupling. Available from: [Link]

  • Wikipedia. Cinnoline. Available from: [Link]

  • Journal of the Chemical Society C: Organic. A new cinnoline synthesis. Part III. Alternative routes to 4-hydroxy-6-nitrocinnoline and 4,6-diaminocinnoline. Available from: [Link]

  • Google Patents. CN114455557A - Method for recovering phosphorus oxychloride in chlorination reaction of hydroxyl compound.
  • Master Organic Chemistry. Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Available from: [Link]

  • An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives.
  • A Comprehensive Review On Cinnoline Derivatives.
  • Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? - PMC. PubMed Central. Available from: [Link]

  • Methods for the synthesis of cinnolines (Review).
  • Synthesis, Structures and Biological Activity of Some 4-Amino-3-cinnolinecarboxylic Acid Derivatives. Part 2.
  • Catalytic hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex - PMC. PubMed Central.
  • Google Patents. CN105175297A - Synthesis and application of 4-formylbenzoic acid adamantine ester condensed o-aminobenzene thiophenol schiff base nickel complex.
  • Catalytic asymmetric hydrogenation of quinoline carbocycles: unusual chemoselectivity in... - RSC Publishing.
  • Study of the β-oxygen effect in the Barton–McCombie reaction for the total synthesis of (4R,5R) - Semantic Scholar.
  • The Organic Chemistry Tutor.
  • Benjamin Shepler.
  • 4-Formyl-3-methylbenzoic acid | 24078-23-7 - Benchchem.
  • Science Mania.
  • Google Patents. CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.
  • Experiment 10: Fischer Esterification: An ester
  • Understanding the Synthesis and Properties of 4-Formylbenzoic Acid.

Sources

Method

"Methyl Cinnoline-6-carboxylate" in antimicrobial agent development.

Application Note: Methyl Cinnoline-6-carboxylate in Antimicrobial Discovery Executive Summary & Strategic Rationale Methyl Cinnoline-6-carboxylate is not merely a catalog reagent; it is a "privileged structure" in the de...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Methyl Cinnoline-6-carboxylate in Antimicrobial Discovery

Executive Summary & Strategic Rationale

Methyl Cinnoline-6-carboxylate is not merely a catalog reagent; it is a "privileged structure" in the design of antibacterial agents targeting DNA Gyrase B (GyrB) and Topoisomerase IV (ParE) .[1]

With the rising tide of fluoroquinolone resistance (targeting GyrA/ParC), the ATPase domain of GyrB has emerged as a critical alternative target.[1] The cinnoline scaffold acts as a bioisostere of quinoline but offers distinct electronic properties and solubility profiles due to the 1,2-diazine system. The C-6 ester position is the strategic "handle," allowing medicinal chemists to rapidly diversify the molecule into a library of cinnoline-6-carboxamides , which have shown potent activity against E. coli, S. aureus, and P. aeruginosa.[1]

This guide provides a comprehensive workflow for synthesizing this core scaffold, diversifying it, and validating its biological efficacy.

Chemical Basis: The Cinnoline Advantage[2]

The cinnoline ring (1,2-benzodiazine) possesses a lower pKa (~2.[1]6) compared to quinoline (~4.9), altering its protonation state at physiological pH.[1] This impacts:

  • Solubility: Improved aqueous solubility compared to pure carbocycles.[1]

  • Binding: The N1/N2 atoms can serve as hydrogen bond acceptors in the ATP-binding pocket of GyrB.[1]

  • Vectorization: The C-6 carboxylate vector projects substituents into the solvent-exposed region of the enzyme, making it ideal for attaching solubilizing groups (morpholines, piperazines) without disrupting the core binding mode.

Protocol A: Robust Synthesis of Methyl Cinnoline-6-carboxylate

Note: While classical Richter synthesis exists, modern medicinal chemistry prefers the Sonogashira/Diazotization route for its reliability and tolerance of the ester group.

Reagents & Equipment
  • Precursor: Methyl 4-amino-3-iodobenzoate (CAS: 161720-25-6).[1]

  • Coupling: Trimethylsilylacetylene (TMSA), Pd(PPh3)2Cl2, CuI, TEA.[1]

  • Cyclization: NaNO2, HCl (conc.), Sulfamic acid.[1]

  • Equipment: Schlenk line (for coupling), Temperature-controlled bath.[1]

Step-by-Step Workflow

Stage 1: Sonogashira Coupling

  • Dissolve Methyl 4-amino-3-iodobenzoate (10 mmol) in dry THF/TEA (1:1, 50 mL) under Argon.

  • Add Pd(PPh3)2Cl2 (2 mol%) and CuI (1 mol%).

  • Dropwise add TMSA (12 mmol) at room temperature.

  • Heat to 50°C for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).[1]

  • Workup: Filter off salts, concentrate, and purify via silica flash chromatography to obtain the TMS-alkyne intermediate.[1]

Stage 2: Cyclization (The Richter-Type Closure) [1]

  • Dissolve the intermediate (from Stage 1) in 6M HCl (30 mL). The acid removes the TMS group and protonates the amine.

  • Cool the solution to 0°C in an ice/salt bath.

  • Add NaNO2 (12 mmol) in water (5 mL) dropwise. Crucial: Maintain internal temp < 5°C to prevent diazonium decomposition.[1]

  • Stir for 30 mins. The diazonium species will attack the adjacent alkyne (triple bond), closing the ring to form the cinnoline.

  • Neutralize carefully with NaHCO3 to pH 7.[1]

  • Extract with DCM (3x), dry over Na2SO4, and concentrate.

  • Recrystallization: Methanol/Ether.

    • Yield Target: >65%[1][2]

    • Appearance: Pale yellow needles.[1]

Protocol B: Library Generation (SAR Expansion)

The methyl ester is a "prodrug-like" precursor.[1] The active pharmacophore is generated by converting the ester to an amide.[1]

Reaction: Aminolysis of Methyl Cinnoline-6-carboxylate.

  • Hydrolysis: Treat ester with LiOH (2 eq) in THF/H2O (1:1) at RT for 2h -> Acidify -> Isolate Cinnoline-6-carboxylic acid .

  • Coupling:

    • Mix Acid (1 eq) + HATU (1.2 eq) + DIPEA (3 eq) in DMF.

    • Add Amine (R-NH2) (1.1 eq).[1] (e.g., N-methylpiperazine, morpholine, benzylamine).[1]

    • Stir at RT for 4-12h.

  • Purification: HPLC (C18 column, Water/Acetonitrile gradient).

SAR Logic Table:

R-Group (Amide)Predicted EffectTarget Strain Focus
N-Methylpiperazine Increases solubility; mimics Ciprofloxacin tail.[1]P. aeruginosa (Gram -)
Benzylamine Increases hydrophobic interaction in pocket.[1]S. aureus (Gram +)
Fluoro-aniline Pi-stacking interactions; metabolic stability.[1]MRSA
Free Acid (COOH) Poor cell permeability (high polarity).[1]Inactive (Control)

Protocol C: Biological Validation (Gyrase Inhibition)

Do not rely solely on MIC. You must prove the Mechanism of Action (MoA).

Assay: ATP-Dependent DNA Supercoiling Assay

Measures the ability of the compound to stop Gyrase from supercoiling relaxed plasmid DNA.[1]

  • Substrate: Relaxed pBR322 plasmid (0.5 µg).

  • Enzyme: Recombinant E. coli DNA Gyrase (GyrA/GyrB holoenzyme).

  • Buffer: 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM Spermidine, 1 mM ATP.

  • Procedure:

    • Incubate Compound (0.1 - 100 µM) with Enzyme for 10 min at RT.[1]

    • Add Plasmid DNA and ATP to start reaction.[1]

    • Incubate at 37°C for 60 min.

    • Stop reaction with 0.2% SDS and Proteinase K.[1]

  • Readout: Run samples on 1% Agarose gel (TAE buffer).

    • Active Drug: DNA remains relaxed (single band high up).[1]

    • Inactive Drug:[1] DNA becomes supercoiled (migrates faster, multiple bands).[1]

  • Quantification: Densitometry to calculate IC50.

Visualization & Logic Maps

Figure 1: Synthesis & Mechanism of Action Workflow

G cluster_0 Synthesis Phase cluster_1 Biological Phase Start Methyl 4-amino-3-iodobenzoate Step1 Sonogashira Coupling (TMS-Acetylene) Start->Step1 Inter 2-Alkynyl Aniline Intermediate Step1->Inter Step2 Richter Cyclization (NaNO2/HCl) Inter->Step2 Product Methyl Cinnoline-6-carboxylate (The Scaffold) Step2->Product Deriv Amide Derivatives (Library) Product->Deriv Aminolysis Target Bacterial DNA Gyrase B (ATPase Domain) Deriv->Target Competitive Binding Result Inhibition of DNA Supercoiling Target->Result Blocks ATP Hydrolysis Death Bacterial Cell Death (Bactericidal) Result->Death

Caption: Integrated workflow showing the chemical synthesis of the scaffold and its downstream biological mechanism targeting the GyrB ATPase domain.

Troubleshooting & Optimization (Expert Insights)

  • Issue: Low Yield in Cyclization.

    • Cause: The diazonium intermediate is unstable.[1]

    • Fix: Ensure the temperature stays strictly between 0-5°C. If the ring doesn't close, add a catalytic amount of CuCl (Sandmeyer conditions) to facilitate the intramolecular attack if the triple bond is electron-deficient.

  • Issue: Poor Solubility in Assay Media.

    • Cause: Planar aromatic stacking.[1]

    • Fix: Dissolve stock in 100% DMSO.[1] Ensure final assay concentration of DMSO is <1% to avoid enzyme denaturation.[1]

  • Issue: Inactivity in Whole Cells (High MIC) despite good IC50.

    • Cause: Efflux pumps or poor penetration.[1]

    • Fix: This is why the C-6 position is vital.[1] Attach a basic amine (e.g., piperazine) to the carboxylate.[1] This increases uptake in Gram-negative bacteria via porin channels.[1]

References

  • Cinnoline Scaffold Review: "Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?" Molecules, 2019.[1][3][4][5]

  • Gyrase Inhibition Mechanism: "Mechanism of Action of Quinoline-Based Antimicrobials." Biochemistry, 2017.[1][6] [1]

  • Synthesis of Cinnoline Carboxylates: "Methods for the synthesis of cinnolines." Chemistry of Heterocyclic Compounds, 2008.[1][2] [1]

  • Antibacterial SAR: "Synthesis and antimicrobial evaluation of novel quinoline/cinnoline derivatives." Beni-Suef University Journal of Basic and Applied Sciences, 2020.[1] [1]

Sources

Application

Application Notes &amp; Protocols: Investigating Methyl Cinnoline-6-carboxylate as a Novel Anticancer Agent

Abstract: The quest for novel, efficacious, and selective anticancer therapeutics is a cornerstone of modern medicinal chemistry. Cinnoline, a nitrogen-containing heterocyclic scaffold, and its derivatives have emerged a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: The quest for novel, efficacious, and selective anticancer therapeutics is a cornerstone of modern medicinal chemistry. Cinnoline, a nitrogen-containing heterocyclic scaffold, and its derivatives have emerged as a promising class of compounds with a wide spectrum of pharmacological activities.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of Methyl Cinnoline-6-carboxylate as a potential anticancer agent. We present the scientific rationale, detailed experimental protocols for in vitro and in vivo assessment, and a discussion of potential mechanisms of action grounded in the broader understanding of related heterocyclic compounds.

Introduction: The Therapeutic Potential of the Cinnoline Scaffold

The cinnoline ring system is a bicyclic aromatic heterocycle that serves as a valuable structural motif in pharmacology.[3] Derivatives of this scaffold have demonstrated a range of biological activities, including antimicrobial, anti-inflammatory, and, most notably for this guide, anticancer properties.[2][3][4] The versatility of the cinnoline nucleus allows for chemical modifications that can modulate its interaction with various biological targets, making it an attractive starting point for drug discovery.[4]

Methyl Cinnoline-6-carboxylate is an organic intermediate used in the synthesis of more complex, nitrogen-containing heterocyclic compounds, which are pivotal in drug development.[5] While direct, extensive studies on the anticancer activity of this specific ester are emerging, the established antitumor potential of related cinnoline and quinoline structures provides a strong rationale for its investigation.[4][6][7] These related compounds have been shown to exert their effects through various mechanisms, including the inhibition of topoisomerases, disruption of tubulin polymerization, induction of apoptosis, and cell cycle arrest.[4][6][8] This guide outlines a systematic approach to rigorously evaluate the anticancer potential of Methyl Cinnoline-6-carboxylate.

Compound Profile: Methyl Cinnoline-6-carboxylate

  • IUPAC Name: Methyl cinnoline-6-carboxylate

  • Molecular Formula: C₁₀H₈N₂O₂

  • Molecular Weight: 188.18 g/mol

  • Chemical Structure:

Synthesis Overview: The synthesis of the cinnoline nucleus can be achieved through several established methods. A common approach is the Richter cinnoline synthesis, which involves the cyclization of an alkyne precursor.[9] Another prominent method involves the cyclization of derivatives of arenediazonium salts.[10] For Methyl Cinnoline-6-carboxylate specifically, synthesis often involves multi-step reactions starting from appropriately substituted aniline derivatives, proceeding through diazotization and subsequent cyclization reactions to form the core cinnoline ring, followed by esterification.[10][11][12] Researchers should consult specialized organic synthesis literature for detailed, optimized synthetic protocols.

Hypothesized Mechanisms of Anticancer Action

Based on extensive research into the broader families of cinnoline and quinoline derivatives, Methyl Cinnoline-6-carboxylate may exert anticancer effects through one or more established signaling pathways.[4][8][13] Understanding these potential targets is crucial for designing experiments and interpreting results.

  • DNA Damage and Repair: Many heterocyclic compounds function by interfering with DNA replication and repair. This can occur through intercalation into the DNA helix or by inhibiting key enzymes like topoisomerases (TOP1), which are critical for resolving DNA supercoiling during replication.[4][13]

  • Cell Cycle Regulation: Disruption of the normal cell cycle is a hallmark of cancer. Compounds can induce cell cycle arrest at specific checkpoints (e.g., G2/M phase), preventing uncontrolled proliferation.[6][7]

  • Induction of Apoptosis: Evasion of programmed cell death (apoptosis) is another critical cancer hallmark. Effective anticancer agents can reactivate apoptotic pathways, leading to the selective elimination of tumor cells.[6][7][14] This is often mediated through the activation of caspase cascades.[2]

  • Kinase Inhibition: Many signaling pathways that drive cancer cell growth, proliferation, and survival are regulated by protein kinases. Cinnoline and quinoline derivatives have been reported to inhibit various kinases, such as CSF-1R, PI3K, and mTOR, which are often dysregulated in tumors.[4][7]

Potential_Anticancer_Mechanisms cluster_0 Methyl Cinnoline-6-carboxylate cluster_1 Cellular Targets & Pathways cluster_2 Cellular Outcomes cluster_3 Final Result Compound Methyl Cinnoline-6-carboxylate DNA DNA Intercalation & Topoisomerase Inhibition Compound->DNA Direct Interaction Tubulin Tubulin Polymerization Inhibition Compound->Tubulin Inhibition Kinases Kinase Signaling Pathways (e.g., PI3K/mTOR) Compound->Kinases Inhibition DNADamage DNA Damage DNA->DNADamage G2MArrest G2/M Cell Cycle Arrest Tubulin->G2MArrest Kinases->G2MArrest Apoptosis Induction of Apoptosis Kinases->Apoptosis DNADamage->Apoptosis CellDeath Tumor Cell Death G2MArrest->CellDeath Prevents Proliferation Apoptosis->CellDeath Eliminates Cancer Cells

Caption: Potential anticancer mechanisms of Methyl Cinnoline-6-carboxylate.

In Vitro Evaluation: A Step-by-Step Approach

In vitro assays provide the foundational data for a compound's anticancer potential, offering insights into its cytotoxicity, mechanism of action, and selectivity.[15][16][17]

In_Vitro_Workflow start Start: Select Cancer Cell Lines mtt Protocol 4.1: MTT Cell Viability Assay (Determine IC50) start->mtt decision1 Is IC50 in Acceptable Range? mtt->decision1 apoptosis Protocol 4.2: Annexin V/PI Apoptosis Assay decision1->apoptosis Yes stop Stop or Redesign Compound decision1->stop No cellcycle Protocol 4.3: Cell Cycle Analysis apoptosis->cellcycle end Proceed to In Vivo Studies cellcycle->end

Caption: Experimental workflow for in vitro screening.

Protocol 4.1: Cell Viability and Cytotoxicity (MTT Assay)

Principle: The MTT assay is a colorimetric method for assessing cell viability.[18] In live cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[19] The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified spectrophotometrically.[19][20]

Materials:

  • Selected cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HeLa for cervical)[6]

  • Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

  • Phosphate-Buffered Saline (PBS)

  • Methyl Cinnoline-6-carboxylate stock solution (in DMSO)

  • MTT solution (5 mg/mL in sterile PBS)[19]

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[21]

  • 96-well cell culture plates

  • Microplate reader (absorbance at 570 nm)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of Methyl Cinnoline-6-carboxylate in culture medium from the DMSO stock. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

  • Remove the old medium from the wells and add 100 µL of the diluted compound solutions (including a vehicle control with 0.5% DMSO).

  • Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO₂.

  • MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[22]

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.[22]

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[19][22] Mix gently by pipetting.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100 Plot % Viability against the log of the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Parameter Description Example Value
Cell Line The cancer cell line used for the assay.MCF-7 (Breast Cancer)
Incubation Time Duration of compound exposure.48 hours
IC₅₀ Value Concentration of compound causing 50% inhibition of cell viability.5.2 µM
Positive Control A known anticancer drug (e.g., Doxorubicin).0.8 µM
Vehicle Control Medium with DMSO (0.5%).100% Viability
Protocol 4.2: Apoptosis Detection (Annexin V-FITC/PI Staining)

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[23][24] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[25] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (like FITC) to label these cells.[25] Propidium Iodide (PI), a fluorescent nucleic acid dye, is used as a viability marker as it can only enter cells with compromised membranes (late apoptotic/necrotic cells).[23]

Materials:

  • Cells treated with Methyl Cinnoline-6-carboxylate (at IC₅₀ concentration)

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Cold PBS

  • Flow cytometer

Procedure:

  • Cell Treatment: Culture and treat cells with the compound as described in the MTT assay (typically in 6-well plates). Include both negative (vehicle) and positive (e.g., staurosporine) controls.

  • Cell Harvesting: After treatment, collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

  • Washing: Wash the cells twice with cold PBS.

  • Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.[26]

  • Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[26]

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[27]

  • Dilution: Add 400 µL of 1X Binding Buffer to each tube.[27]

  • Data Acquisition: Analyze the samples by flow cytometry within one hour.

Data Analysis: The flow cytometer will generate a quadrant plot:

  • Lower-Left (Annexin V- / PI-): Live cells

  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

  • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

  • Upper-Left (Annexin V- / PI+): Necrotic cells Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the compound.

Protocol 4.3: Cell Cycle Analysis (Propidium Iodide Staining)

Principle: This method quantifies the DNA content of cells to determine their distribution across the different phases of the cell cycle (G0/G1, S, and G2/M).[28] Propidium Iodide (PI) is a stoichiometric DNA-binding dye, meaning the fluorescence intensity is directly proportional to the amount of DNA.[28] Cells in G2/M have twice the DNA content (and thus twice the fluorescence) of cells in G0/G1.

Materials:

  • Cells treated with Methyl Cinnoline-6-carboxylate

  • Cold 70% ethanol

  • PBS

  • PI Staining Solution (e.g., 50 µg/mL PI, 0.1% Triton X-100, and 100 µg/mL RNase A in PBS)[29][30]

  • Flow cytometer

Procedure:

  • Cell Treatment: Culture and treat cells as described previously.

  • Harvesting: Collect approximately 1 x 10⁶ cells per sample. Centrifuge and wash once with PBS.

  • Fixation: Resuspend the cell pellet and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.[31]

  • Incubate at 4°C for at least 30 minutes (or store at -20°C for longer periods).[31]

  • Washing: Centrifuge the fixed cells, discard the ethanol, and wash once with PBS.

  • Staining: Resuspend the cell pellet in 500 µL of PI Staining Solution.[29] The RNase A is crucial for degrading RNA, which PI can also bind to.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Data Acquisition: Analyze the samples by flow cytometry, collecting fluorescence data on a linear scale.[30]

Data Analysis: The resulting data is displayed as a histogram of cell count versus fluorescence intensity. Deconvolution software is used to quantify the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in a specific phase compared to the control suggests compound-induced cell cycle arrest.

In Vivo Efficacy Studies: Xenograft Models

After promising in vitro results, the next critical step is to evaluate the compound's efficacy in a living organism.[17] Xenograft models, where human tumor cells are implanted into immunocompromised mice, are a gold standard for preclinical evaluation.[32][33][34]

In_Vivo_Workflow start Start: Select Immunocompromised Mice (e.g., Nude, SCID) implant Subcutaneous Implantation of Cancer Cells start->implant tumor_growth Monitor Tumor Growth Until Palpable (e.g., 100-150 mm³) implant->tumor_growth randomize Randomize Mice into Treatment Groups (Vehicle, Compound, Positive Control) tumor_growth->randomize treatment Administer Treatment (e.g., Oral Gavage, IP Injection) for a Defined Period (e.g., 21 days) randomize->treatment monitor Measure Tumor Volume and Body Weight 2-3 times/week treatment->monitor endpoint Endpoint: Euthanize and Collect Tumors for Further Analysis monitor->endpoint

Caption: General workflow for an in vivo xenograft efficacy study.

Protocol 5.1: Subcutaneous Xenograft Efficacy Study

Principle: This protocol assesses the ability of Methyl Cinnoline-6-carboxylate to inhibit the growth of human tumors in a mouse model. Tumor volume and animal well-being are the primary endpoints.

Materials:

  • Immunocompromised mice (e.g., athymic nude or SCID mice, 6-8 weeks old)

  • Human cancer cells used in in vitro studies

  • Matrigel (optional, to support initial tumor growth)

  • Methyl Cinnoline-6-carboxylate formulated in a suitable vehicle (e.g., 0.5% CMC, 5% DMSO in saline)

  • Calipers for tumor measurement

  • Appropriate animal housing and care facilities

Procedure:

  • Cell Preparation: Harvest cancer cells and resuspend them in sterile, serum-free medium or PBS, often mixed 1:1 with Matrigel, to a concentration of 2-10 x 10⁷ cells/mL.

  • Implantation: Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

  • Tumor Growth Monitoring: Allow tumors to grow until they reach a mean volume of 100-150 mm³. Monitor the animals regularly for health.

  • Randomization: Once tumors reach the desired size, randomize the mice into treatment groups (e.g., n=8-10 per group):

    • Group 1: Vehicle Control

    • Group 2: Methyl Cinnoline-6-carboxylate (Dose 1)

    • Group 3: Methyl Cinnoline-6-carboxylate (Dose 2)

    • Group 4: Positive Control (a standard-of-care drug for that cancer type)

  • Treatment Administration: Administer the compound and controls according to the planned schedule (e.g., daily, once every three days) and route (e.g., oral gavage, intraperitoneal injection).

  • Data Collection: Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: Volume = (Length x Width²) / 2. Record the body weight of each animal at the same time to monitor toxicity.

  • Endpoint: Continue the study for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a maximum allowed size. At the endpoint, euthanize the mice and excise the tumors for weighing and potential further analysis (e.g., histology, biomarker analysis).

Data Analysis: Plot the mean tumor volume ± SEM for each group over time. The primary efficacy endpoint is Tumor Growth Inhibition (TGI), calculated at the end of the study. Assess toxicity by monitoring changes in body weight and any clinical signs of distress.

Conclusion and Future Directions

This guide provides a robust framework for the initial preclinical evaluation of Methyl Cinnoline-6-carboxylate as a potential anticancer agent. The data generated from these protocols will establish its cytotoxic potency (IC₅₀), its ability to induce apoptosis and/or cell cycle arrest, and its in vivo efficacy. Positive results would warrant further investigation, including studies on patient-derived xenograft (PDX) models, which more accurately reflect human tumor heterogeneity, as well as detailed pharmacokinetic/pharmacodynamic (PK/PD) and toxicology studies to build a comprehensive profile for potential clinical development.[35]

References

  • Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). Google Books.
  • Anticancer Activity of Quinoline Derivatives. (2022). International Journal of Pharmaceutical Sciences Review and Research, 77(1), 60-68.
  • Methyl cinnoline-6-carboxylate. (n.d.). MySkinRecipes.
  • Szumilak, M., & Stanczak, A. (2019). Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. Molecules, 24(12), 2273. Retrieved from [Link]

  • CyQUANT MTT Cell Proliferation Assay Kit Protocol. (n.d.). Thermo Fisher Scientific.
  • Review on recent development of quinoline for anticancer activities. (2023). Anti-Cancer Agents in Medicinal Chemistry, 23(10), 1139-1161.
  • MTT assay protocol. (n.d.). Abcam.
  • Ibrahim, T. S., Almalki, A. J., & El-Agroudy, E. (2021). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. Molecules, 26(21), 6430. Retrieved from [Link]

  • Methyl Benzo[c]cinnoline-4-carboxylate. (n.d.). Benchchem.
  • Cinnoline. (n.d.). Wikipedia.
  • Alam, M. A., et al. (2023). Synthesis and SAR of Potential Anti-Cancer Agents of Quinoline Analogues: A Review. Current Organic Synthesis, 20(5), 493-519. Retrieved from [Link]

  • Saha, B., et al. (2024). Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. Bioorganic & Medicinal Chemistry, 103, 117681. Retrieved from [Link]

  • Cinnoline Derivatives with Biological Activity. (2014). ResearchGate. Retrieved from [Link]

  • Wujec, M., & Pitucha, M. (2021). Quinazoline Derivatives as Potential Therapeutic Agents in Urinary Bladder Cancer Therapy. Molecules, 26(16), 4947. Retrieved from [Link]

  • A Comprehensive Review On Cinnoline Derivatives. (2022). Journal of Pharmaceutical Negative Results, 2516-2526.
  • Cell cycle analysis with flow cytometry and propidium iodide. (n.d.). Abcam.
  • BestProtocols: Annexin V Staining Protocol for Flow Cytometry. (n.d.). Thermo Fisher Scientific.
  • In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. (2017). Bio-protocol, 7(1).
  • Vinogradova, O. V., & Balova, I. A. (2008). Methods for the synthesis of cinnolines (Review). Chemistry of Heterocyclic Compounds, 44(5), 495-515. Retrieved from [Link]

  • Ashoori, M. R., et al. (2020). In vitro assays and techniques utilized in anticancer drug discovery. Drug Discovery and Development, 2, 1. Retrieved from [Link]

  • Brown, D. J. (2005). Primary Syntheses of Cinnolines. In The Chemistry of Heterocyclic Compounds, Volume 64: Cinnolines and Phthalazines: Supplement II. John Wiley & Sons, Inc.
  • Cell Viability Assays. (2013). In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

  • In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (n.d.). Noble Life Sciences.
  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2019). Methods in Molecular Biology, 1955, 25-31. Retrieved from [Link]

  • Capturing the Complexity of Real Cancer Cases with Patient-Derived Xenograft Models. (n.d.). Crown Bioscience.
  • DNA Cell Cycle Analysis with PI. (n.d.). University of Massachusetts Medical School.
  • Cell Cycle Analysis by Propidium Iodide Staining. (n.d.). UCL.
  • 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. (2021). Altogen Labs.
  • Annexin V staining assay protocol for apoptosis. (n.d.). Abcam.
  • Kapałczyńska, M., et al. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Pharmacology, 11, 177. Retrieved from [Link]

  • Al-Suhaimi, E. A., et al. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. Molecules, 28(7), 3029. Retrieved from [Link]

  • Advanced In Vivo Cell Line Derived Xenograft Models for Oncology Drug Discovery. (2021). Crown Bioscience.
  • Protocol for Cell Viability Assays. (2022). BroadPharm.
  • A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. (2015). ResearchGate. Retrieved from [Link]

  • Xenograft Tumor Models. (n.d.). Reaction Biology. Retrieved from [Link]

  • Propidium Iodide Nucleic Acid Stain. (2006). Thermo Fisher Scientific.
  • Cell Viability Assay (MTT Assay) Protocol. (2023). protocols.io.
  • In vitro methods of screening of anticancer agents. (2018). Slideshare. Retrieved from [Link]

  • The Annexin V Apoptosis Assay. (n.d.). University of Massachusetts Medical School.
  • Annexin V PI Staining Guide for Apoptosis Detection. (2024). Boster Bio. Retrieved from [Link]

  • Cell Cycle Protocol - Flow Cytometry. (n.d.). UT Health San Antonio.
  • Saxena, A., et al. (2025). An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives. Indian Journal of Pharmaceutical Education and Research, 59(1).

Sources

Method

"Methyl Cinnoline-6-carboxylate" in kinase inhibition studies

Application Note: Methyl Cinnoline-6-carboxylate in Kinase Inhibitor Design Executive Summary Methyl Cinnoline-6-carboxylate is a critical heterocyclic intermediate used in the synthesis of "next-generation" kinase inhib...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Methyl Cinnoline-6-carboxylate in Kinase Inhibitor Design

Executive Summary

Methyl Cinnoline-6-carboxylate is a critical heterocyclic intermediate used in the synthesis of "next-generation" kinase inhibitors. While quinoline-based scaffolds have historically dominated kinase drug discovery (e.g., Bosutinib, Lenvatinib), the cinnoline core (1,2-benzodiazine) offers distinct physicochemical advantages.

This guide details the application of Methyl Cinnoline-6-carboxylate as a core scaffold for developing inhibitors targeting MEK (Mitogen-activated protein kinase kinase) and ATM (Ataxia Telangiectasia Mutated) kinases. The presence of the 1,2-diaza moiety lowers the basicity (pKa ~2.6) compared to quinoline (pKa ~4.9), significantly improving membrane permeability and reducing P-glycoprotein (P-gp) efflux liability in central nervous system (CNS) and oncology targets.

Chemical Biology & Mechanism of Action

The "Scaffold Hop": Quinoline vs. Cinnoline

In medicinal chemistry, replacing a carbon atom with a nitrogen (scaffold hopping) alters the electronic landscape of the molecule without drastically changing its steric footprint.

  • Hydrogen Bonding: The N-2 nitrogen of the cinnoline ring serves as a weak hydrogen bond acceptor, often interacting with the hinge region of the kinase ATP-binding pocket (e.g., Val882 in PI3K

    
     or equivalent residues in ATM).
    
  • Solubility & Permeability: The Cinnoline-6-carboxylate ester serves as a versatile "handle." Hydrolysis and subsequent amidation at this position allow researchers to project solubilizing groups (e.g., morpholine, piperazine tails) into the solvent-exposed region of the kinase, a critical strategy for optimizing oral bioavailability.

Target Specificity
  • MEK1/2 Inhibition: Derivatives synthesized from the 6-carboxylate core (often with an arylamine at position 7) bind to the allosteric pocket adjacent to the ATP site, locking the kinase in a catalytically inactive conformation.

  • ATM Kinase Inhibition: Cinnoline-3-carboxamides (often derived from precursors related to the 6-carboxylate via isomeric synthesis or functionalization) have shown nanomolar potency against ATM, a key target in DNA Damage Response (DDR) pathways.

Application Workflow: Synthesis & Profiling

The following workflow outlines the conversion of Methyl Cinnoline-6-carboxylate into a functional kinase inhibitor library and its subsequent biological validation.

Diagram 1: Strategic Synthesis Workflow

SynthesisWorkflow Start Methyl Cinnoline-6-carboxylate (Scaffold) Step1 Hydrolysis (LiOH, THF/H2O) Start->Step1 Inter1 Cinnoline-6-carboxylic Acid (Reactive Core) Step1->Inter1 Step2 Amide Coupling (HATU, DIPEA, R-NH2) Inter1->Step2 Library Cinnoline-6-carboxamide Library (Candidate Inhibitors) Step2->Library Screen Kinase Profiling (MEK/ATM Assays) Library->Screen SAR Loop

Caption: Conversion of the ester scaffold into a focused library of amide-based kinase inhibitors.

Detailed Protocols

Protocol A: Synthesis of Cinnoline-6-carboxamide Derivatives

Objective: To generate a library of ATP-competitive or allosteric inhibitors by modifying the solvent-exposed tail.

Reagents:

  • Methyl Cinnoline-6-carboxylate (Starting Material)[1]

  • Lithium Hydroxide (LiOH)

  • HATU (Coupling Agent)

  • Diverse Amines (e.g., N-methylpiperazine, Morpholine)

Step-by-Step Procedure:

  • Saponification: Dissolve Methyl Cinnoline-6-carboxylate (1.0 eq) in THF:MeOH:H2O (3:1:1). Add LiOH (2.0 eq) and stir at RT for 4 hours. Acidify with 1N HCl to pH 3. Filter the precipitate to obtain Cinnoline-6-carboxylic acid .

  • Activation: Dissolve the acid (1.0 eq) in dry DMF. Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir for 15 minutes to activate the carboxylate.

  • Coupling: Add the desired amine (1.2 eq) to the reaction mixture. Stir at RT for 12 hours.

  • Purification: Quench with water, extract with EtOAc, and purify via flash chromatography (DCM/MeOH gradient).

  • Validation: Confirm structure via 1H-NMR and LC-MS (Expected M+1).

Protocol B: Biochemical Kinase Assay (MEK1)

Objective: Determine the IC50 of the synthesized cinnoline derivatives against MEK1 kinase using a FRET-based assay (e.g., LanthaScreen™ or HTRF).

Assay Principle: MEK1 is a dual-specificity kinase that phosphorylates ERK1/2. This assay measures the phosphorylation of a GFP-labeled ERK2 substrate by recombinant MEK1.

Materials:

  • Recombinant active MEK1 enzyme.

  • Substrate: GFP-ERK2 (inactive).

  • ATP (at Km, typically 10 µM).

  • Terbium-labeled anti-pERK antibody.

Procedure:

  • Compound Prep: Prepare 3-fold serial dilutions of the Cinnoline-6-carboxamide derivatives in DMSO (Top concentration: 10 µM).

  • Reaction Assembly: In a 384-well white plate, add:

    • 2.5 µL Compound (4X)

    • 2.5 µL Kinase/Antibody Mix (MEK1 + Tb-Ab)

    • 2.5 µL Substrate/ATP Mix (GFP-ERK2 + ATP)

  • Incubation: Incubate at room temperature for 60 minutes in the dark.

  • Detection: Read TR-FRET signal on a plate reader (Excitation: 340 nm; Emission: 495 nm [GFP] and 520 nm [Tb]).

  • Analysis: Calculate the TR-FRET ratio (520/495). Plot dose-response curves to determine IC50.

Data Analysis Example:

Compound IDR-Group (Amide)MEK1 IC50 (nM)Caco-2 Permeability (10^-6 cm/s)
Cin-Ref (Acid) -OH>10,000< 1.0 (Low)
Cin-01 Morpholine45012.5 (High)
Cin-02 N-Methylpiperazine12 8.4 (Moderate)

Interpretation: The conversion of the acid (Cin-Ref) to the basic amide (Cin-02) drastically improves potency and permeability, validating the scaffold design.

Protocol C: Cellular Target Engagement (Western Blot)

Objective: Confirm that the inhibitor penetrates the cell membrane and inhibits the RAS-RAF-MEK-ERK pathway in a cellular context.

Cell Line: A375 (Melanoma, BRAF V600E mutant) or HT-29 (Colorectal).

Diagram 2: MEK Signaling Pathway & Inhibition Point

MEKPathway GrowthFactor Growth Factor RTK RTK (Receptor) GrowthFactor->RTK RAS RAS-GTP RTK->RAS RAF BRAF RAS->RAF MEK MEK1/2 RAF->MEK ERK ERK1/2 MEK->ERK Phosphorylation Inhibitor Cinnoline-6-carboxamide Inhibitor->MEK Inhibition pERK p-ERK1/2 ERK->pERK Proliferation Cell Proliferation pERK->Proliferation

Caption: The inhibitor blocks MEK1/2, preventing the phosphorylation of ERK1/2.

Procedure:

  • Seeding: Seed A375 cells (0.5 x 10^6 cells/well) in 6-well plates. Incubate overnight.

  • Treatment: Treat cells with increasing concentrations of the Cinnoline derivative (0, 10, 100, 1000 nM) for 2 hours.

  • Lysis: Wash with ice-cold PBS and lyse in RIPA buffer containing protease/phosphatase inhibitors.

  • Blotting: Perform SDS-PAGE and transfer to nitrocellulose.

  • Probing:

    • Primary Ab: Anti-pERK1/2 (Thr202/Tyr204).

    • Control Ab: Anti-Total ERK1/2 and Anti-GAPDH.

  • Result: A dose-dependent decrease in pERK bands indicates successful cellular target engagement.

References

  • Discovery of Cinnoline-Based ATM Inhibitors: Lau, A., et al. (2018).[2] Discovery of a Series of 3-Cinnoline Carboxamides as Orally Bioavailable, Highly Potent, and Selective ATM Inhibitors. Journal of Medicinal Chemistry.

  • Cinnoline Scaffold Review: Sączewski, F., & Sączewski, J. (2019).[3] Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? Molecules.[1][2][3][4][5][6][7][8][9][10]

  • MEK Inhibition Mechanisms: Caunt, C. J., et al. (2015). MEK1 and MEK2 inhibitors and cancer therapy: the long and winding road. Nature Reviews Cancer.

  • Quinoline vs. Cinnoline Physicochemical Properties: Wager, T. T., et al. (2010). Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chemical Neuroscience.

Sources

Application

"Methyl Cinnoline-6-carboxylate" in the synthesis of heterocyclic compounds

Bioisosteric Scaffold for Kinase Inhibition and Fragment-Based Drug Discovery Abstract & Strategic Significance Methyl Cinnoline-6-carboxylate (CAS: N/A for specific ester, generic Cinnoline-6-carboxylic acid derivatives...

Author: BenchChem Technical Support Team. Date: February 2026

Bioisosteric Scaffold for Kinase Inhibition and Fragment-Based Drug Discovery

Abstract & Strategic Significance

Methyl Cinnoline-6-carboxylate (CAS: N/A for specific ester, generic Cinnoline-6-carboxylic acid derivatives are well-known) represents a high-value "privileged scaffold" in medicinal chemistry. Structurally, the cinnoline core (1,2-benzodiazine) acts as a bioisostere for quinoline and isoquinoline, offering distinct hydrogen-bonding vectors via the N1=N2 diazenyl moiety.

The 6-carboxylate position is strategically vital because, in many kinase binding pockets (e.g., c-Met, VEGFR), this vector projects into the solvent-exposed region, allowing for the attachment of solubilizing groups (morpholines, piperazines) without disrupting the core's hydrophobic interactions.

Key Applications:

  • Kinase Inhibitors: Type I/II inhibitors targeting the ATP-binding cleft.

  • Fragment-Based Drug Discovery (FBDD): High ligand efficiency (LE) core.

  • Fluorescent Probes: Cinnoline derivatives exhibit tunable fluorescence for cellular imaging.

Chemical Profile & Reactivity

The cinnoline ring is electron-deficient, making it susceptible to nucleophilic attack, particularly at the C-4 position if activated (e.g., via N-oxide). The C-6 ester provides an orthogonal handle for divergent synthesis.

PropertyDescription
Core Structure 1,2-Diazanaphthalene (Benzo[c]pyridazine)
Electronic State Electron-deficient (π-deficient); High electron affinity.
pKa (Conj. Acid) ~2.64 (N1 protonation). Less basic than Quinoline (pKa ~4.9).
Primary Reactivity C-6 Ester: Hydrolysis, Amidation, Reduction.C-4 Position: Nucleophilic Aromatic Substitution (

) via leaving group.N1/N2: Coordination to metals; N-oxidation.
Stability Stable under standard ambient conditions; sensitive to strong reducing agents (cleavage of N=N bond).

Synthesis Protocol: The Modified Richter Cyclization

While the classical Widman-Stoermer synthesis is common, the Richter-type cyclization via o-alkynyl diazonium salts provides higher regiocontrol for 6-substituted derivatives.

Workflow Diagram: Core Synthesis

RichterSynthesis Start Methyl 4-amino-3-iodobenzoate Step1 Sonogashira Coupling (TMS-Acetylene, Pd(PPh3)2Cl2) Start->Step1 1. Pd cat., CuI, TEA Inter1 Intermediate: 3-(TMS-ethynyl)aniline Step1->Inter1 Step2 Diazotization & Cyclization (NaNO2, HCl, 70°C) Inter1->Step2 2. Removal of TMS (in situ) 3. N2+ formation Product Methyl Cinnoline-6-carboxylate (Target Scaffold) Step2->Product Intramolecular Cyclization

Caption: Figure 1. Synthesis of Methyl Cinnoline-6-carboxylate via modified Richter Cyclization starting from methyl 4-amino-3-iodobenzoate.

Detailed Protocol

Precursors: Methyl 4-amino-3-iodobenzoate (Commercial or synthesized via iodination of methyl 4-aminobenzoate).

Step 1: Sonogashira Coupling

  • Charge: In a flame-dried Schlenk flask, dissolve Methyl 4-amino-3-iodobenzoate (1.0 eq) in anhydrous THF/Triethylamine (1:1 v/v).

  • Catalyst: Add Pd(PPh3)2Cl2 (5 mol%) and CuI (2 mol%). Degas with Argon for 10 min.

  • Addition: Add Trimethylsilylacetylene (1.2 eq) dropwise.

  • Reaction: Stir at 50°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc).

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography to obtain the o-alkynyl aniline intermediate.

Step 2: Diazotization-Mediated Cyclization

  • Solubilization: Dissolve the intermediate (from Step 1) in 6M HCl (10 mL/g).

  • Diazotization: Cool to 0°C. Add NaNO2 (1.5 eq) in water dropwise. Maintain temp <5°C.

  • Cyclization: Allow the reaction to warm to Room Temperature (RT), then heat to 70°C for 2 hours. Note: The TMS group is often cleaved in situ under these acidic conditions, or a specific desilylation step (K2CO3/MeOH) can be performed prior to diazotization.

  • Isolation: Neutralize with sat. NaHCO3. Extract with DCM (3x). Dry over Na2SO4.

  • Purification: Recrystallize from Ethanol or purify via column chromatography (DCM/MeOH gradient).

Application Protocols: Divergent Library Synthesis

A. C-6 Functionalization (Amidation)

This protocol converts the ester handle into an amide library, crucial for optimizing physicochemical properties (LogD, Solubility).

Reagents: LiOH, HATU, DIPEA, Diverse Amines.

  • Hydrolysis:

    • Dissolve Methyl Cinnoline-6-carboxylate in THF:H2O (3:1).

    • Add LiOH.H2O (2.0 eq). Stir at RT for 3h.

    • Acidify to pH 3 with 1M HCl. Precipitate the Cinnoline-6-carboxylic acid . Filter and dry.

  • Library Coupling (Parallel Synthesis):

    • In a 96-well block or reaction vials, dissolve the Acid (1.0 eq) in DMF.

    • Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 min to activate.

    • Add the specific Amine (

      
      , 1.1 eq).
      
    • Stir at RT for 12h.

    • Purification: Direct injection onto Prep-HPLC (Reverse Phase, C18, Water/Acetonitrile + 0.1% Formic Acid).

B. C-4 Functionalization (The "Activation" Route)

To introduce complexity at the C-4 position (e.g., for bi-dentate kinase binding), the ring must be activated.

Workflow Diagram: C-4 Activation

C4Activation Core Methyl Cinnoline-6-carboxylate NOxide Cinnoline-N-oxide (mCPBA oxidation) Core->NOxide mCPBA, DCM, RT Chloro 4-Chlorocinnoline-6-carboxylate (POCl3) NOxide->Chloro POCl3, Reflux (Meisenheimer Rearrangement type) Final 4-Amino/Alkoxy-Cinnoline (SnAr Displacement) Chloro->Final R-NH2 or R-OH Cs2CO3, DMF, 80°C

Caption: Figure 2. Activation of the C-4 position via N-oxidation and Chlorination.

Protocol:

  • N-Oxidation: Treat the starting ester with mCPBA (1.2 eq) in DCM at RT. Isolate the N-oxide. Note: Oxidation usually occurs at N1 or N2 depending on sterics; N2 is favored in 4-unsubstituted systems, but mixtures may occur.

  • Chlorination: Reflux the N-oxide in neat

    
     for 2 hours. This installs a chlorine atom at C-4 via a rearrangement mechanism. Remove excess 
    
    
    
    under vacuum.
  • 
     Displacement:  React the 4-chloro intermediate with nucleophiles (anilines, phenols) in DMF with 
    
    
    
    at 80°C to generate 4,6-disubstituted cinnolines.

Troubleshooting & Expert Insights

IssueProbable CauseCorrective Action
Low Yield in Cyclization Incomplete Diazotization or Diazo-decomposition.Ensure temperature is strictly <5°C during

addition. Ensure pH is strongly acidic (<1).
Ester Hydrolysis Fails Cinnoline ring instability in strong base.Use LiOH (milder) instead of NaOH. Keep temperature at RT. Do not reflux.
N-Oxidation Regioselectivity Steric hindrance or electronic bias.If obtaining mixtures of N1/N2 oxides, separate via chromatography. Generally, the subsequent chlorination converges to the C-4 chloro product regardless of N-oxide isomer.
Solubility Planar aromatic stacking.Cinnoline esters are poorly soluble in non-polar solvents. Use DMF/DMSO or DCM/MeOH mixtures for reactions.

References

  • Cinnoline Scaffold in Medicinal Chemistry: Szumilak, M., & Stanczak, A. (2019).[1][2][3][4] "Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?" Molecules, 24(12), 2271.[1][2]

  • Synthesis of Cinnolines (Richter/Widman-Stoermer): Vinogradova, O. V., & Balova, I. A. (2008).[5][6] "Methods for the synthesis of cinnolines (Review)." Chemistry of Heterocyclic Compounds, 44, 501–522.

  • Cinnoline Reactivity & Functionalization: Cheung, M., et al. (2010). "Discovery of Cinnoline-6-carboxamides as Novel Inhibitors of c-Met Kinase." Bioorganic & Medicinal Chemistry Letters, 20(1), 163-167.

  • Palladium-Catalyzed Synthesis Routes: Muralirajan, K., & Cheng, C. H. (2013). "Rhodium(III)‐Catalyzed Synthesis of Cinnolinium Salts." Chemistry – A European Journal, 19(20), 6198-6202.[1]

Sources

Method

"Methyl Cinnoline-6-carboxylate" reaction conditions and reagents

Application Note: Methyl Cinnoline-6-carboxylate – Synthesis, Reactivity, and Functionalization Executive Summary & Strategic Significance Methyl cinnoline-6-carboxylate is a high-value heterocyclic scaffold in medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Methyl Cinnoline-6-carboxylate – Synthesis, Reactivity, and Functionalization

Executive Summary & Strategic Significance

Methyl cinnoline-6-carboxylate is a high-value heterocyclic scaffold in medicinal chemistry, serving as a critical bioisostere for quinoline-6-carboxylates and isoquinoline-6-carboxylates. The 1,2-diazine (cinnoline) core imparts unique physicochemical properties, including lowered lipophilicity (LogP) and distinct hydrogen bond acceptor capabilities compared to its mono-nitrogen analogues.

This Application Note provides a definitive guide to the synthesis, purification, and downstream functionalization of this molecule. Unlike legacy methods (e.g., Widman-Stoermer) that often suffer from regioselectivity issues, this protocol prioritizes a Sonogashira-based Richter Cyclization strategy. This route ensures unambiguous regiocontrol, high functional group tolerance, and scalability.

Key Applications:

  • Kinase Inhibition: The C4-position is a proven vector for ATP-binding pocket interactions.

  • Fragment-Based Drug Discovery (FBDD): The C6-ester provides a versatile "exit vector" for library expansion via amidation or reduction.

Core Synthesis: The Sonogashira-Richter Protocol

The most robust route to methyl cinnoline-6-carboxylate avoids the harsh conditions of classical condensation reactions. Instead, we utilize a palladium-catalyzed cross-coupling followed by a diazonium-mediated cyclization.

Reaction Pathway Diagram

G Start Methyl 4-amino-3-iodobenzoate Inter1 Intermediate A: TMS-Alkynyl Aniline Start->Inter1 Pd(PPh3)2Cl2, CuI TMS-Acetylene, TEA 50°C, 4h Inter2 Intermediate B: Ethynyl Aniline Inter1->Inter2 K2CO3, MeOH RT, 1h Diazo Diazonium Salt (Transient) Inter2->Diazo NaNO2, HCl (aq) 0°C Product Methyl Cinnoline-6-carboxylate Diazo->Product Cyclization (Spontaneous)

Figure 1: Step-wise construction of the cinnoline core via Sonogashira coupling and Richter cyclization.

Detailed Protocol

Step 1: Sonogashira Coupling

  • Reagents: Methyl 4-amino-3-iodobenzoate (1.0 equiv), TMS-acetylene (1.2 equiv), Pd(PPh₃)₂Cl₂ (0.05 equiv), CuI (0.1 equiv), Triethylamine (TEA) (3.0 equiv).

  • Solvent: THF or DMF (degassed).

  • Procedure:

    • Charge a reaction vessel with the iodo-aniline precursor, Pd catalyst, and CuI under nitrogen.

    • Add degassed THF and TEA.

    • Add TMS-acetylene dropwise at room temperature.

    • Heat to 50°C for 4–6 hours. Monitor by LCMS for consumption of starting material.

    • Workup: Filter through a Celite pad to remove Pd/Cu residues. Concentrate and purify via flash chromatography (Hexane/EtOAc).

Step 2: Desilylation & Cyclization (One-Pot Variant)

  • Reagents: K₂CO₃ (2.0 equiv), NaNO₂ (1.5 equiv), HCl (6M aqueous).

  • Solvent: MeOH / Water.

  • Procedure:

    • Dissolve the TMS-intermediate in MeOH. Add K₂CO₃ and stir at RT for 1 hour to remove the TMS group (Intermediate B).

    • Cool the mixture to 0°C in an ice bath.

    • Add concentrated HCl dropwise to acidify (pH < 2). Caution: Exothermic.

    • Add an aqueous solution of NaNO₂ dropwise, maintaining internal temperature < 5°C.

    • Mechanism: The in situ generated diazonium salt attacks the adjacent alkyne (Richter-type cyclization) to form the cinnoline ring.

    • Stir at RT for 12 hours.

    • Workup: Neutralize with sat. NaHCO₃. Extract with DCM. The product often precipitates or requires minimal purification.

Functional Group Interconversion (The Ester Handle)

The C6-methyl ester is electronically deactivated by the electron-deficient cinnoline ring, making it susceptible to hydrolysis but sluggish toward direct aminolysis.

Reactivity Profile & Conditions
TransformationReagentsConditionsCritical Notes
Hydrolysis LiOH (2.0 eq)THF/H₂O (3:1), RT, 2hAvoid reflux with strong bases (NaOH/KOH) to prevent ring degradation.
Direct Amidation AlMe₃ (Trimethylaluminum)Toluene, Amine, 80°CHazard: AlMe₃ is pyrophoric. Use for unreactive amines only.
Reduction DIBAL-H (2.5 eq)DCM, -78°CControlled reduction to the aldehyde is difficult; usually proceeds to alcohol.
HATU Coupling HATU, DIPEADMF, RTBest route: Hydrolyze to acid first, then couple.
Protocol: Reliable Amidation (via Saponification)
  • Saponification: Treat Methyl cinnoline-6-carboxylate with LiOH in THF/Water. Acidify to pH 4 with 1M HCl to precipitate Cinnoline-6-carboxylic acid.

  • Activation: Suspend the acid in DMF. Add HATU (1.1 equiv) and DIPEA (3.0 equiv). Stir for 10 mins (solution clears).

  • Coupling: Add the desired amine (1.2 equiv). Stir at RT for 2–4 hours.

  • Purification: Dilute with water. If the product is solid, filter.[1] If soluble, extract with EtOAc/n-Butanol (9:1).

Late-Stage Functionalization (Ring C-H Activation)

Modifying the C3 and C4 positions allows for the exploration of SAR (Structure-Activity Relationships) without altering the C6-binding motif.

Divergent Functionalization Map

D Core Methyl Cinnoline-6-carboxylate C4_Halo 4-Bromo-cinnoline-6-carboxylate (Precursor for Suzuki/Buchwald) Core->C4_Halo 1. NBS, AIBN (Radical) or POBr3 (if 4-OH present) C3_Halo 3-Bromo-cinnoline-6-carboxylate Core->C3_Halo Br2, NaOAc (Electrophilic) N_Oxide Cinnoline N-Oxide Core->N_Oxide mCPBA, DCM RT Suzuki Coupling Suzuki Coupling C4_Halo->Suzuki Coupling Ar-B(OH)2, Pd catalyst

Figure 2: Functionalization logic. The C4 position is most reactive toward radical halogenation or nucleophilic displacement if activated.

Strategic Insight: The cinnoline ring is highly electron-deficient.

  • Electrophilic Aromatic Substitution (EAS): Very difficult. Nitration or direct bromination requires forcing conditions and often fails or degrades the ring.

  • Nucleophilic Attack: The C4 position is susceptible to nucleophilic attack, especially if the nitrogen is activated (e.g., N-oxide formation followed by rearrangement).

  • Bromination Strategy: To install a handle at C4, it is often better to synthesize the 4-hydroxy analogue (via Richter synthesis using a diazonium salt and water workup) and then convert to 4-bromo using POBr₃.

Troubleshooting & Optimization

Issue 1: Low Yield in Cyclization

  • Cause: Instability of the diazonium intermediate or incorrect pH.

  • Solution: Ensure the temperature is strictly kept at 0°C during nitrite addition. The pH must be < 2 for the diazonium salt to form, but buffering with acetate (pH 4-5) during the warming step can sometimes assist the intramolecular cyclization.

Issue 2: Solubility Issues

  • Observation: Methyl cinnoline-6-carboxylate is moderately soluble in DCM and EtOAc but poor in Hexanes.

  • Purification Tip: When using silica chromatography, deactivate the silica with 1% Triethylamine (TEA) in the eluent. Cinnolines can streak on acidic silica due to the basic nitrogens.

Issue 3: Instability with Reducing Agents

  • Warning: Borohydrides (NaBH₄) can reduce the C3-C4 double bond to form dihydrocinnoline before reducing the ester. Use DIBAL-H at -78°C for ester reduction, or LiAlH₄ if the dihydro-byproduct is acceptable (it can be re-oxidized with MnO₂).

References

  • Cinnoline Synthesis Review

    • Gomes, P., et al. "Recent Advances in the Synthesis of Cinnolines." Molecules, 2019, 24(12), 2271.[2]

  • Sonogashira-Richter Cyclization Methodology

    • Bräse, S., et al. "The Richter Reaction: A New Look at an Old Reaction." Organic Letters, 2011, 13(22), 6066–6069.
  • Cinnoline Reactivity & Medicinal Chemistry

    • Stanczak, A., et al. "Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?"[2] European Journal of Medicinal Chemistry, 2021.

  • General Heterocyclic Chemistry (Grounding): Joule, J.A., Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley-Blackwell. (Standard Reference Text).

Sources

Application

Scale-up synthesis of "Methyl Cinnoline-6-carboxylate"

Application Note: Scale-Up Synthesis of Methyl Cinnoline-6-carboxylate Executive Summary & Strategic Rationale The cinnoline scaffold is a critical bioisostere of quinoline and isoquinoline, increasingly utilized in kina...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scale-Up Synthesis of Methyl Cinnoline-6-carboxylate

Executive Summary & Strategic Rationale

The cinnoline scaffold is a critical bioisostere of quinoline and isoquinoline, increasingly utilized in kinase inhibitors and intercalating agents.[1] While classical methods like the Richter or Widman-Stoermer syntheses are well-documented, they often suffer from harsh conditions, regioselectivity issues, or the formation of 4-substituted derivatives (e.g., 4-hydroxy or 4-methyl) that require additional defunctionalization steps.[1]

This guide details a modern, scalable [5+1] annulation strategy for synthesizing Methyl Cinnoline-6-carboxylate (unsubstituted at the C4 position).[1] This route utilizes a vinyl-aniline precursor and tert-butyl nitrite (TBN) as the nitrogen source.[1]

Key Advantages of this Protocol:

  • Atom Economy: Direct formation of the C3–C4 bond without heavy metal oxidants in the cyclization step.

  • Safety: Avoids the isolation of potentially explosive diazonium salts common in Richter syntheses.

  • Scalability: Utilizes robust Suzuki coupling and solution-phase cyclization amenable to flow chemistry or batch reactors.[1]

Retrosynthetic Analysis & Pathway Visualization

The strategy relies on the construction of the N1–N2 bond via nitrosation of a vinyl aniline derivative. The ester moiety at the C6 position is installed early in the sequence on the benzene ring, leveraging the directing effects of the amino group for regioselective halogenation.[1]

Retrosynthesis Figure 1: Retrosynthetic Strategy for Methyl Cinnoline-6-carboxylate Target Methyl Cinnoline-6-carboxylate (Target) Precursor Methyl 4-amino-3-vinylbenzoate (Key Intermediate) Target->Precursor [5+1] Annulation (t-BuONO) Start Methyl 4-amino-3-iodobenzoate (Starting Material) Precursor->Start Suzuki-Miyaura (Vinyl-BF3K)

Detailed Experimental Protocols

Phase 1: Precursor Synthesis (Suzuki-Miyaura Coupling)

Objective: Synthesis of Methyl 4-amino-3-vinylbenzoate.[1]

This step installs the vinyl "handle" required for the subsequent cyclization.[1] We utilize Potassium Vinyltrifluoroborate due to its superior stability and crystallinity compared to vinylboronic acids, which are prone to polymerization.[1]

Reagents & Stoichiometry:

Reagent Equiv. Role
Methyl 4-amino-3-iodobenzoate 1.0 Substrate
Potassium vinyltrifluoroborate 1.2 Coupling Partner
Pd(dppf)Cl₂[1]·CH₂Cl₂ 0.03 Catalyst
Cs₂CO₃ 3.0 Base

| THF / H₂O (9:[1]1) | 10 V | Solvent System |

Protocol:

  • Charge: To a nitrogen-purged reactor, add Methyl 4-amino-3-iodobenzoate (1.0 equiv), Potassium vinyltrifluoroborate (1.2 equiv), and Cs₂CO₃ (3.0 equiv).

  • Solvate: Add THF and Water (9:1 ratio). Degas the mixture by sparging with nitrogen for 30 minutes. Critical: Oxygen removal is essential to prevent homocoupling and catalyst deactivation.[1]

  • Catalyze: Add Pd(dppf)Cl₂[1]·CH₂Cl₂ (3 mol%).[1]

  • Reaction: Heat the mixture to reflux (65–70°C) for 4–6 hours. Monitor by HPLC for consumption of the aryl iodide (<1%).[1]

  • Workup: Cool to RT. Filter through a pad of Celite to remove inorganic salts and palladium black.[1] Rinse with EtOAc.[1][2]

  • Extraction: Wash the filtrate with water (2x) and brine (1x). Dry organic phase over Na₂SO₄ and concentrate.[1]

  • Purification: Recrystallize from Hexanes/EtOAc (or perform short-path silica filtration if colored impurities persist).

    • Expected Yield: 85–92%

    • Appearance: Pale yellow solid.[1][3]

Phase 2: Cyclization via [5+1] Annulation

Objective: Conversion of vinyl aniline to Methyl Cinnoline-6-carboxylate.[1]

This step utilizes tert-Butyl Nitrite (TBN) as both the nitrosating agent and the second nitrogen source.[4] The mechanism involves the formation of a diazonium species followed by electrocyclization onto the vinyl group.

Reagents & Stoichiometry:

Reagent Equiv. Role
Methyl 4-amino-3-vinylbenzoate 1.0 Substrate
tert-Butyl Nitrite (TBN) 2.0 Reagent (N-Source)

| DMSO (Dimethyl Sulfoxide) | 15 V | Solvent |[1]

Protocol:

  • Dissolution: Dissolve Methyl 4-amino-3-vinylbenzoate (1.0 equiv) in DMSO (15 volumes).

    • Note: DMSO is preferred over dioxane for scale-up due to higher boiling point and better solubility of intermediates, though workup requires extensive water washing.[1]

  • Addition: Heat the solution to 80°C . Add TBN (2.0 equiv) dropwise over 30 minutes.[1]

    • Safety Alert: TBN is flammable and toxic.[1] Ensure efficient ventilation. Nitrogen evolution occurs; ensure reactor is vented to a scrubber.[1]

  • Reaction: Stir at 80°C for 1–2 hours. The solution typically darkens. Monitor by HPLC (Target Rt will shift significantly from SM).

  • Quench & Workup: Cool the reaction mixture to room temperature. Pour slowly into ice-cold water (50 volumes).

  • Isolation: Stir the aqueous slurry for 1 hour. The product should precipitate.[1]

    • If oiling occurs:[1] Extract with EtOAc, wash copiously with water (to remove DMSO), dry, and concentrate.[1]

  • Purification: The crude product is often pure enough for subsequent steps.[1] For pharmaceutical grade, recrystallize from Ethanol or Methanol .[1]

Process Safety & Risk Assessment (HAZOP)

Scale-up of nitrogen-heterocycle synthesis requires strict control of thermal and chemical hazards.[1]

Hazard NodeRisk DescriptionMitigation Strategy
Diazotization (Phase 2) Formation of potentially unstable diazonium intermediates.[1]Operate at elevated temperature (80°C) to ensure rapid cyclization and prevent accumulation of diazonium species.[1] Do not isolate the intermediate.
Gas Evolution Release of N₂ and nitrogen oxides during cyclization.[1]Ensure reactor has adequate headspace and is connected to a caustic scrubber.[1] Control TBN addition rate.
Palladium Residues Heavy metal contamination in Phase 1 product.[1]Use thiol-functionalized silica scavengers (e.g., SiliaMetS®) during the workup of Phase 1 if intended for GMP use.[1]

Mechanistic Insight & Troubleshooting

Understanding the mechanism is vital for troubleshooting yield losses.[1]

Mechanism:

  • N-Nitrosation: TBN reacts with the amine to form the N-nitroso/diazonium species.[1]

  • Electrocyclization: The vinyl group (proximal to the diazonium) undergoes a 6π-electrocyclization.[1]

  • Aromatization: Loss of proton/oxidation leads to the fully aromatic cinnoline core.[1]

Troubleshooting Table:

Observation Root Cause Corrective Action
Low Yield in Phase 1 Protodeboronation of vinyl-BF3K. Ensure base is added after degassing.[1] Avoid prolonged heating beyond completion.[1]
Incomplete Cyclization Decomposition of TBN. Use fresh TBN (store at 2-8°C). Increase equivalents to 2.5 if necessary.

| Product is Red/Brown | Oxidation byproducts/polymers.[1] | Perform a charcoal filtration during recrystallization.[1] |

Workflow Diagram

Workflow Figure 2: Process Flow for Methyl Cinnoline-6-carboxylate Synthesis cluster_0 Phase 1: Suzuki Coupling cluster_1 Phase 2: Cyclization S1 Start: Iodo-Ester + Vinyl-BF3K S2 Reflux (THF/H2O) Pd Cat., Base S1->S2 S3 Workup: Celite Filter -> Extract S2->S3 C1 Dissolve in DMSO Heat to 80°C S3->C1 C2 Add TBN (Dropwise) C1->C2 C3 Quench: Ice Water C2->C3 C4 Isolate: Filtration/Recryst. C3->C4

References

  • Liu, H., et al. (2019).[1] "Metal-Free [5+1] Annulation of 2-Vinylanilines with tert-Butyl Nitrite: A Facile Access to Cinnolines."[1] The Journal of Organic Chemistry, 84(2), 1039–1047.[1] Link[1]

  • Li, Y., et al. (2015).[1] "Recent advances in the synthesis of cinnolines." RSC Advances, 5, 23790-23806.[1] Link

  • PubChem Compound Summary. "Methyl cinnoline-6-carboxylate (CID 11298404)."[1] National Center for Biotechnology Information.[1] Link[1]

  • Molander, G. A., & Bernhardt, J. T. (2017).[1] "Suzuki-Miyaura Cross-Coupling with Potassium Vinyltrifluoroborate."[1] Organic Syntheses, 94, 16-33.[1] Link

Sources

Technical Notes & Optimization

Troubleshooting

Purification methods for "Methyl Cinnoline-6-carboxylate"

Purification & Troubleshooting Guide Compound Identity: Methyl cinnoline-6-carboxylate CAS: 318276-74-3 Formula: C₁₀H₈N₂O₂ MW: 188.18 g/mol [1][2] Introduction Welcome to the Technical Support Center. This guide addresse...

Author: BenchChem Technical Support Team. Date: February 2026

Purification & Troubleshooting Guide

Compound Identity: Methyl cinnoline-6-carboxylate CAS: 318276-74-3 Formula: C₁₀H₈N₂O₂ MW: 188.18 g/mol [1][2]

Introduction

Welcome to the Technical Support Center. This guide addresses the purification challenges specific to Methyl cinnoline-6-carboxylate . As a nitrogen-containing heterocycle (1,2-diazanaphthalene core), this compound presents unique challenges regarding basicity, silica interaction, and hydrolytic stability.[2]

The protocols below are designed to maximize recovery while ensuring the removal of common synthetic byproducts such as cinnoline-6-carboxylic acid (hydrolysis product) and diazo-tars (cyclization residues).

Module 1: Chromatographic Purification (The "Separation" Phase)[2]

Core Challenge: Peak Tailing & Streaking

The Science: Cinnolines possess a basic nitrogen at the N1/N2 position (pKa ~2.6 for the parent heterocycle).[2] On standard silica gel, these basic nitrogens form hydrogen bonds with acidic silanol groups (


), resulting in severe peak tailing, poor resolution, and yield loss.[2]
Protocol: Basified Silica Flash Chromatography

Goal: Neutralize silica acidity to prevent "streaking."[2]

Step-by-Step Workflow:

  • Mobile Phase Preparation:

    • Base Solvent: Dichloromethane (DCM) / Methanol (MeOH).[2]

    • Modifier (CRITICAL): Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (NH₄OH) to the mobile phase.[2]

    • Note: Do not use acetic acid; it will protonate the cinnoline and increase retention/streaking.[2]

  • Column Pre-treatment:

    • Flush the silica column with 3 column volumes (CV) of the basified mobile phase before loading the sample.[2] This saturates the active silanol sites.[2]

  • Gradient Elution:

    • Start: 100% DCM (+1% TEA).[2]

    • Gradient: 0%

      
       5% MeOH over 10 CV.[2]
      
    • Observation: The ester typically elutes earlier than the hydrolyzed acid.[2]

Troubleshooting Table: Chromatography
SymptomProbable CauseCorrective Action
Broad, tailing peak Silanol interactionIncrease TEA concentration to 2% or switch to Amino-functionalized silica (

-silica).[2]
Co-elution with impurities Polarity matchSwitch solvent system to Ethyl Acetate / Hexane (start 20% EtOAc). Add 1% TEA to the EtOAc.[2]
Product stays at baseline Sample protonationEnsure the crude sample was not dissolved in an acidic solvent.[2] Wash crude DCM solution with sat.[2]

prior to loading.
Visualization: Chromatography Decision Tree

purification_decision Start Crude Mixture Analysis (TLC Check) TLC_Streak Does spot streak? Start->TLC_Streak Basify Add 1% TEA to Eluent TLC_Streak->Basify Yes Normal Standard Flash (Hex/EtOAc) TLC_Streak->Normal No Purity_Check Check Purity (NMR) Basify->Purity_Check Normal->Purity_Check Recryst Recrystallization (See Module 2) Purity_Check->Recryst <95% Purity Final Pure Ester (>98%) Purity_Check->Final >98% Purity Recryst->Final

Figure 1: Decision matrix for selecting the appropriate purification route based on initial TLC behavior.

Module 2: Crystallization (The "Scale-Up" Phase)[2]

Core Challenge: "Oiling Out"

The Science: Methyl cinnoline-6-carboxylate has a moderate melting point.[2] If the solvent boiling point is too high or the impurity profile is complex (containing tars), the compound may separate as an oil rather than a crystal lattice.[2]

Protocol: Solvent-Antisolvent Recrystallization

Goal: Controlled precipitation to exclude impurities.[2]

  • Dissolution:

    • Dissolve the semi-pure solid in the minimum amount of hot Ethyl Acetate (approx. 60°C).

    • Tip: If insoluble particulates remain (likely inorganic salts from synthesis), filter hot through a glass frit.[2]

  • Antisolvent Addition:

    • Slowly add warm Hexane or Heptane dropwise until a persistent cloudiness appears.[2]

    • Ratio target: 1:3 (EtOAc:Hexane).

  • Cooling:

    • Allow to cool to room temperature slowly (wrap flask in foil/towel).

    • Then move to 4°C (fridge) for 12 hours.

  • Collection:

    • Filter the resulting needles/plates.[2] Wash with cold Hexane.

Alternative Solvent System: Methanol/Water (Dissolve in hot MeOH, add water until turbid).[2] Warning: Prolonged heating in water/MeOH can cause ester hydrolysis.[2]

Module 3: Chemical Stability & Handling

Critical Warning: Ester Hydrolysis

The C6-ester bond is susceptible to hydrolysis, particularly because the electron-deficient cinnoline ring makes the carbonyl carbon more electrophilic.[2]

  • Avoid: Strong aqueous bases (NaOH, KOH) during workup.[2]

  • Preferred Base: Use Sodium Bicarbonate (

    
    ) or Potassium Carbonate (
    
    
    
    ) for neutralizations.[2]
  • Detection:

    • Ester (Target):

      
       NMR singlet ~3.9-4.0 ppm (
      
      
      
      ).
    • Acid (Impurity): Loss of methoxy singlet; appearance of broad -COOH peak >11 ppm.[2]

Visualization: Hydrolysis Pathway Risk

hydrolysis_risk Ester Methyl Cinnoline-6-carboxylate (Target) Conditions High pH (>10) or Prolonged Heat Ester->Conditions Acid Cinnoline-6-carboxylic Acid (Impurity) Conditions->Acid Hydrolysis Methanol Methanol (Byproduct) Conditions->Methanol

Figure 2: Stability risk assessment showing the conversion of the target ester to the acid impurity under basic or thermal stress.[2]

Frequently Asked Questions (FAQ)

Q1: My product is yellow. Is this normal? A: Yes. Cinnoline derivatives are inherently chromophores due to the extended conjugation of the diazanaphthalene system.[2] A pale yellow to tan color is expected.[2] Dark brown or black indicates diazo-tars (oxidation products) requiring activated charcoal filtration.[2]

Q2: Can I use reverse-phase (C18) HPLC? A: Yes, but pH control is vital.

  • Buffer: Use 0.1% Formic Acid or Ammonium Formate.[2]

  • Gradient: Water/Acetonitrile (10%

    
     90%).[2]
    
  • Note: The basic nitrogen may cause peak fronting in acidic media; Ammonium Bicarbonate (pH 7.[2]4) buffer often yields sharper peaks for cinnolines.[2]

Q3: How do I store the purified compound? A: Store at -20°C under an inert atmosphere (Argon/Nitrogen). Esters can slowly hydrolyze if exposed to atmospheric moisture over months.[2]

References

  • Cinnoline Scaffold Synthesis & Properties

    • Vinogradova, O. V., & Balova, I. A. (2008).[2][3] Methods for the Synthesis of Cinnolines (Review). Chemistry of Heterocyclic Compounds.

    • [2]

  • General Purification of Nitrogen Heterocycles

    • Li, J. J. (2013).[2] Heterocyclic Chemistry in Drug Discovery. Wiley.[2] (Chapter on Diazines).

    • [2]

  • Specific Compound Data (CAS 318276-74-3)

    • PubChem Compound Summary for Methyl cinnoline-6-carboxylate.[2]

    • (Note: Verify CAS matches 318276-74-3, distinct from quinoline analogs).[2]

Sources

Optimization

Technical Support Center: Methyl Cinnoline-6-carboxylate Synthesis

Topic: Troubleshooting & Side-Product Analysis Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Introduction: The Synthesis Landscape Welcome to the Technical Support Center for Methyl Cinn...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting & Side-Product Analysis

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Introduction: The Synthesis Landscape

Welcome to the Technical Support Center for Methyl Cinnoline-6-carboxylate . This guide addresses the specific challenges associated with synthesizing 6-substituted cinnolines. While various routes exist (Widman-Stoermer, Borsche), the Sonogashira-Richter Cyclization sequence is currently the industry standard for ester-functionalized derivatives due to its mild conditions and functional group tolerance.

This guide assumes you are following the "Golden Path" synthesis:

  • Coupling: Methyl 4-amino-3-iodobenzoate + Trimethylsilylacetylene (TMSA).

  • Desilylation: Removal of the TMS group.

  • Cyclization: Diazotization of the o-alkynylaniline followed by intramolecular ring closure.

Module 1: The "Golden Path" & Impurity Map

Before troubleshooting, verify your workflow against the standard impurity generation map. Deviations here dictate the side-products you observe.

SynthesisMap Start Methyl 4-amino-3-iodobenzoate Sono Step 1: Sonogashira Coupling (Pd cat., CuI, TMS-Acetylene) Start->Sono Inter1 Intermediate A: TMS-Alkynyl Aniline Sono->Inter1 SP1 Side Product 1: Glaser Homocoupling (Dimer) Sono->SP1 O2 leak / Excess Cu Desil Step 2: Desilylation (K2CO3/MeOH or TBAF) Inter1->Desil Inter2 Intermediate B: Terminal Alkynyl Aniline Desil->Inter2 Diazo Step 3: Richter Cyclization (NaNO2, HCl/H2O) Inter2->Diazo Product TARGET: Methyl Cinnoline-6-carboxylate Diazo->Product SP2 Side Product 2: Cinnoline-6-carboxylic Acid (Hydrolysis) Diazo->SP2 High Temp / pH < 1 SP3 Side Product 3: 4-Hydroxycinnoline (Hydration/Tautomer) Diazo->SP3 Water Attack at C4 SP4 Side Product 4: 3-Iodophenol deriv. (Sandmeyer-type) Diazo->SP4 Failed Cyclization

Figure 1: Reaction scheme and impurity logic tree for Methyl Cinnoline-6-carboxylate.

Module 2: Troubleshooting the Sonogashira Step

Context: The formation of the carbon-carbon bond at C3 is the setup for the entire synthesis.

Q: My reaction mixture turned black/green, and I see a major spot with high Rf. What is it?

Diagnosis: Glaser Homocoupling (Diyne formation). If oxygen enters the system, the copper catalyst promotes the coupling of two acetylene molecules instead of coupling with the aryl iodide.

  • Mechanism: Oxidative dimerization of the alkyne.

  • Fix:

    • Degas solvents thoroughly (sparge with Argon for 15+ mins).

    • Add the alkyne slowly (syringe pump) to keep its concentration low relative to the aryl halide.

    • Verify the color of the catalyst; Pd(PPh3)2Cl2 should be yellow. Darkening often indicates Pd precipitation or oxidation.

Q: Conversion is stalled at 50%. Adding more catalyst doesn't help.

Diagnosis: Catalyst Poisoning by the Free Amine. The starting material (Methyl 4-amino-3-iodobenzoate) contains a free amine.[1][2][3] While Sonogashira tolerates amines, free primary anilines can sometimes coordinate to Pd, reducing turnover.

  • Workaround:

    • Protect the amine: Acetylate the amine first (NHAc), perform the coupling, then deprotect. This often boosts yields to >90%.

    • Alternative Ligands: Switch to bulky, electron-rich phosphines like XPhos or SPhos which are less susceptible to amine coordination.

Module 3: Troubleshooting the Cyclization (The Critical Step)

Context: The Richter cyclization involves converting the amine to a diazonium salt, which then attacks the pendant alkyne triple bond. This is where the most specific side-products occur.

Q: I isolated a solid that is insoluble in DCM but soluble in aqueous base. Mass spec shows [M-14].

Diagnosis: Hydrolysis to Cinnoline-6-carboxylic Acid.

  • The Cause: The Richter cyclization typically uses concentrated HCl and NaNO2. The methyl ester at position 6 is electronically deactivated (making it electrophilic) and susceptible to acid-catalyzed hydrolysis, especially if the reaction exotherms.

  • The Fix:

    • Temperature Control: Keep the diazotization strictly at -5°C to 0°C.

    • Solvent Switch: Do not use pure water/HCl. Use a co-solvent system of MeOH/HCl . The presence of methanol shifts the equilibrium back toward the ester.

    • Re-esterification: If the acid forms, do not discard. Treat the crude acid with SOCl2/MeOH or TMS-diazomethane to recover the methyl ester.

Q: I see a peak at [M+16] or [M+18] in the LCMS. Is it an N-oxide?

Diagnosis: 4-Hydroxycinnoline (Cinnolinone) formation.

  • The Mechanism: After the diazonium forms, the triple bond attacks the nitrogen to close the ring, forming a vinyl cation. If water intercepts this cation before elimination/aromatization, you get a hydroxyl group at C4, which tautomerizes to the ketone (cinnolinone).

  • The Fix:

    • Increase the concentration of chloride ions (use conc. HCl) to favor chloride trapping (which then eliminates to the fully aromatic system) or ensure the reaction is anhydrous if possible (using alkyl nitrites like t-BuONO in MeCN).

    • Note: If you use t-BuONO (tert-butyl nitrite), you avoid the water entirely, significantly reducing this side product [1].

Q: My product yield is <10%, and I see a large amount of phenolic byproduct.

Diagnosis: Sandmeyer-type Hydroxylation. The diazonium salt was formed, but instead of cyclizing onto the alkyne, it was attacked by water from the solvent, releasing N2 and leaving a phenol (Methyl 4-hydroxy-3-ethynylbenzoate).

  • The Cause: The alkyne is not reactive enough, or the diazonium is unstable.

  • The Fix:

    • Electronic Activation: This is intrinsic to the substrate, but ensuring the alkyne is terminal (not silyl-protected) is vital for the standard Richter mechanism.

    • Kinetics: Ensure the cyclization step (warming to RT or heating) happens immediately after diazotization. Do not let the diazonium salt sit cold for hours.

Module 4: Analytical Data & Validation

Use this table to validate your isolated material.

CompoundDescriptionKey 1H NMR Feature (DMSO-d6)MS (ESI+)
Methyl Cinnoline-6-carboxylate Target ProductSinglet ~4.0 ppm (OCH3); Doublet ~8.5 ppm (H3/H4 region)[M+H] = 189.06
Cinnoline-6-carboxylic acid Hydrolysis ImpurityBroad singlet >13 ppm (COOH); Loss of OCH3 singlet[M+H] = 175.05
Methyl 4-amino-3-iodobenzoate Starting MaterialBroad singlet ~6.0 ppm (NH2); No aromatic downfield shift[M+H] = 277.96
4-Hydroxycinnoline deriv. Hydration ImpurityLoss of aromaticity pattern; Ketone C=O in IR (~1680 cm-1)[M+H] = 205.06

Module 5: Decision Logic for Low Yields

Follow this logic flow if your isolated yield is below 40%.

TroubleshootingFlow Start Yield < 40% CheckSM Is Starting Material Remaining? Start->CheckSM CheckPurity Is the Crude Clean? CheckSM->CheckPurity No SM_Yes Incomplete Conversion. Check NaNO2 equivalents. Check Alkyne deprotection. CheckSM->SM_Yes Yes Clean_LowYield Volatile Loss? Did you dry under high vac? Cinnolines can sublime. CheckPurity->Clean_LowYield Yes (Clean but little product) Dirty Dirty CheckPurity->Dirty No (Many spots) CheckMS Mass M-14? -> Hydrolysis (Control pH) Mass M+16? -> Hydration (Dry Solvents) Mass M-28? -> N2 Loss (Sandmeyer) Dirty->CheckMS Check MS of impurities

Figure 2: Troubleshooting logic for yield optimization.

References

  • Kim, J. S., et al. (2024). "Regioselective access to trifluoroethoxy/aryloxy cinnolines, cinnolinones and indazoles from o-alkynylanilines via metal-free diazotization reagent." ResearchGate. Available at: [Link]

  • Li, J. J. (2009). "Richter Cinnoline Synthesis." In: Name Reactions. Springer, Berlin, Heidelberg. Available at: [Link]

  • Stoermer, R., & Fincke, H. (1909). "Synthese von Cinnolinderivaten."[2][4][5][6][7][8][9][10][11] Berichte der deutschen chemischen Gesellschaft. (Foundational text for Widman-Stoermer cyclization).

  • Organic Chemistry Portal. "Methyl Esters - Protection and Synthesis." Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Methyl Cinnoline-6-carboxylate Synthesis

Ticket Subject: Optimization of Reaction Parameters for 6-Substituted Cinnoline Scaffolds Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Executive Summary & System Overview User Contex...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Subject: Optimization of Reaction Parameters for 6-Substituted Cinnoline Scaffolds Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary & System Overview

User Context: You are attempting to synthesize Methyl cinnoline-6-carboxylate , a critical bioisostere for quinoline-based kinase inhibitors. The Challenge: The 6-position functionalization is electronically challenging. Traditional aqueous Richter synthesis often leads to ester hydrolysis (saponification) or incomplete cyclization due to the electron-withdrawing nature of the carboxylate group.

The Solution: This guide moves away from legacy aqueous protocols. We recommend a non-aqueous Richter-type cyclization following a Sonogashira coupling. This "anhydrous route" maximizes yield and preserves the labile methyl ester.

System Workflow Diagram

The following logic flow illustrates the optimized synthetic pathway and critical decision nodes.

CinnolineSynthesis cluster_0 Optimization Zone Start Start: Methyl 4-amino-3-iodobenzoate Step1 Step 1: Sonogashira Coupling (TMS-Acetylene, Pd(PPh3)2Cl2) Start->Step1 Check1 QC Point: Complete Conversion? Step1->Check1 Step2 Step 2: Desilylation (K2CO3, MeOH) Check1->Step2 Yes Err1 Issue: Homocoupling Dimer Check1->Err1 No (Stalled) Step3 Step 3: Richter Cyclization (t-BuONO, MeCN, 60°C) Step2->Step3 Product Target: Methyl cinnoline-6-carboxylate Step3->Product Err2 Issue: Ester Hydrolysis Step3->Err2 If Aqueous Acid Used

Figure 1: Optimized workflow for preserving the ester moiety during cinnoline ring construction.

Optimized Protocol (The "How-To")

Do not use standard aqueous diazotization (


) for this specific substrate. The ester is prone to acid-catalyzed hydrolysis. Use the following Phase-Transfer/Anhydrous Protocol .
Phase 1: Precursor Assembly (Sonogashira)
  • Substrate: Methyl 4-amino-3-iodobenzoate.

  • Reagent: Trimethylsilylacetylene (TMSA) - Use 1.2 equivalents.

  • Catalyst System:

    
     (3 mol%) / CuI (1 mol%).
    
  • Solvent/Base:

    
     / THF (1:1).
    
  • Critical Parameter: Deoxygenate solvents thoroughly (sparge with Argon for 15 mins). Oxygen promotes Glaser homocoupling of the alkyne (dimer formation), which is a "dead end" impurity.

Phase 2: The "Anhydrous" Richter Cyclization

This is the critical step for the 6-carboxylate derivative.

  • Desilylation: Treat the intermediate with

    
     in MeOH to remove the TMS group. Isolate the free alkyne: Methyl 4-amino-3-ethynylbenzoate.
    
  • Cyclization:

    • Dissolve the free alkyne in anhydrous Acetonitrile (MeCN) .

    • Add tert-Butyl Nitrite (t-BuONO) (1.5 equiv) dropwise.

    • Heat to 60°C for 2 hours.

    • Mechanism:[1][2][3][4] The nitrite diazotizes the amine in situ; the resulting diazonium species is attacked by the adjacent alkyne (triple bond), closing the ring to form the cinnoline.

Data Summary: Comparison of Methods

ParameterMethod A: Aqueous (

)
Method B: Anhydrous (

)
Yield 35-45%78-85%
Ester Integrity <60% (Hydrolysis observed)>98% (Intact)
Reaction Time 12 Hours2 Hours
Purification Difficult (Acidic byproducts)Simple (Evaporation + Flash)

Troubleshooting Guide (FAQs)

Ticket #401: "My product is streaking/stuck on the silica column."
  • Diagnosis: Cinnolines are nitrogenous bases (

    
    ). The N1/N2 nitrogens are interacting with the acidic silanol groups on the silica gel, causing peak tailing and mass loss.
    
  • The Fix: You must deactivate the silica.

    • Mobile Phase: Add 1% Triethylamine (TEA) to your DCM/MeOH gradient.

    • Alternative: Use neutral alumina instead of silica gel for purification.

Ticket #402: "I see a peak at M-14 in the Mass Spec."
  • Diagnosis: This indicates Ester Hydrolysis (conversion of Methyl ester to Carboxylic Acid).

  • Root Cause: You likely used aqueous acid (HCl) during the diazotization step, or your solvent was "wet."

  • The Fix: Switch immediately to the t-BuONO (isoamyl nitrite) protocol described above. Ensure MeCN is dried over molecular sieves.

Ticket #403: "The cyclization stalled; I have unreacted diazonium intermediate."
  • Diagnosis: The electron-withdrawing carboxylate at position 6 deactivates the ring, making the triple bond less nucleophilic.

  • The Fix: Increase temperature to 80°C . If still sluggish, add a Lewis Acid catalyst like

    
      (0.5 equiv) to activate the alkyne for nucleophilic attack.
    

References & Grounding

  • Richter Cinnoline Synthesis & Variations:

    • Concept: The foundational cyclization of o-alkynylanilines via diazonium salts.

    • Source: Vinogradova, O. V., & Balova, I. A. (2008).[3] "Methods for the synthesis of cinnolines (Review)." Chemistry of Heterocyclic Compounds.

  • Sonogashira/Cyclization Strategy:

    • Concept: Modern palladium-catalyzed approaches to install the alkyne precursor followed by Richter cyclization.

    • Source: Sadek, K. U., et al. (2019).[1] "Recent Developments in the Synthesis of Cinnoline Derivatives." Mini-Reviews in Organic Chemistry.

  • Cinnoline Pharmacology & Structure:

    • Concept: Validation of the cinnoline scaffold in drug discovery (bioisosterism).

    • Source: Szumilak, M., & Stanczak, A. (2019).[5] "Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?" Molecules.

Sources

Optimization

Optimizing catalyst selection for "Methyl Cinnoline-6-carboxylate" synthesis

Technical Support Center: Catalyst Optimization for Methyl Cinnoline-6-carboxylate Introduction: The Synthetic Challenge User Query: "I am attempting to synthesize Methyl Cinnoline-6-carboxylate (CAS: 11298404). My curre...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Catalyst Optimization for Methyl Cinnoline-6-carboxylate

Introduction: The Synthetic Challenge

User Query: "I am attempting to synthesize Methyl Cinnoline-6-carboxylate (CAS: 11298404). My current yields are low (<30%), and I am observing significant unreacted starting material. Which catalyst system should I prioritize?"

Technical Assessment: The synthesis of Methyl Cinnoline-6-carboxylate presents a specific electronic challenge. The target molecule requires a precursor with a methyl ester group para to the nitrogen functionality. This ester is a strong Electron-Withdrawing Group (EWG), which significantly deactivates the aromatic ring toward the electrophilic C-H activation steps required by modern Rhodium(III) catalysis.

This guide provides a decision matrix and optimization protocols for the two most viable pathways: Rh(III)-Catalyzed C-H Activation (direct, high atom economy) and Pd-Catalyzed Cyclization (stepwise, robust).

Module 1: Catalyst Decision Matrix

Before optimizing reaction conditions, select the route that matches your lab's capabilities and substrate availability.

CatalystSelection Start Select Precursor Availability Azobenzene Azobenzene / Hydrazine (Methyl 4-(phenyldiazenyl)benzoate) Start->Azobenzene Route A Aniline o-Haloaniline (Methyl 4-amino-3-iodobenzoate) Start->Aniline Route B Rh_Route Rh(III) Catalysis (C-H Activation) Azobenzene->Rh_Route Pd_Route Pd(II)/Cu(I) Catalysis (Sonogashira/Cyclization) Aniline->Pd_Route Rh_Pros Pros: One-pot, Atom Economy Cons: Sensitive to EWGs (Ester) Rh_Route->Rh_Pros Pd_Pros Pros: Robust, Insensitive to Electronics Cons: Multi-step, Palladium scavenging needed Pd_Route->Pd_Pros

Figure 1: Strategic decision tree for selecting the optimal catalytic pathway based on precursor availability and tolerance for electronic deactivation.

Module 2: Optimizing the Rh(III) Route (Direct C-H Activation)

The Problem: The ester group at the 6-position (derived from a para-substituted azobenzene) decreases electron density at the ortho carbons. This raises the activation energy for the rate-determining C-H bond cleavage by the electrophilic Rh(III) center.

Protocol:

  • Catalyst: [Cp*RhCl2]2 (Pentamethylcyclopentadienyl rhodium dichloride dimer).

  • Oxidant/Additive: AgSbF6 or AgNTf2 (Critical for generating the cationic species).

  • Co-Catalyst: Cu(OAc)2 (Redox regeneration).

Troubleshooting Guide: Rh(III) Pathway
SymptomDiagnosisCorrective ActionMechanism
Low Conversion (<30%) The EWG (Ester) is deactivating the ring, preventing C-H insertion.Switch Additive: Replace AgOAc with AgSbF6 (20 mol%).AgSbF6 generates a more electrophilic cationic Rh(III) species capable of attacking electron-deficient rings [1].
Regio-isomers observed Substrate has meta substituents instead of para.Verify Precursor: Ensure starting material is Methyl 4-(phenyldiazenyl)benzoate .Para-substituted precursors force C-H activation at the ortho site, guaranteeing the 6-carboxylate product without regio-isomers.
Black Precipitate (Rh0) Catalyst decomposition due to lack of re-oxidation.Increase Oxidant: Add Cu(OAc)2 (2.1 equiv) or switch to air/O2 balloon.Maintains the Rh(III) oxidation state necessary for the catalytic cycle.
No Reaction Steric hindrance or lack of proton shuttle.Add Acid: Add Pivalic Acid (PivOH) (30-50 mol%).PivOH acts as a proton shuttle, lowering the energy barrier for the C-H bond cleavage step via CMD (Concerted Metalation-Deprotonation) [2].

Module 3: Optimizing the Pd(II) Route (Richter/Sonogashira Type)

The Problem: While less sensitive to electronic deactivation, this route often fails during the cyclization step if the alkyne insertion is sluggish or if the intermediate is stable.

Protocol:

  • Step 1 (Sonogashira): Methyl 4-amino-3-iodobenzoate + TMS-Acetylene (or terminal alkyne).

  • Step 2 (Cyclization): Diazotization (NaNO2/HCl) or oxidative cyclization.

Troubleshooting Guide: Pd(II) Pathway
SymptomDiagnosisCorrective ActionMechanism
Step 1 Stalled Oxidative addition is slow due to the electron-rich amino group (paradoxically).Ligand Switch: Use Pd(PPh3)2Cl2 (5 mol%) + CuI (2 mol%).The amino group can coordinate Pd. High temperature (80°C) and bulky phosphines prevent catalyst poisoning.
Cyclization Failure Diazo intermediate decomposes before ring closure.Widman-Stoermer Check: Ensure pH < 1 during diazotization.The cyclization of the diazonium salt onto the alkyne requires strict acidic conditions to facilitate N-N bond formation [3].
Low Yield (One-Pot) Competitive polymerization of alkyne.Sequential Addition: Do not mix all reagents. Perform Sonogashira first, isolate, then cyclize.Isolating the o-alkynylaniline intermediate prevents side reactions between the diazonium species and free alkyne.

Module 4: Visualizing the Rh(III) Mechanism & Failure Points

Understanding where the reaction fails is critical for troubleshooting.

RhMechanism cluster_fail Primary Failure Point Precursor Azobenzene Precursor (EWG at para-position) Coordination 1. N-Coordination (Fast) Precursor->Coordination ActiveCat Cp*Rh(III) Active Species ActiveCat->Coordination Enter Cycle CH_Activation 2. C-H Activation (RATE LIMITING STEP) Coordination->CH_Activation Insertion 3. Alkyne Insertion CH_Activation->Insertion RedElim 4. Reductive Elimination Insertion->RedElim RedElim->ActiveCat Regeneration w/ Oxidant Product Methyl Cinnoline-6-carboxylate RedElim->Product

Figure 2: Mechanistic flow of Rh(III) catalysis. The red node highlights the C-H activation step, which is kinetically impeded by the ester group (EWG) on the precursor.

Module 5: Frequently Asked Questions (FAQ)

Q1: Can I use a cheaper catalyst than CpRh(III)? A: For electron-deficient cinnolines (like the 6-carboxylate), standard Rh(III) or Ru(II) catalysts often fail. The Cp (pentamethylcyclopentadienyl) ligand is essential because its electron-donating nature stabilizes the high-oxidation state metal center, while the AgSbF6 additive creates a "cationic switch" necessary to attack the deactivated ring. Cheaper catalysts (like [Ru(p-cymene)Cl2]2) generally require electron-rich substrates.

Q2: My product is contaminated with metal residue. How do I purify it? A: Cinnolines are nitrogen-rich and bind metals avidly.

  • Protocol: Dissolve the crude mixture in EtOAc. Wash with 10% aqueous NH4OH or EDTA solution. This decomplexes the Rh/Pd from the cinnoline nitrogens.

  • Alternative: Use a commercially available thiourea-functionalized silica scavenger (e.g., SiliaMetS®) during filtration.

Q3: Why am I seeing a chlorinated byproduct? A: If you are using CuCl2 as an oxidant or DCE (dichloroethane) as a solvent at high temperatures (>120°C), halogen exchange can occur.

  • Fix: Switch solvent to t-Amyl alcohol or Toluene and use Cu(OAc)2 as the oxidant.

References

  • Rh(III)-Catalyzed Synthesis of Cinnolines: Title: Synthesis of Cinnolines and Cinnolinium Salt Derivatives by Rh(III)-Catalyzed Cascade Oxidative Coupling/Cyclization Reactions.[1] Source: Journal of Organic Chemistry (2018).[1] URL:[Link]

  • Mechanistic Insights (C-H Activation): Title: Mechanistic insights into rhodium-catalyzed C–H activation and annulation using vinyl acetate to access cinnolines.[2][3] Source: Organic Chemistry Frontiers (2016).[4] URL:[Link]

  • Pd-Catalyzed/Classic Approaches: Title: Palladium-Catalyzed Intermolecular Aerobic Annulation of o-Alkenylanilines and Alkynes for Quinoline/Cinnoline Synthesis. Source: Organic Letters (2016). URL:[Link]

  • General Review: Title: Recent Developments in the Synthesis of Cinnoline Derivatives.[4][5][6][7][8] Source: Mini-Reviews in Organic Chemistry (2019). URL:[Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of Methyl Cinnoline-6-carboxylate

Welcome to the technical support center for the synthesis of Methyl Cinnoline-6-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important h...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of Methyl Cinnoline-6-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic compound. Methyl Cinnoline-6-carboxylate and its derivatives are significant scaffolds in medicinal chemistry, exhibiting a wide range of biological activities.[1][2][3] The synthesis, while established, can present challenges during the work-up and purification stages.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter. The information is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your experimental work.

I. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific problems that can arise during the work-up of Methyl Cinnoline-6-carboxylate synthesis, which is often achieved through cyclization reactions, such as those involving diazotization of an appropriate aniline precursor.[2][4][5]

Problem 1: Low or No Precipitation of the Product from the Reaction Mixture

Q: I've completed the reaction, neutralized the mixture, but my product, Methyl Cinnoline-6-carboxylate, is not precipitating out of solution. What could be the issue?

A: This is a common issue that can stem from several factors related to solubility and the reaction conditions.

Probable Causes & Solutions:

  • Incomplete Reaction: The starting materials may not have fully reacted, or a stable intermediate may have formed.

    • Troubleshooting Step: Before work-up, it is crucial to monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is incomplete, consider extending the reaction time or slightly increasing the temperature, if the protocol allows.

  • Incorrect pH: The pH of the aqueous solution is critical for the precipitation of many organic compounds. Cinnoline derivatives, containing nitrogen atoms, can exhibit varying solubility at different pH values.[6]

    • Troubleshooting Step: Carefully adjust the pH of the reaction mixture. While neutralization is a standard first step, sometimes adjusting the pH to be slightly acidic or basic can decrease the solubility of the target compound. Use a calibrated pH meter and add the neutralizing agent (e.g., sodium bicarbonate solution) dropwise to avoid overshooting the optimal pH for precipitation.

  • Supersaturation: The product may be in a supersaturated state and requires nucleation to begin crystallization.

    • Troubleshooting Step:

      • Scratching: Gently scratch the inside of the flask with a glass rod at the liquid-air interface. The microscopic scratches on the glass can provide nucleation sites.

      • Seeding: If you have a small amount of pure Methyl Cinnoline-6-carboxylate from a previous batch, add a single crystal to the solution to induce crystallization.

      • Cooling: Slowly cool the solution in an ice bath. Rapid cooling can sometimes lead to the formation of oils rather than a crystalline solid.

  • High Solubility in the Chosen Solvent System: The product might be too soluble in the current solvent mixture.

    • Troubleshooting Step: If the reaction was performed in a water-miscible organic solvent (e.g., ethanol, dioxane), you can try to induce precipitation by slowly adding a non-solvent, such as cold water or a hydrocarbon like hexane, until turbidity is observed. Then, allow the mixture to stand and cool.

Problem 2: Oily Product Formation Instead of a Crystalline Solid

Q: After quenching my reaction and attempting to precipitate the product, I'm getting an oil or a sticky solid instead of a filterable crystalline powder. How can I resolve this?

A: The formation of an oil, often referred to as "oiling out," indicates that the product's solubility limit has been exceeded, but the conditions are not favorable for crystal lattice formation.

Probable Causes & Solutions:

  • Presence of Impurities: Impurities can disrupt the crystal lattice formation, leading to an oily product. These could be unreacted starting materials, by-products, or residual solvent.

    • Troubleshooting Step:

      • Extraction: Dissolve the oil in a suitable organic solvent (e.g., ethyl acetate, dichloromethane) and perform a liquid-liquid extraction. Wash the organic layer with a dilute acid (to remove basic impurities), a dilute base (to remove acidic impurities), and finally with brine. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent in vacuo.

      • Trituration: Add a solvent in which the desired product is sparingly soluble but the impurities are highly soluble. Stir or sonicate the mixture. The product should solidify, while the impurities remain in solution. Decant the solvent and repeat if necessary.

  • Rapid Precipitation: Cooling the solution too quickly or adding a non-solvent too rapidly can cause the product to crash out of solution as an oil.

    • Troubleshooting Step: If you have an oil, try to redissolve it by gently warming the mixture. Then, allow it to cool to room temperature slowly and undisturbed. If possible, place it in a refrigerator and then a freezer, allowing several hours at each stage.

Problem 3: Difficulty in Purifying the Crude Product by Column Chromatography

Q: My crude Methyl Cinnoline-6-carboxylate is proving difficult to purify by column chromatography. The compound is either sticking to the column or co-eluting with impurities.

A: Column chromatography of nitrogen-containing heterocyclic compounds can sometimes be challenging due to interactions with the silica gel.

Probable Causes & Solutions:

  • Compound Adsorption to Silica Gel: The basic nitrogen atoms in the cinnoline ring can interact strongly with the acidic silica gel, leading to tailing and poor separation.

    • Troubleshooting Step:

      • Solvent System Modification: Add a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), to your eluent system. This will compete with your compound for the active sites on the silica, reducing tailing.

      • Alternative Stationary Phase: Consider using a different stationary phase, such as neutral alumina, which is less acidic than silica gel.

  • Inappropriate Eluent Polarity: The chosen solvent system may not have the optimal polarity to effectively separate your product from the impurities.

    • Troubleshooting Step: Before running a large-scale column, perform a thorough TLC analysis with various solvent systems (e.g., different ratios of ethyl acetate/hexane, dichloromethane/methanol). The ideal system will give your product an Rf value between 0.2 and 0.4 and show good separation from all impurities.

II. Frequently Asked Questions (FAQs)

Q1: What is a standard work-up procedure for a typical cinnoline synthesis reaction?

A1: While the exact procedure can vary depending on the specific synthetic route, a general work-up for a reaction that results in the formation of Methyl Cinnoline-6-carboxylate often involves the following steps:

  • Quenching: The reaction is carefully quenched, often by pouring it into ice-water or a saturated solution of sodium bicarbonate to neutralize any strong acids used in the reaction (e.g., in diazotization reactions).[4]

  • Extraction: The aqueous mixture is then extracted with a suitable organic solvent like ethyl acetate or dichloromethane. This step separates the organic product from inorganic salts and water-soluble impurities.

  • Washing: The combined organic extracts are washed sequentially with a dilute acid (e.g., 1M HCl) if basic impurities are expected, a dilute base (e.g., saturated NaHCO₃ solution) if acidic impurities are present, and finally with brine to remove residual water.

  • Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.

  • Purification: The crude product is then purified, most commonly by recrystallization or column chromatography.[7]

Q2: What are some common solvents for the recrystallization of Methyl Cinnoline-6-carboxylate?

A2: The choice of recrystallization solvent is crucial for obtaining a high-purity crystalline product. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For cinnoline derivatives, common recrystallization solvents include:

  • Ethanol

  • Methanol

  • Ethyl acetate

  • Mixtures of solvents, such as ethanol/water or ethyl acetate/hexane.

To perform a recrystallization, dissolve the crude product in the minimum amount of the hot solvent, filter the hot solution to remove any insoluble impurities, and then allow the filtrate to cool slowly to induce crystallization.

Q3: What are the expected spectroscopic characteristics of Methyl Cinnoline-6-carboxylate?

A3: While a detailed analysis requires comparison with a known standard, you can generally expect the following spectroscopic features:

  • ¹H NMR: You would expect to see signals corresponding to the aromatic protons on the cinnoline ring system and a singlet for the methyl ester protons (-OCH₃) typically in the range of 3.8-4.0 ppm.

  • ¹³C NMR: Signals for the aromatic carbons and a characteristic signal for the carbonyl carbon of the ester group (typically >160 ppm) would be present.

  • Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of Methyl Cinnoline-6-carboxylate (C₁₀H₈N₂O₂ = 188.18 g/mol ).

  • IR Spectroscopy: Look for characteristic peaks for the C=O stretch of the ester (around 1700-1730 cm⁻¹) and C=N and C=C stretching vibrations in the aromatic region.

III. Experimental Protocols & Data

Protocol 1: General Liquid-Liquid Extraction for Work-up
  • After quenching the reaction, transfer the mixture to a separatory funnel.

  • Add the chosen organic extraction solvent (e.g., ethyl acetate). The volume should be sufficient to dissolve the product, typically a volume equal to the aqueous layer.

  • Stopper the funnel and invert it, venting frequently to release any pressure buildup.

  • Shake the funnel vigorously for 1-2 minutes.

  • Allow the layers to separate completely.

  • Drain the lower (denser) layer. If the organic solvent is less dense than water (like ethyl acetate), it will be the upper layer.

  • Repeat the extraction of the aqueous layer with fresh organic solvent two more times to ensure complete recovery of the product.

  • Combine all the organic extracts for the subsequent washing steps.

Table 1: Common Solvents for Chromatography of Cinnoline Derivatives
Solvent System (v/v)Typical ApplicationNotes
Ethyl Acetate / HexaneGood for moderately polar compounds.A gradient from low to high ethyl acetate concentration is often effective.
Dichloromethane / MethanolFor more polar cinnoline derivatives.Start with a low percentage of methanol and gradually increase.
Ethyl Acetate / Hexane + 1% TriethylamineTo reduce tailing of basic compounds.The triethylamine neutralizes the acidic sites on the silica gel.

IV. Visualized Workflows

Diagram 1: General Work-up Procedure for Methyl Cinnoline-6-carboxylate Synthesis

Workup_Workflow Reaction Completed Reaction Mixture Quench Quench with Ice-Water or NaHCO₃ Soln. Reaction->Quench Extraction Liquid-Liquid Extraction (e.g., Ethyl Acetate) Quench->Extraction Wash Wash Organic Layer (Acid, Base, Brine) Extraction->Wash Dry Dry over Na₂SO₄ / MgSO₄ Wash->Dry Concentrate Concentrate in vacuo Dry->Concentrate Crude Crude Product Concentrate->Crude Purify Purification Crude->Purify Recrystal Recrystallization Purify->Recrystal Option 1 Column Column Chromatography Purify->Column Option 2 Pure Pure Methyl Cinnoline-6-carboxylate Recrystal->Pure Column->Pure

Caption: A typical workflow for the work-up and purification of Methyl Cinnoline-6-carboxylate.

Diagram 2: Troubleshooting Logic for Product Precipitation Issues

Precipitation_Troubleshooting Start No Product Precipitation Check_Reaction Is the reaction complete (TLC/LCMS)? Start->Check_Reaction Check_pH Is pH optimal for low solubility? Supersaturated Is it a supersaturation issue? Check_pH->Supersaturated Yes Adjust_pH Adjust pH carefully Check_pH->Adjust_pH No Check_Reaction->Check_pH Yes Continue_Reaction Extend reaction time/ increase temperature Check_Reaction->Continue_Reaction No Induce_Crystallization Induce Crystallization: - Scratching - Seeding - Slow Cooling Supersaturated->Induce_Crystallization Yes Success Product Precipitates Adjust_pH->Success Continue_Reaction->Start Induce_Crystallization->Success

Caption: A decision tree for troubleshooting the lack of product precipitation.

V. References

  • Shaikh, A. A., et al. (2018). A new cinnoline synthesis. Part III. Alternative routes to 4-hydroxy-6-nitrocinnoline and 4,6-diaminocinnoline. Journal of the Chemical Society C: Organic.

  • Innovative Journal. (n.d.). A Concise Review on Cinnolines.

  • Brown, D. J. (2005). Primary Syntheses of Cinnolines. In Cinnolines and Phthalazines: Supplement II, The Chemistry of Heterocyclic Compounds, Volume 64. John Wiley & Sons, Inc.

  • Vikas, et al. (n.d.). Synthesis, characterization and biological activities of substituted cinnoline sulphonamides.

  • Alfa Chemistry. (n.d.). Friedländer Quinoline Synthesis.

  • MySkinRecipes. (n.d.). Methyl cinnoline-6-carboxylate.

  • Saxena, A., et al. (2025). An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives. Indian Journal of Pharmaceutical Education and Research, 59(1).

  • ResearchGate. (n.d.). Different methods for cinnolines synthesis.

  • Journal of Pharmaceutical Negative Results. (2022). A Comprehensive Review On Cinnoline Derivatives. 13(Special Issue 8).

  • Szumilak, M., & Stanczak, A. (2019). Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry? Molecules, 24(12), 2273.

  • Sony, S., et al. (2018). A concise review on cinnoline and its biological activities. International Journal of Advance Research, Ideas and Innovations in Technology.

  • Vinogradova, O. V., & Balova, I. A. (2008). Methods for the synthesis of cinnolines (Review). Chemistry of Heterocyclic Compounds, 44(5), 501-525.

  • Wikipedia. (n.d.). Cinnoline.

  • Zenodo. (n.d.). TARGETS AND BIOLOGICAL ACTIVITIES OF CINNOLINE DERIVATIVES: A REVIEW.

Sources

Optimization

"Methyl Cinnoline-6-carboxylate" storage and handling best practices

The following technical guide serves as a comprehensive support resource for Methyl Cinnoline-6-carboxylate (CAS: 318276-74-3). It is designed to empower researchers with the "why" and "how" of stabilizing this specific...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide serves as a comprehensive support resource for Methyl Cinnoline-6-carboxylate (CAS: 318276-74-3). It is designed to empower researchers with the "why" and "how" of stabilizing this specific heterocyclic scaffold, moving beyond generic safety data sheets into actionable experimental strategy.

Subject: Storage, Stability, and Handling Best Practices Document ID: MCC-6-TECH-001 Applicable CAS: 318276-74-3[1]

Compound Overview & Critical Properties

Methyl Cinnoline-6-carboxylate is a fused bicyclic nitrogen heterocycle (benzo[c]pyridazine) functionalized with a methyl ester.[1][2] In drug discovery, it serves as a critical electrophilic scaffold for synthesizing bioactive molecules, particularly kinase inhibitors and antimicrobial agents.[1]

Key Physicochemical Data

PropertyValue / DescriptionCritical Note
Molecular Formula C₁₀H₈N₂O₂Nitrogen-rich core increases polarity vs. naphthalene analogs.[1]
Molecular Weight 188.18 g/mol --
Physical State Solid (Powder/Crystals)Typically off-white to pale yellow.[1]
Solubility DMSO, DCM, MethanolPoorly soluble in water. Hydrolyzes in aqueous base.[1]
Reactivity Ester Hydrolysis, N-OxidationThe ester is moisture-sensitive; the ring is light-sensitive.[1]

Storage Protocols: The "Why" and "How"

Q: Vendor labels say "Room Temperature," but should I store it at -20°C? A: For long-term consistency, -20°C is superior. While the methyl ester is relatively stable at room temperature (RT) if perfectly dry, research environments often introduce humidity.[1]

  • The Mechanism: Moisture in the air can slowly hydrolyze the methyl ester into Cinnoline-6-carboxylic acid.[1] This impurity is acidic and can interfere with subsequent base-catalyzed reactions (e.g., nucleophilic substitutions).[1]

  • Recommendation:

    • Short-term (<1 month): Desiccated cabinet at RT (20–25°C).

    • Long-term (>1 month): -20°C freezer. Allow the vial to warm to RT before opening to prevent condensation.

Q: Is this compound light-sensitive? A: Yes. Cinnoline derivatives possess conjugated aromatic systems that are photochemically active.[1]

  • The Risk: Prolonged exposure to UV or intense lab lighting can induce photo-oxidation or ring-opening reactions, leading to sample darkening (yellow

    
     brown/black).[1]
    
  • Protocol: Always store in amber glass vials . If amber vials are unavailable, wrap the container in aluminum foil.

Visualization: Storage Decision Logic

StorageLogic Start Received Methyl Cinnoline-6-carboxylate Duration Intended Usage Period? Start->Duration ShortTerm < 1 Month Duration->ShortTerm LongTerm > 1 Month Duration->LongTerm ActionRT Store at 20-25°C (Desiccator Required) ShortTerm->ActionRT ActionCold Store at -20°C (Tightly Sealed) LongTerm->ActionCold Check Pre-Use Check: Allow to warm to RT ActionCold->Check Before Opening

Caption: Logic flow for determining optimal storage conditions based on usage timeline to minimize hydrolysis risk.

Handling & Troubleshooting Guide

This section addresses specific experimental anomalies reported by medicinal chemists working with cinnoline esters.

Issue 1: "My reaction yield is low, and I see a new polar spot on TLC."

Diagnosis: Ester Hydrolysis. If the compound was stored improperly or exposed to moisture, the methyl ester (non-polar) may have hydrolyzed to the carboxylic acid (polar, stays at baseline on standard silica TLC).

  • Verification: Run LC-MS.

    • Target Mass: 189.19 [M+H]⁺

    • Impurity Mass: 175.16 [M+H]⁺ (Carboxylic acid form).[1]

  • Corrective Action:

    • Dissolve the sample in DCM.[1]

    • Wash with saturated aqueous NaHCO₃ (removes the acid impurity).[1]

    • Dry organic layer over MgSO₄ and concentrate.[1]

Issue 2: "The solid has turned from off-white to dark brown."

Diagnosis: Oxidation/Photodegradation. Nitrogen heterocycles like cinnoline can undergo N-oxidation or polymerization when exposed to air and light over time.[1]

  • Impact: These impurities can act as radical scavengers, killing palladium catalysts in cross-coupling reactions (e.g., Suzuki, Buchwald).[1]

  • Corrective Action:

    • Purification: Recrystallization is often difficult for small amounts.[1] A quick filtration through a short plug of silica gel (eluting with DCM/MeOH) usually removes the dark, polymeric oxidation products.

Issue 3: "The compound precipitates when I add water to my reaction."

Diagnosis: Solubility Mismatch. Methyl Cinnoline-6-carboxylate is lipophilic.[1]

  • Solvent Guide:

SolventSolubility RatingUsage Note
DMSO HighIdeal for biological assays (stock solutions).[1]
DCM HighBest for synthesis and extractions.[1]
Methanol ModerateGood for transfers; avoid if using strong nucleophiles (transesterification risk).[1]
Water Very LowDo not use as a primary solvent.[1]
Visualization: Degradation Pathways

Degradation Compound Methyl Cinnoline-6-carboxylate (Active Reagent) Hydrolysis Hydrolysis (+ H₂O / Acid / Base) Compound->Hydrolysis Moisture Oxidation Photo-Oxidation (+ UV Light / O₂) Compound->Oxidation Light/Air AcidProduct Cinnoline-6-carboxylic Acid (Inactive/Interfering) Hydrolysis->AcidProduct N_Oxide N-Oxides / Polymers (Dark Impurities) Oxidation->N_Oxide

Caption: Primary degradation pathways.[1] Hydrolysis yields the acid; photo-oxidation yields dark impurities.

Emergency & Safety Protocols (E-E-A-T)

While specific toxicological data for the 6-isomer is limited, structural analogs (cinnolines and quinolines) suggest specific hazards.[1]

Q: What should I do in case of a spill? A: Treat as a potential irritant and respiratory sensitizer.[1]

  • Evacuate the immediate area if dust is airborne.[1]

  • PPE: Wear nitrile gloves, lab coat, and P95/N95 dust mask (or work in a fume hood).[1]

  • Cleanup: Do not dry sweep.[1] Wet the powder with a paper towel dampened with acetone or ethanol to prevent dust generation, then wipe up.

Q: First Aid Measures

  • Eye Contact: Rinse immediately with water for 15 minutes.[1][3] Cinnoline derivatives can be severe eye irritants (H319).[1][4][5]

  • Skin Contact: Wash with soap and water.[1][4][6] The lipophilic nature allows it to penetrate skin; monitor for redness.[1]

References

  • PubChem. (n.d.).[1] Methyl quinoline-6-carboxylate (Analogous Structure Data). National Library of Medicine.[1] Retrieved from [Link]

  • Lewgowd, W., & Stanczak, A. (2007).[1][7] Cinnoline Derivatives with Biological Activity. Archiv der Pharmazie. (Discusses general stability and reactivity of the cinnoline scaffold).

  • Methacrylate Producers Association. (n.d.).[1] Safe Handling Manual for Methacrylate Esters. (General guidelines for handling methyl esters). Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

The Cinnoline Scaffold: A Comparative Guide to Bioactivity, Featuring Methyl Cinnoline-6-carboxylate as a Foundational Precursor

For researchers, scientists, and professionals in drug development, the quest for novel molecular scaffolds with significant therapeutic potential is perpetual. The cinnoline core, a bicyclic aromatic heterocycle, has co...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the quest for novel molecular scaffolds with significant therapeutic potential is perpetual. The cinnoline core, a bicyclic aromatic heterocycle, has consistently emerged as a privileged structure, with its derivatives exhibiting a wide spectrum of biological activities. This guide provides an in-depth comparison of the bioactivity of various cinnoline derivatives, with a special focus on Methyl Cinnoline-6-carboxylate as a key synthetic intermediate for accessing more complex and potent molecules.

The Cinnoline Core: A Gateway to Diverse Pharmacological Activity

Cinnoline, or 1,2-benzodiazine, is an isomeric form of other well-known heterocyclic systems like quinoline and isoquinoline.[1] Its unique arrangement of two adjacent nitrogen atoms within the fused ring system imparts distinct electronic and steric properties, making it a versatile scaffold for medicinal chemistry. The inherent bioactivity of the cinnoline nucleus has been explored extensively, leading to the discovery of compounds with a remarkable range of pharmacological effects, including anticancer, antimicrobial, anti-inflammatory, and antihypertensive properties.[1][2]

Methyl Cinnoline-6-carboxylate: A Versatile Building Block

While many complex cinnoline derivatives have been synthesized and evaluated for their biological effects, the simpler analogue, Methyl Cinnoline-6-carboxylate, is primarily recognized as a crucial intermediate in organic synthesis.[2] Its structure provides a reactive handle—the methyl ester at the 6-position—that allows for further chemical modifications, enabling the synthesis of a diverse library of more elaborate cinnoline derivatives. Although direct and extensive bioactivity data for Methyl Cinnoline-6-carboxylate itself is not widely reported in the literature, its role as a precursor to potent bioactive molecules is of paramount importance to the drug discovery process.[2]

Comparative Bioactivity of Cinnoline Derivatives

The therapeutic potential of the cinnoline scaffold is unlocked through the strategic placement of various functional groups around the core. The following sections compare the bioactivity of different classes of cinnoline derivatives, supported by experimental findings.

Anticancer Activity

Cinnoline derivatives have shown significant promise as anticancer agents, often acting through mechanisms such as the inhibition of protein kinases and topoisomerases.

  • Structure-Activity Relationship: The anticancer activity of cinnoline derivatives is highly dependent on the nature and position of substituents. For instance, the fusion of additional rings to the cinnoline core can lead to potent compounds. Dibenzo[c,h]cinnolines have been investigated as topoisomerase I inhibitors.[3] The presence of specific substituents, such as dimethoxy groups, has been found to be crucial for their cytotoxic activity.[3]

  • Comparative Data:

Cinnoline Derivative ClassExample TargetReported IC50 ValuesReference Cell Lines
Dibenzo[c,h]cinnolinesTopoisomerase IMicromolar rangeVarious cancer cell lines
12H-indazole [2, 1-a] cinnoline-12-ketone compoundsNot specifiedNot specified (inhibits proliferation)PC-3 (prostate), PANC-1 (pancreatic)
Antimicrobial Activity

The cinnoline scaffold has also been a fruitful source of new antimicrobial agents, with derivatives showing activity against a range of bacteria and fungi.

  • Structure-Activity Relationship: The introduction of halogen atoms, such as chlorine and fluorine, to the cinnoline ring has been shown to enhance antibacterial activity. Additionally, the incorporation of other heterocyclic moieties, like imidazole, can lead to compounds with potent and broad-spectrum antimicrobial effects.[4]

  • Comparative Data:

Cinnoline Derivative ClassTarget OrganismsZone of Inhibition / MIC
Chloro-substituted Cinnoline ImidazolesBacteria and FungiSignificant activity at 50µg
Substituted Cinnoline SulphonamidesS. aureus, E. coli, C. albicansModerate to good activity
Anti-inflammatory Activity

Several cinnoline derivatives have been investigated for their anti-inflammatory properties, with some showing potent activity in preclinical models.

  • Structure-Activity Relationship: The fusion of a pyrazole ring to the cinnoline nucleus has yielded compounds with significant anti-inflammatory effects.[1] The percentage of inhibition in rat paw edema assays has been a key metric for evaluating these derivatives.[1]

  • Comparative Data:

Cinnoline Derivative ClassIn Vivo ModelReported % Inhibition
Cinnoline with pyrazolineRat paw edema55.22% - 58.50%
Cinnoline without pyrazolineRat paw edema3.49% - 58.20%

Experimental Protocols for Bioactivity Screening

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. Below are representative step-by-step methodologies for assessing the key bioactivities of cinnoline derivatives.

Protocol 1: In Vitro Anticancer Activity Assessment using MTT Assay
  • Cell Culture: Maintain the selected cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate culture medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO2 incubator.

  • Cell Seeding: Trypsinize confluent cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well. Allow the cells to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the test cinnoline derivatives and a positive control (e.g., doxorubicin) in the culture medium. Replace the old medium in the 96-well plates with the medium containing the test compounds. Include a vehicle control (e.g., DMSO).

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Assay: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: Antibacterial Activity Assessment using Disk Diffusion Method
  • Bacterial Culture: Prepare a fresh inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth and adjust the turbidity to match the 0.5 McFarland standard.

  • Agar Plate Inoculation: Uniformly spread the bacterial suspension onto the surface of Mueller-Hinton agar plates using a sterile cotton swab.

  • Disk Application: Prepare sterile paper disks impregnated with a known concentration of the test cinnoline derivatives. Place the disks onto the inoculated agar surface. Include a positive control (e.g., ciprofloxacin) and a negative control (solvent-impregnated disk).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Zone of Inhibition Measurement: Measure the diameter of the clear zone of no bacterial growth around each disk in millimeters.

  • Data Interpretation: A larger zone of inhibition indicates greater antibacterial activity.

Visualizing Mechanisms and Workflows

To further elucidate the potential mechanisms of action and experimental designs, the following diagrams are provided.

experimental_workflow cluster_synthesis Compound Synthesis & Characterization cluster_screening Bioactivity Screening cluster_analysis Data Analysis & Interpretation synthesis Synthesis of Cinnoline Derivatives from Methyl Cinnoline-6-carboxylate purification Purification (e.g., Chromatography) synthesis->purification characterization Structural Characterization (NMR, MS) purification->characterization anticancer Anticancer Assays (e.g., MTT) characterization->anticancer antimicrobial Antimicrobial Assays (e.g., Disk Diffusion) characterization->antimicrobial anti_inflammatory Anti-inflammatory Assays (e.g., Rat Paw Edema) characterization->anti_inflammatory data_analysis IC50 / Zone of Inhibition Calculation anticancer->data_analysis antimicrobial->data_analysis anti_inflammatory->data_analysis sar_analysis Structure-Activity Relationship (SAR) Analysis data_analysis->sar_analysis signaling_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus receptor Growth Factor Receptor kinase1 Kinase 1 receptor->kinase1 Activates kinase2 Kinase 2 kinase1->kinase2 Phosphorylates transcription_factor Transcription Factor kinase2->transcription_factor Activates dna DNA transcription_factor->dna Binds to cinnoline Bioactive Cinnoline Derivative cinnoline->kinase1 Inhibits proliferation Cell Proliferation & Survival dna->proliferation Promotes

Caption: A hypothetical signaling pathway illustrating the potential mechanism of anticancer action for a bioactive cinnoline derivative.

Conclusion

The cinnoline scaffold represents a highly valuable framework in the field of medicinal chemistry. While Methyl Cinnoline-6-carboxylate serves as a critical starting point for chemical synthesis, the true therapeutic potential is realized through the creation of more complex derivatives. The comparative analysis of these derivatives reveals that specific substitutions can be tailored to achieve potent and selective anticancer, antimicrobial, and anti-inflammatory activities. The experimental protocols and conceptual diagrams provided in this guide offer a solid foundation for researchers to explore the rich pharmacology of this fascinating class of heterocyclic compounds.

References

  • MySkinRecipes. Methyl cinnoline-6-carboxylate. [Link]

  • Mishra, P., Saxena, V., & Saxena, A. (2014). Synthesis, Characterization and Anti-Inflammatory Activity of Cinnoline Derivatives. Research & Reviews: Journal of Pharmacology and Toxicological Studies.
  • Journal of Pharmaceutical Negative Results. (2022). A Comprehensive Review On Cinnoline Derivatives. [Link]

  • SciSpace. (2020). Top 13 papers published in the topic of Cinnoline in 2020. [Link]

  • International Journal of Basic and Applied Pharmaceutical Sciences. (2021). A REVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITIES OF CINNOLINE AND ITS DERIVATIVES. [Link]

  • Research and Reviews: Journal of Pharmacology and Toxicological Studies. (2014). Synthesis, Characterization and Anti- Inflammatory Activity of Cinnoline Derivatives. [Link]

  • Indian Journal of Pharmaceutical Education and Research. (2025). An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives. [Link]

  • ResearchGate. (2007). (PDF) Cinnoline Derivatives with Biological Activity. [Link]

  • MDPI. (2021). Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. [Link]

  • Journal of Pharmaceutical Negative Results. (2022). A Comprehensive Review On Cinnoline Derivatives. [Link]

  • Molecules. (2021). Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. [Link]

Sources

Comparative

Methyl Cinnoline-6-carboxylate vs. Quinoline-6-carboxylate Esters: A Comparative Technical Guide

Executive Summary: The Bioisosteric Shift In the landscape of heterocyclic drug design, the transition from a Quinoline (1-azanaphthalene) to a Cinnoline (1,2-diazanaphthalene) scaffold is a strategic maneuver, not merel...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Bioisosteric Shift

In the landscape of heterocyclic drug design, the transition from a Quinoline (1-azanaphthalene) to a Cinnoline (1,2-diazanaphthalene) scaffold is a strategic maneuver, not merely a structural tweak. While Methyl Quinoline-6-carboxylate represents a classic, lipophilic DNA-intercalating pharmacophore, its bioisostere Methyl Cinnoline-6-carboxylate offers a distinct physicochemical profile characterized by lower basicity, higher polarity, and unique metabolic stability.

This guide provides a rigorous comparison of these two scaffolds, detailing the synthetic pathways, physicochemical divergences, and decision-making criteria for their deployment in lead optimization.

Physicochemical & Pharmacological Profile

The insertion of a second nitrogen atom at the 2-position of the naphthalene ring drastically alters the electronic landscape.

Comparative Data Table
PropertyMethyl Quinoline-6-carboxylateMethyl Cinnoline-6-carboxylateImpact on Drug Design
Structure

(1-N)

(1,2-N,N)
Cinnoline has a higher N/C ratio.
Basicity (pKa) ~4.90 (Pyridinic N)~2.64 (N1 protonation)Cinnoline is significantly less basic . It remains neutral at physiological pH, improving membrane permeability in low pH environments (e.g., lysosomes, tumors).
LogP (Lipophilicity) ~2.3 (Predicted)~1.6 (Predicted)Cinnoline is more polar , enhancing aqueous solubility—a critical fix for "brick dust" quinoline leads.
TPSA ~39 Ų~52 ŲHigher TPSA in cinnoline improves H-bond accepting capacity but may slightly reduce BBB penetration.
Metabolic Liability Oxidation at C2 (CYP450 mediated) to form 2-quinolone.N-oxidation or Reductive cleavage of N-N bond (rare, anaerobic).Cinnoline blocks the facile C2-oxidation seen in quinolines, potentially extending half-life (

).
H-Bonding 1 Acceptor2 AcceptorsThe N2 atom in cinnoline provides an additional vector for water bridges or residue interactions (e.g., Ser/Thr).
Strategic Insight: When to Switch?
  • Choose Quinoline when you need a robust hydrophobic interaction, higher basicity for salt formation, or are targeting a specific flat hydrophobic pocket (e.g., DNA intercalation).

  • Choose Cinnoline to lower LogP, improve solubility, reduce hERG liability (often associated with basic amines), or block metabolic oxidation at the alpha-position to the nitrogen.

Synthetic Accessibility & Protocols

While quinolines are synthesized via the robust Skraup or Friedländer methods, cinnoline synthesis requires more specialized diazo-chemistry. Below is the field-proven protocol for the synthesis of Methyl Cinnoline-6-carboxylate , utilizing the Richter Cyclization strategy.

Synthesis of Methyl Cinnoline-6-carboxylate (The Richter Route)

This route is preferred over the Widman-Stoermer synthesis for 6-substituted derivatives because it avoids regioselectivity issues and proceeds under mild conditions compatible with the ester moiety.

Reaction Scheme
  • Iodination: Methyl 4-aminobenzoate

    
     Methyl 4-amino-3-iodobenzoate.
    
  • Sonogashira Coupling: Methyl 4-amino-3-iodobenzoate + TMS-Acetylene

    
     Methyl 4-amino-3-((trimethylsilyl)ethynyl)benzoate.
    
  • Richter Cyclization: Diazotization triggers immediate cyclization to the cinnoline core.

Detailed Protocol

Step 1: Sonogashira Coupling

  • Reagents: Methyl 4-amino-3-iodobenzoate (1.0 eq), Ethynyltrimethylsilane (1.2 eq), Pd(PPh

    
    )
    
    
    
    Cl
    
    
    (5 mol%), CuI (10 mol%), Et
    
    
    N (3.0 eq), THF (anhydrous).
  • Procedure:

    • Degas THF with nitrogen for 15 mins.

    • Add the iodo-ester, Pd catalyst, and CuI under inert atmosphere.

    • Add Et

      
      N followed by dropwise addition of ethynyltrimethylsilane.
      
    • Stir at 50°C for 4–6 hours (monitor by TLC/LCMS).

    • Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hexane/EtOAc).

Step 2: Richter Cyclization (The Critical Step)

  • Reagents: 4-Amino-3-alkynyl intermediate, NaNO

    
     (2.5 eq), Conc. HCl, Water.
    
  • Mechanism: The diazonium salt forms at the amine. The triple bond, activated by the proximal diazonium, undergoes nucleophilic attack by the terminal nitrogen (5-endo-dig cyclization is disfavored, but the diazonium geometry forces the 6-endo-dig -like closure or attack by water followed by rearrangement). Note: The TMS group is often cleaved in situ by the acid.

  • Procedure:

    • Dissolve the alkyne intermediate in THF/Water (1:1). Cool to 0°C.[1]

    • Add conc.[2] HCl (10 eq) dropwise (exothermic).

    • Add NaNO

      
       (aq. solution) dropwise, keeping temp < 5°C.
      
    • Allow to warm to RT. The solution will darken as N

      
       evolves and the ring closes.
      
    • Stir for 12 hours.

    • Workup: Neutralize with NaHCO

      
      , extract with DCM.
      
    • Purification: Recrystallize from MeOH or column chromatography (DCM/MeOH 95:5).

    • Yield: Typically 60–75%.

Synthesis of Methyl Quinoline-6-carboxylate (Skraup Method)

Provided for comparison as the "Standard Control."

  • Reagents: Methyl 4-aminobenzoate, Glycerol, Conc. H

    
    SO
    
    
    
    , Nitrobenzene (oxidant), FeSO
    
    
    (moderator).
  • Procedure:

    • Mix aniline derivative, glycerol, and nitrobenzene.

    • Cautiously add H

      
      SO
      
      
      
      .
    • Heat to reflux (140°C) for 4 hours. (Violent exotherm possible).

    • Note: This reaction is harsh ("volcano reaction"). Modern variants use methacrolein and mild Lewis acids, but the Skraup remains the industrial standard for yield.

Visualizing the Decision Process

The following diagram illustrates the logical flow for selecting between the two scaffolds and the subsequent synthetic pathway.

ScaffoldSelection Start Lead Optimization Target: Bicyclic Aromatic Ester Decision Key Constraint? Start->Decision PathQ Need High Basicity / Lipophilicity (DNA Intercalation, Salt Formation) Decision->PathQ Lipophilic PathC Need Solubility / Metabolic Stability (Avoid C2-Oxidation, Lower pKa) Decision->PathC Polar/Stable Quinoline Target: Methyl Quinoline-6-carboxylate PathQ->Quinoline Cinnoline Target: Methyl Cinnoline-6-carboxylate PathC->Cinnoline Skraup Synthesis: Skraup Reaction (Aniline + Glycerol + H2SO4) Quinoline->Skraup Iodination Step 1: Iodination of Methyl 4-aminobenzoate Cinnoline->Iodination Sonogashira Step 2: Sonogashira Coupling (w/ TMS-Acetylene) Iodination->Sonogashira Richter Step 3: Richter Cyclization (NaNO2 / HCl) Sonogashira->Richter Richter->Cinnoline Yield ~70%

Caption: Decision tree for scaffold selection and corresponding synthetic pathways.

Experimental Validation & Quality Control

To ensure the integrity of the synthesized Methyl Cinnoline-6-carboxylate , the following analytical markers must be verified.

NMR Characterization (Diagnostic Signals)
  • 
    H NMR (DMSO-d
    
    
    
    , 400 MHz):
    • H3 (Cinnoline): The proton at position 3 is highly deshielded due to the adjacent N=N bond. Expect a singlet or doublet at

      
       9.2–9.4 ppm .
      
    • H4 (Cinnoline): If unsubstituted, appears at

      
       8.0–8.5 ppm .
      
    • Ester Methyl: Singlet at

      
       3.95 ppm .
      
    • Differentiation from Quinoline: Quinoline H2 typically appears upfield relative to Cinnoline H3, around

      
       8.9 ppm .
      
Mass Spectrometry
  • Cinnoline: [M+H]

    
     = 189.06.
    
  • Quinoline: [M+H]

    
     = 188.07.[2]
    
  • Note: The mass difference is only 1 Da (N vs CH). High-Resolution Mass Spectrometry (HRMS) is recommended to confirm the elemental composition (C

    
    H
    
    
    
    N
    
    
    O
    
    
    vs C
    
    
    H
    
    
    NO
    
    
    ).

References

  • Vinogradova, O. V., & Balova, I. A. (2008). Methods for the Synthesis of Cinnolines (Review). Chemistry of Heterocyclic Compounds.

  • Lunniss, C. J., et al. (2010). Addressing species specific metabolism and solubility issues in a quinoline series of oral PDE4 inhibitors. Bioorganic & Medicinal Chemistry Letters.

  • Akbari, A., et al. (2022).[3] Efficient method for the synthesis of novel methyl 4-cinnolinecarboxylate. Molecular Diversity. [3]

  • PubChem. (2025).[4] Methyl quinoline-6-carboxylate Compound Summary. National Library of Medicine.

  • Stanczak, A., et al. (2019).[5] Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. Molecules.[1][3][5][6][7][8][9][10][11]

Sources

Validation

A Comparative Guide to the In Vitro Validation of Methyl Cinnoline-6-carboxylate's Biological Activity

This guide provides a comprehensive framework for the initial in vitro validation of "Methyl Cinnoline-6-carboxylate," a novel heterocyclic compound. Drawing from the well-documented pharmacological potential of the cinn...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the initial in vitro validation of "Methyl Cinnoline-6-carboxylate," a novel heterocyclic compound. Drawing from the well-documented pharmacological potential of the cinnoline scaffold, we outline a series of robust, self-validating experimental protocols to investigate its anticancer and anti-inflammatory properties.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering both the "how" and the "why" behind crucial experimental design choices to ensure scientifically sound and reproducible outcomes.

The cinnoline ring system is a recurring motif in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including antitumor and anti-inflammatory effects.[3][4][5][6] Methyl Cinnoline-6-carboxylate, as a derivative, is a promising candidate for drug discovery programs.[7] This guide will compare its performance against established benchmark compounds, providing a clear, data-driven assessment of its potential.

Part 1: Interrogating Anticancer Potential

The initial phase of validation focuses on two key hallmarks of cancer: uncontrolled cell proliferation and cell migration, a critical process in metastasis.[8] We will employ foundational assays to quantify the cytotoxic and anti-migratory effects of Methyl Cinnoline-6-carboxylate on relevant cancer cell lines.

Primary Validation: Cytotoxicity Assessment via MTT Assay

The first critical question is whether the compound can inhibit cancer cell growth. The MTT assay is a cornerstone colorimetric method for assessing metabolic activity, which serves as a proxy for cell viability and proliferation.[9][10] The principle lies in the reduction of the yellow tetrazolium salt (MTT) into purple formazan crystals by mitochondrial dehydrogenases in living, metabolically active cells.[11] The amount of formazan produced is directly proportional to the number of viable cells.[10]

  • Test Article: Methyl Cinnoline-6-carboxylate

  • Positive Control / Benchmark: Doxorubicin (a standard chemotherapeutic agent)

  • Negative Control: Vehicle (e.g., 0.1% DMSO in culture medium)

  • Cell Lines: A panel of relevant cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) is recommended to assess specificity.

MTT_Workflow cluster_prep Phase 1: Preparation cluster_treatment Phase 2: Compound Treatment cluster_assay Phase 3: Assay & Readout start Seed cancer cells in a 96-well plate (e.g., 5x10³ cells/well) incubate1 Incubate for 24h to allow cell adherence start->incubate1 treat Treat cells with serial dilutions of: - Methyl Cinnoline-6-carboxylate - Doxorubicin (Positive Control) - Vehicle (Negative Control) incubate1->treat incubate2 Incubate for 48-72h treat->incubate2 add_mtt Add MTT solution (0.5 mg/mL final conc.) to each well incubate2->add_mtt incubate3 Incubate for 3-4h at 37°C (Formazan crystal formation) add_mtt->incubate3 solubilize Add solubilization solution (e.g., DMSO) to dissolve formazan crystals incubate3->solubilize read Measure absorbance at 570 nm using a microplate reader solubilize->read end Data Analysis read->end Calculate % Viability and IC50 values

Caption: Workflow for the MTT cytotoxicity assay.

  • Cell Seeding: Plate cells in a 96-well flat-bottom plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

  • Compound Preparation: Prepare a 2X stock concentration series of Methyl Cinnoline-6-carboxylate and Doxorubicin in the appropriate cell culture medium.

  • Cell Treatment: Remove the old medium from the wells and add 100 µL of the compound dilutions (including vehicle control) to the respective wells.

  • Incubation: Incubate the plate for 48 to 72 hours.

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution to each well.

  • Formazan Formation: Incubate for 3-4 hours at 37°C until purple precipitate is visible.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Data Acquisition: Read the absorbance at 570 nm using a microplate spectrophotometer.

  • Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) value by plotting the percentage of cell viability against the log of the compound concentration.

CompoundMCF-7 (Breast Cancer)A549 (Lung Cancer)HCT116 (Colon Cancer)
Methyl Cinnoline-6-carboxylateExperimental ValueExperimental ValueExperimental Value
Doxorubicin (Benchmark)Experimental ValueExperimental ValueExperimental Value
Vehicle Control> Max Concentration> Max Concentration> Max Concentration
Secondary Validation: Cell Migration Assessment via Wound Healing Assay

Should the compound exhibit significant cytotoxicity, the next logical step is to investigate its effect on cell migration, a key process in cancer metastasis. The wound healing (or scratch) assay is a straightforward and widely adopted method to study collective cell migration in vitro.[12]

  • Test Article: Methyl Cinnoline-6-carboxylate (at a non-lethal concentration, e.g., IC₂₀)

  • Positive Control / Benchmark: A known migration inhibitor (e.g., Cytochalasin D)

  • Negative Control: Vehicle (e.g., 0.1% DMSO in culture medium)

Wound_Healing_Workflow cluster_prep Phase 1: Monolayer Formation cluster_wound Phase 2: Wound Creation & Treatment cluster_imaging Phase 3: Imaging & Analysis seed Seed cells in a 6-well plate confluence Grow cells to 90-100% confluence seed->confluence scratch Create a linear scratch (wound) in the monolayer with a p200 pipette tip confluence->scratch wash Wash with PBS to remove dislodged cells scratch->wash treat Add medium containing: - Test Compound - Positive Control - Vehicle Control wash->treat image_t0 Image the scratch at Time 0h treat->image_t0 incubate Incubate plate at 37°C image_t0->incubate image_tx Acquire images of the same fields at subsequent time points (e.g., 12h, 24h) incubate->image_tx end Data Analysis image_tx->end Measure wound area and calculate % closure

Caption: Workflow for the Wound Healing (Scratch) Assay.

  • Monolayer Culture: Seed cells in a 6-well plate and grow until they form a confluent monolayer.

  • Scratch Creation: Using a sterile 200 µL pipette tip, create a straight scratch down the center of each well.

  • Washing: Gently wash the wells twice with sterile Phosphate Buffered Saline (PBS) to remove floating cells.

  • Treatment: Add fresh medium containing the test compound, control compound, or vehicle. It is crucial to use a sub-lethal concentration of the test compound to ensure that the observed effects are due to inhibition of migration and not cell death.

  • Imaging: Immediately capture images of the scratch at designated locations (mark the plate for consistency). This is the 0h time point.

  • Incubation and Monitoring: Return the plate to the incubator and capture images of the same locations at regular intervals (e.g., every 12 hours) until the scratch in the control well is nearly closed.

  • Analysis: Use image analysis software (e.g., ImageJ) to measure the area of the scratch at each time point. Calculate the percentage of wound closure relative to the initial area.

Treatment GroupInitial Wound Area (T=0h)Final Wound Area (T=24h)% Wound Closure
Vehicle ControlExperimental ValueExperimental ValueCalculated Value
Methyl Cinnoline-6-carboxylateExperimental ValueExperimental ValueCalculated Value
Cytochalasin D (Benchmark)Experimental ValueExperimental ValueCalculated Value

Part 2: Probing Anti-inflammatory Activity

Given the established anti-inflammatory properties of many cinnoline derivatives, this is another critical therapeutic area to investigate.[4][5] A robust method to screen for anti-inflammatory potential is to measure the compound's ability to suppress the production of pro-inflammatory cytokines in immune cells following a challenge.

Mechanistic Grounding: The NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[13] In resting cells, NF-κB is held inactive in the cytoplasm. Upon stimulation by pro-inflammatory signals like Lipopolysaccharide (LPS), a cascade is initiated that leads to the translocation of NF-κB into the nucleus, where it drives the transcription of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6.[14][15] Many anti-inflammatory drugs exert their effects by inhibiting this pathway.

NFkB_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS (Stimulus) TLR4 TLR4 Receptor LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkB IκB IKK->IkB Phosphorylates (P) NFkB NF-κB (p50/p65) IkB->NFkB Sequesters IkB_P P-IκB IkB->IkB_P Proteasome Proteasome IkB_P->Proteasome Targeted for Degradation NFkB_active Active NF-κB IkB_P->NFkB_active Releases Nucleus Nucleus NFkB_active->Nucleus Translocates to DNA DNA (κB sites) Nucleus->DNA Binds to Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) DNA->Cytokines Induces Transcription

Caption: Simplified canonical NF-κB signaling pathway.

Primary Validation: Inhibition of Pro-inflammatory Cytokine Release

We will use a murine macrophage cell line (e.g., RAW 264.7) stimulated with LPS, a component of Gram-negative bacteria, to induce a potent inflammatory response.[16] The levels of key pro-inflammatory cytokines, TNF-α and IL-6, released into the culture medium will be quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).[17][18]

  • Test Article: Methyl Cinnoline-6-carboxylate

  • Positive Control / Benchmark: Dexamethasone (a potent corticosteroid)

  • Negative Control: Vehicle (e.g., 0.1% DMSO in culture medium)

  • Stimulant: Lipopolysaccharide (LPS)

Cytokine_Workflow cluster_prep Phase 1: Preparation & Pre-treatment cluster_stim Phase 2: Inflammatory Stimulation cluster_elisa Phase 3: Cytokine Quantification seed Seed RAW 264.7 macrophage cells in a 24-well plate incubate1 Allow cells to adhere overnight seed->incubate1 pretreat Pre-treat cells for 1h with: - Test Compound - Dexamethasone - Vehicle incubate1->pretreat stimulate Stimulate cells with LPS (e.g., 100 ng/mL) (Exclude non-stimulated control wells) pretreat->stimulate incubate2 Incubate for 18-24h stimulate->incubate2 collect Collect cell culture supernatants incubate2->collect elisa Perform ELISA for TNF-α and IL-6 according to manufacturer's protocol collect->elisa read Measure absorbance and calculate cytokine concentrations from standard curve elisa->read end Data Analysis read->end Compare cytokine levels across treatment groups

Caption: Workflow for the anti-inflammatory cytokine release assay.

  • Cell Seeding: Plate RAW 264.7 cells in a 24-well plate and incubate overnight.

  • Pre-treatment: Remove the medium and add fresh medium containing various concentrations of Methyl Cinnoline-6-carboxylate, Dexamethasone, or vehicle. Incubate for 1-2 hours.

  • Stimulation: Add LPS to the wells to a final concentration of 100 ng/mL. Include wells with cells and vehicle but no LPS as an unstimulated control.

  • Incubation: Incubate the plate for 18-24 hours.

  • Supernatant Collection: Centrifuge the plate to pellet any detached cells and carefully collect the supernatant.

  • ELISA: Perform a sandwich ELISA for TNF-α and IL-6 on the collected supernatants according to the kit manufacturer’s instructions. This typically involves coating a plate with a capture antibody, adding the supernatant, adding a detection antibody, adding a substrate, and measuring the resulting color change.[19][20]

  • Analysis: Calculate the cytokine concentrations (in pg/mL or ng/mL) for each sample by interpolating from a standard curve.

Treatment GroupTNF-α Concentration% InhibitionIL-6 Concentration% Inhibition
Unstimulated + VehicleBaseline ValueN/ABaseline ValueN/A
Stimulated (LPS) + VehicleMax Value0%Max Value0%
Stimulated (LPS) + Methyl Cinnoline-6-carboxylateExperimental ValueCalculated ValueExperimental ValueCalculated Value
Stimulated (LPS) + Dexamethasone (Benchmark)Experimental ValueCalculated ValueExperimental ValueCalculated Value

Conclusion and Forward Look

This guide presents a foundational, two-pronged strategy for the initial in vitro characterization of Methyl Cinnoline-6-carboxylate. By systematically evaluating its cytotoxic, anti-migratory, and anti-inflammatory properties against industry-standard benchmarks, researchers can generate the critical data needed to build a robust profile of the compound's biological activity. The outcomes of these assays will provide a strong, evidence-based rationale for subsequent, more complex investigations, including mechanism-of-action studies and eventual progression to in vivo models.

References

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • MySkinRecipes. Methyl cinnoline-6-carboxylate. [Link]

  • Zenodo. TARGETS AND BIOLOGICAL ACTIVITIES OF CINNOLINE DERIVATIVES: A REVIEW. [Link]

  • International Journal of Applied Pharmaceutics. Optimized Methods for In Vitro and In Vivo Anti-Inflammatory Assays and Its Applications in Herbal and Synthetic Drug Analysis. [Link]

  • PubMed. Cinnoline derivatives with biological activity. [Link]

  • Innovative Journal. A Concise Review on Cinnolines. [Link]

  • World Journal of Pharmaceutical Research. An Insight into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives. [Link]

  • PubMed. In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. [Link]

  • IJARIIT. A concise review on cinnoline and its biological activities. [Link]

  • Journal of Pharmaceutical Negative Results. A Comprehensive Review On Cinnoline Derivatives. [Link]

  • ResearchGate. (PDF) Cinnoline Derivatives with Biological Activity. [Link]

  • PubMed Central. Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. [Link]

  • Journal of Pharmaceutical Research International. Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. [Link]

  • PubMed. In vitro assays and techniques utilized in anticancer drug discovery. [Link]

  • PubMed Central. A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases. [Link]

  • PubMed Central. Monitoring the Levels of Cellular NF-κB Activation States. [Link]

  • NCBI Bookshelf. Cell Viability Assays - Assay Guidance Manual. [Link]

  • PubMed Central. An introduction to the wound healing assay using live-cell microscopy. [Link]

  • Bio-Rad Antibodies. NF-κB Signaling Pathway. [Link]

  • Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

  • Cusabio. Inflammatory Cytokine ELISA Kits. [Link]

  • CLS Cell Lines Service. How to do Wound Healing (Scratch) Assay for Cell Migration Analysis. [Link]

  • Creative Diagnostics. The NF-kB Signaling Pathway. [Link]

  • PubMed Central. Detection and Quantification of Cytokines and Other Biomarkers. [Link]

  • ibidi. Wound Healing and Migration Assays. [Link]

  • Chondrex, Inc. Cytokine Detection ELISAs. [Link]

  • Arigo biolaboratories. Inflammatory Cytokine Multiplex ELISA Kits are launched. [Link]

Sources

Comparative

Strategic Bioisosterism: Optimizing Methyl Cinnoline-6-carboxylate

Topic: Bioisosteric Optimization of Methyl Cinnoline-6-carboxylate Scaffolds Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists Executive Summary: The Cinnoline-6-carboxyl...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Bioisosteric Optimization of Methyl Cinnoline-6-carboxylate Scaffolds Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists

Executive Summary: The Cinnoline-6-carboxylate Platform

Methyl Cinnoline-6-carboxylate is a critical pharmacophore intermediate, often utilized as a bioisosteric alternative to quinoline and quinazoline scaffolds in kinase inhibitors (e.g., c-Met, EGFR) and phosphodiesterase (PDE) modulators. While the cinnoline core (1,2-diazanaphthalene) offers unique electronic properties—specifically a lower pKa (~2.6) compared to quinoline (~4.9) and distinct hydrogen bond acceptor capabilities at N2—the methyl ester functionality at position 6 often represents a metabolic liability (rapid hydrolysis) or a solubility bottleneck.

This guide objectively compares Methyl Cinnoline-6-carboxylate with its primary bioisosteric replacements, focusing on Scaffold Hopping (Core modification) and Functional Group Replacement (Ester modification).

Scaffold Bioisosterism: The Core Architecture

The choice between Cinnoline and its diazanaphthalene isomers is rarely arbitrary; it dictates the molecule's electrostatic potential map (ESP) and solvent interaction.

Comparative Analysis: Cinnoline vs. Alternatives
FeatureCinnoline (Reference) Quinoline (Alternative A) Quinazoline (Alternative B) Phthalazine (Alternative C)
Structure 1,2-Diazanaphthalene1-Azanaphthalene1,3-Diazanaphthalene2,3-Diazanaphthalene
N-Atom Count 2 (Adjacent)12 (Meta)2 (Adjacent)
Basic pKa ~2.64 (Low)~4.90 (Moderate)~3.50 (Low-Mod)~3.47
LogP (Lipophilicity) Lower (More Polar)HigherModerateModerate
Metabolic Risk N-N Reductive cleavageCYP450 Oxidation (Pos 2/3)Generally StableN-N Reductive cleavage
Solubility High (Dipolar character)LowModerateModerate
Key Application PDE4, GABA-A LigandsAntimalarials, Kinase Inh.[1]EGFR/HER2 InhibitorsVEGFR Inhibitors
Expert Insight: When to Switch?
  • Switch to Quinoline: If your cinnoline lead suffers from rapid reductive metabolism of the N=N bond in vivo (a common liability in cytosolic environments). Quinolines offer higher metabolic stability but lower aqueous solubility.

  • Switch to Quinazoline: If targeting ATP-binding pockets (kinases). The N1/N3 arrangement of quinazoline mimics the adenine ring of ATP more effectively than the N1/N2 of cinnoline.

  • Stay with Cinnoline: If you require a highly polar scaffold to lower LogP without adding solubilizing tails. The adjacent nitrogens create a strong dipole, improving solubility.

Visualization: Scaffold Hopping Logic

ScaffoldHop cluster_legend Decision Drivers Cinnoline Cinnoline Core (Ref: High Solubility, Low pKa) Quinoline Quinoline (High Stability, High LogP) Cinnoline->Quinoline Improve Metabolic Stability Quinazoline Quinazoline (Kinase Privileged, ATP Mimic) Cinnoline->Quinazoline Target ATP Pockets Phthalazine Phthalazine (Isomeric Alternative) Cinnoline->Phthalazine Vector Reorientation Legend Blue: Reference | Red: Stability Focus | Green: Potency Focus

Figure 1: Strategic decision pathways for scaffold hopping from a Cinnoline core.

Substituent Bioisosterism: The Ester Replacement

The "Methyl Carboxylate" group is chemically labile. In drug design, it is frequently replaced to improve half-life (


) while maintaining the carbonyl's hydrogen bond acceptor role.
The Amide Isostere (Primary Replacement)

Converting the methyl ester to a Carboxamide is the standard optimization step.

  • Effect: Increases metabolic stability against esterases.

  • Opportunity: Allows introduction of solubilizing groups (e.g., piperazine tails) or specific hydrophobic motifs to fill binding pockets.

The Heterocyclic Isostere (Advanced Replacement)

Replacing the ester with a 5-membered heterocycle (e.g., 1,2,4-Oxadiazole ) is a powerful tactic.

  • Bioisostere: 1,2,4-Oxadiazole.

  • Rationale: Mimics the planar geometry and electron distribution of the ester/amide but removes the hydrolyzable carbonyl bond.

  • Data Support: Studies in anti-tubercular agents show that oxadiazole-cinnolines maintain potency while significantly improving serum stability compared to their ester precursors.

Comparative Data: Ester vs. Bioisosteres
PropertyMethyl Ester (-COOMe) Amide (-CONH-R) 1,2,4-Oxadiazole
H-Bond Acceptors 22 (plus 1 Donor)3
Metabolic Stability Low (Hydrolysis)HighVery High
TPSA (Ų) ~26~43~39
Synthetic Access Precursor1 Step (Aminolysis)2 Steps (from Nitrile/Amide)

Experimental Protocols

Protocol A: Synthesis of Methyl Cinnoline-6-carboxylate (The Reference)

Validation: This protocol utilizes the Richter synthesis pathway, optimized for scale.

  • Diazotization: Dissolve 4-amino-3-iodobenzoic acid methyl ester (1.0 eq) in conc. HCl/water at 0°C. Add NaNO₂ (1.1 eq) dropwise. Stir for 30 min.

  • Cyclization: Transfer the diazonium salt solution into a refluxing solution of maleic acid (excess) or directly heat (Richter cyclization variant depending on propiolic acid availability). Modern variant: Use Sonogashira coupling of the iodo-intermediate with trimethylsilylacetylene, followed by diazotization/cyclization.

  • Purification: Neutralize with Na₂CO₃. Extract with EtOAc. Purify via flash chromatography (Hexane/EtOAc gradient).

  • QC Check: ¹H NMR (CDCl₃) should show characteristic doublet signals for H3/H4 protons (~7.8-8.5 ppm).

Protocol B: Bioisosteric Conversion to 1,2,4-Oxadiazole

Objective: Convert the C-6 ester to a metabolically stable oxadiazole.

  • Hydrazide Formation: Reflux Methyl Cinnoline-6-carboxylate with hydrazine hydrate (5 eq) in ethanol for 4 hours. Precipitate the hydrazide.

  • Cyclization: Treat the hydrazide with the appropriate carboxylic acid (R-COOH) equivalents in POCl₃ (Phosphorus oxychloride) at 100°C for 6 hours.

  • Workup: Quench with ice water. Neutralize with NaHCO₃. The precipitate is the crude oxadiazole-cinnoline.

  • Validation: Mass Spectrometry (ESI+) will show [M+H]+ corresponding to the loss of 2H₂O from the hydrazide+acid condensation.

Visualization: Synthetic Workflow

Synthesis Start Methyl Cinnoline-6-carboxylate (Starting Material) Step1 Reaction: Hydrazine Hydrate, EtOH, Reflux Start->Step1 Inter Cinnoline-6-carbohydrazide (Intermediate) Step1->Inter Step2 Reaction: R-COOH, POCl3, 100°C Inter->Step2 End Cinnoline-Oxadiazole Bioisostere (Final Product) Step2->End

Figure 2: Synthetic pathway for converting the ester scaffold to a stable oxadiazole bioisostere.

References

  • Szumilak, M., & Stanczak, A. (2019).[2] "Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?" Molecules, 24(12), 2271.[2] Link

  • Lunniss, C. J., et al. (2009). "Quinolines as PDE4 Inhibitors: Structure-Activity Relationship and Bioisosteric Replacement." Bioorganic & Medicinal Chemistry Letters, 19(5), 1386-1391. (Cited for Quinoline vs Cinnoline PK comparison).
  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

  • Gauthier, J. Y., et al. (2008). "The identification of potent, selective, and orally active quinoline-based inhibitors of PDE4." Bioorganic & Medicinal Chemistry Letters, 18(3), 923-928.

Sources

Validation

A Comparative Guide to Halogen-Substituted Cinnoline Derivatives for Drug Discovery

Introduction: The Cinnoline Scaffold and the Strategic Role of Halogenation Cinnoline (1,2-benzodiazine) is a bicyclic aromatic heterocycle that has emerged as a privileged scaffold in medicinal chemistry. Its structural...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Cinnoline Scaffold and the Strategic Role of Halogenation

Cinnoline (1,2-benzodiazine) is a bicyclic aromatic heterocycle that has emerged as a privileged scaffold in medicinal chemistry. Its structural resemblance to quinoline and isoquinoline has made it a focal point for the development of novel therapeutic agents across a wide spectrum of diseases, including cancer, microbial infections, and inflammatory conditions[1]. The biological activity of the cinnoline core is profoundly influenced by the nature and position of its substituents.

Halogenation is a cornerstone strategy in drug design used to modulate a molecule's physicochemical and pharmacological properties. The introduction of fluorine, chlorine, bromine, or iodine can systematically alter a compound's lipophilicity, metabolic stability, acidity/basicity (pKa), and binding interactions with biological targets. This guide provides a comparative analysis of halogen-substituted cinnoline derivatives, offering field-proven insights into their synthesis, chemical reactivity, and biological performance to aid researchers in the strategic design of next-generation cinnoline-based therapeutics.

Section 1: Comparative Physicochemical Properties

The bioavailability and ultimate efficacy of a drug candidate are intrinsically linked to its physicochemical properties, primarily its lipophilicity (LogP/LogD) and aqueous solubility (LogS), which are influenced by the compound's acidity or basicity (pKa). The choice of halogen substituent provides a powerful tool to fine-tune these parameters.

Causality Behind Halogen Effects:

  • Lipophilicity (LogP): Lipophilicity generally increases with the size and polarizability of the halogen atom, following the trend I > Br > Cl > F. A higher LogP value can enhance membrane permeability but may also lead to lower aqueous solubility and increased metabolic turnover[2].

  • Acidity (pKa): The cinnoline scaffold is weakly basic due to the lone pairs on its nitrogen atoms. Halogens exert a strong electron-withdrawing inductive effect (-I effect), which decreases the basicity (lowers the pKa) of the cinnoline nitrogens. This effect is most pronounced with fluorine due to its high electronegativity and diminishes down the group (F > Cl > Br > I)[3]. A lower pKa means the compound will be less protonated at physiological pH, affecting its solubility and receptor interactions.

Table 1: Predicted Physicochemical Properties of 6-Halocinnoline Derivatives

Derivative Halogen Predicted LogP* Predicted pKa* Expected Trend & Rationale
6-Fluorocinnoline F ~2.1 ~1.8 Lowest lipophilicity, most basicity reduction due to high electronegativity.
6-Chlorocinnoline Cl ~2.6 ~2.0 Balanced lipophilicity and electronic effect; a common choice in drug design.
6-Bromocinnoline Br ~2.8 ~2.1 Increased lipophilicity, moderate electronic effect.

| 6-Iodocinnoline | I | ~3.2 | ~2.1 | Highest lipophilicity, weakest inductive effect among halogens. |

*Note: These values are estimations based on established chemical principles and computational models[4][5]. They should be experimentally verified for specific applications.

Section 2: Comparative Spectroscopic and Structural Analysis

unambiguous characterization of synthesized derivatives is critical. NMR spectroscopy and X-ray crystallography are the primary tools for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides insights into the electronic environment of protons on the cinnoline ring. The electronegativity and magnetic anisotropy of the halogen substituent directly influence the chemical shifts (δ) of adjacent protons[6].

Expected Trends in ¹H NMR:

  • Inductive Effect: Protons ortho to the halogen substituent are expected to be deshielded (shifted downfield to a higher ppm value) due to the halogen's electron-withdrawing nature. This effect will be strongest for fluorine and weakest for iodine.

  • Anisotropic Effects: The magnetic fields generated by the electron clouds of larger halogens (Br, I) can cause complex shielding or deshielding effects on nearby protons, further influencing their chemical shifts[6].

Based on data from analogous halogenated quinolines, we can infer the expected chemical shifts for protons on the substituted benzene ring of 6-halocinnolines[1][7].

Table 2: Expected ¹H NMR Chemical Shift Ranges for Key Protons in 6-Halocinnolines

Proton Position 6-Fluorocinnoline (δ, ppm) 6-Chlorocinnoline (δ, ppm) 6-Bromocinnoline (δ, ppm) 6-Iodocinnoline (δ, ppm)
H-5 (ortho) ~8.0 - 8.2 ~8.1 - 8.3 ~8.2 - 8.4 ~8.3 - 8.5
H-7 (ortho) ~7.6 - 7.8 ~7.8 - 8.0 ~7.9 - 8.1 ~8.0 - 8.2

| H-8 (meta) | ~7.9 - 8.1 | ~7.9 - 8.1 | ~7.9 - 8.1 | ~7.9 - 8.1 |

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive proof of a molecule's three-dimensional structure, including bond lengths, bond angles, and intermolecular interactions in the solid state[8]. For drug development, co-crystallizing a halogenated cinnoline derivative with its target protein can reveal crucial binding interactions. Halogen atoms frequently participate in "halogen bonding," a non-covalent interaction with electron-rich atoms (like oxygen or nitrogen) in a protein's active site, which can significantly enhance binding affinity and selectivity[8]. A comparative crystallographic analysis of a halogen series can elucidate how the size and polarizability of the halogen atom (I > Br > Cl > F) influence these critical binding modes.

Section 3: Comparative Chemical Reactivity in Cross-Coupling Reactions

The halogen atom on a cinnoline ring serves as a versatile synthetic handle for introducing further molecular complexity, most commonly via Palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling[9]. The choice of halogen is a critical experimental decision, as it dictates the reactivity and reaction conditions required.

The Causality of Halogen Reactivity: The reactivity of aryl halides in cross-coupling reactions is primarily governed by the carbon-halogen (C-X) bond dissociation energy (BDE). The BDE decreases down the group: C-F > C-Cl > C-Br > C-I. Consequently, the standard order of reactivity for the oxidative addition step (the rate-determining step) is C-I > C-Br > C-Cl >> C-F [10]. This trend allows for selective and sequential couplings on poly-halogenated substrates.

However, in nitrogen-containing heterocycles like cinnoline, this trend can be perturbed. The electronic properties of the ring and the position of the halogen can influence the reactivity in non-intuitive ways. For instance, a study on the closely related dihaloquinoline system showed that 4,7-dichloroquinoline was approximately three times more reactive than 7-chloro-4-iodoquinoline in a Suzuki coupling reaction[11]. This reversal is attributed to the electronic activation of the C4-Cl bond by the adjacent nitrogen atom, which facilitates oxidative addition despite the stronger bond energy compared to the C7-I bond.

This highlights a key field-proven insight: while BDE is the primary predictor, the electronic nature of the heterocyclic scaffold must be considered when designing a synthetic strategy.

Experimental Protocol: Suzuki-Miyaura Coupling of a 4-Halocinnoline

This protocol provides a generalized, self-validating system for the Suzuki-Miyaura cross-coupling of a 4-halocinnoline with an arylboronic acid.

G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification A 1. Add 4-Halocinnoline (1 eq), Arylboronic acid (1.2 eq), and Base (e.g., K2CO3, 2 eq) to a reaction vessel. B 2. Add Palladium Catalyst (e.g., Pd(PPh3)4, 3-5 mol%) under an inert atmosphere (N2 or Ar). A->B C 3. Add degassed solvent (e.g., Dioxane/H2O mixture). B->C D 4. Heat the mixture (e.g., 80-100 °C) and monitor by TLC or LC-MS. C->D E 5. Cool, dilute with water, and extract with an organic solvent (e.g., Ethyl Acetate). D->E F 6. Wash organic layer with brine, dry over Na2SO4, and concentrate. E->F G 7. Purify the crude product by column chromatography. F->G

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.
Data Presentation: Reactivity Comparison

The following table summarizes the expected outcomes for a Suzuki coupling reaction with different 4-halocinnolines, integrating both BDE principles and the known electronic effects of N-heterocycles.

Table 3: Comparative Reactivity of 4-Halocinnolines in Suzuki Coupling

Substrate C-X Bond Energy Expected Reactivity (General) Expected Reactivity (Cinnoline-Specific) Rationale & Experimental Choice
4-Iodocinnoline Lowest Highest High Ideal for mild conditions and rapid reaction times. Often the substrate of choice if available.
4-Bromocinnoline Medium Medium Medium A good balance of reactivity and stability. Often more cost-effective than iodo-derivatives.
4-Chlorocinnoline High Low Medium-High Reactivity is enhanced by the adjacent N-1 atom. Requires more active catalysts (e.g., with Buchwald ligands) but is often the most economical starting material[9].

| 4-Fluorocinnoline | Highest | Very Low | Very Low | Generally unreactive in standard Suzuki conditions. Requires specialized catalysts and harsh conditions. |

Section 4: Comparative Biological Activity

The ultimate goal of modifying the cinnoline scaffold is to enhance its biological potency and selectivity. Halogen substitution has proven to be a highly effective strategy in this regard.

General Structure-Activity Relationship (SAR) Insights:

  • Antibacterial/Antifungal Activity: Numerous studies have reported that halogen-substituted cinnoline derivatives exhibit potent antimicrobial activity[12]. In particular, chloro-substituted compounds frequently emerge as the most active agents in a series. For example, 6-chloro and 7-chloro substituted cinnolines have shown significant potency against various bacterial and fungal strains, sometimes exceeding that of standard drugs like norfloxacin[1]. The electron-withdrawing nature of chlorine appears to be crucial for this activity.

  • Anticancer Activity: Halogenated cinnolines have demonstrated significant cytotoxic effects against a range of human cancer cell lines[1]. The position and nature of the halogen can influence the mechanism of action, which often involves the inhibition of key enzymes like protein kinases or topoisomerases[1]. Fluorine and bromine substitutions have also been linked to potent antitumor activity in certain cinnoline series[3].

  • Anti-inflammatory Activity: Halogen substitution, particularly with chlorine and fluorine, has been shown to increase the anti-inflammatory and analgesic properties of cinnoline derivatives[3].

While a single study directly comparing the biological activity of a full F, Cl, Br, I-cinnoline series is not available, the collective evidence from the literature allows for the compilation of representative data.

Table 4: Summary of Reported Biological Activities for Halogenated Cinnolines

Halogen & Position Activity Type Target/Model Reported Potency Reference
6-Chloro / 7-Chloro Antibacterial B. subtilis, S. aureus, E. coli Often the most potent in a series. [1]
6-Chloro / 7-Chloro Antifungal C. albicans, A. niger High potency reported. [1]
Chloro / Fluoro Anti-inflammatory Rat paw edema model Good anti-inflammatory and analgesic activity. [3]
Chloro / Fluoro Antibacterial S. aureus, B. subtilis, E. coli Activity enhanced by electron-withdrawing groups. [3]
Bromo / Fluoro Antitumor Cinnolopiperidine series Increased antitumor activity noted. [3]

| Various Bromo | Anticancer | Human cancer cell lines | 6-Bromo-5-nitroquinoline showed high antiproliferative effects. (Related quinoline series) |[13] |

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the broth microdilution method, a standard, self-validating system for determining the MIC of a compound against a bacterial strain.

G cluster_prep Preparation cluster_incubation Inoculation & Incubation cluster_analysis Analysis A 1. Prepare stock solutions of test compounds (e.g., in DMSO). B 2. Perform serial two-fold dilutions of compounds in a 96-well plate using sterile broth (e.g., Mueller-Hinton). A->B D 4. Add bacterial inoculum to each well. Include positive (no drug) and negative (no bacteria) controls. C 3. Prepare a standardized bacterial inoculum (e.g., 5 x 10^5 CFU/mL). C->D E 5. Incubate the plate at 37 °C for 18-24 hours. D->E F 6. Visually inspect for turbidity. The MIC is the lowest concentration with no visible bacterial growth. E->F

Caption: Workflow for a Minimum Inhibitory Concentration (MIC) assay.

Conclusion and Future Directions

The strategic incorporation of halogen atoms into the cinnoline scaffold is a highly effective method for modulating its physicochemical properties, chemical reactivity, and biological activity. This comparative guide establishes clear trends and provides the causal reasoning behind them:

  • Physicochemical Properties: Lipophilicity increases (F < Cl < Br < I) while basicity decreases (F > Cl > Br > I) with halogen substitution, allowing for precise tuning of drug-like properties.

  • Reactivity: The classical reactivity trend (I > Br > Cl) in cross-coupling is a reliable starting point, but researchers must account for the electronic activation imparted by the cinnoline ring nitrogens, which can enhance the reactivity of less-active halides like chlorides.

  • Biological Activity: Across multiple therapeutic areas, chloro-substituted cinnolines frequently demonstrate superior potency, making them a high-priority choice for initial screening campaigns.

While this guide synthesizes the current understanding, direct, head-to-head comparative studies of a complete halogen series (F, Cl, Br, I) at the same substitution position are lacking in the literature. Such studies would be invaluable for building more precise quantitative structure-activity relationship (QSAR) models and would undoubtedly accelerate the rational design of novel, highly effective cinnoline-based drug candidates.

References

A comprehensive, numbered list of all cited sources with titles, sources, and valid, clickable URLs will be provided upon request.

Sources

Comparative

Performance of Methyl Cinnoline-6-carboxylate in Diverse Assay Formats: A Comparative Guide

For researchers and drug development professionals, the initial characterization of a novel small molecule is a critical step in determining its therapeutic potential. Methyl Cinnoline-6-carboxylate, a derivative of the...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and drug development professionals, the initial characterization of a novel small molecule is a critical step in determining its therapeutic potential. Methyl Cinnoline-6-carboxylate, a derivative of the versatile cinnoline scaffold, represents a promising starting point for discovery programs. Cinnoline-based compounds have demonstrated a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects.[1][2][3][4][5][6] This guide provides a comparative analysis of how Methyl Cinnoline-6-carboxylate could be evaluated across different assay formats to elucidate its mechanism of action and potential as a lead compound.

This document will explore the application of biochemical, cell-based, and biophysical assays to characterize the activity of Methyl Cinnoline-6-carboxylate, using hypothetical scenarios targeting common drug target classes such as kinases and G-protein coupled receptors (GPCRs). We will delve into the rationale behind experimental choices and present detailed protocols to ensure scientific integrity.

Section 1: Foundational Biochemical Assays for Target Identification

Biochemical assays are fundamental in drug discovery for directly measuring the interaction between a compound and a purified biological target, such as an enzyme or receptor.[7] These assays are instrumental in determining a compound's potency and mechanism of inhibition.

Kinase Inhibition Assays

Given that numerous cinnoline derivatives have been investigated as kinase inhibitors, a primary step would be to screen Methyl Cinnoline-6-carboxylate against a panel of kinases.[1]

The initial screen often employs a simplified, high-throughput format to assess broad activity. A common choice is a fluorescence-based assay due to its sensitivity and scalability.[8] Subsequent detailed kinetic studies can then be performed on any identified "hits" to understand the mechanism of inhibition.

Workflow for Kinase Activity Assessment

cluster_0 Biochemical Screening cluster_1 Mechanism of Action Studies Compound Methyl Cinnoline-6-carboxylate Kinase_Panel Kinase Panel (e.g., 96-well format) Compound->Kinase_Panel Fluorescence_Assay Fluorescence-Based Activity Assay Kinase_Panel->Fluorescence_Assay Hit_Identification Hit Identification (Potency - IC50) Fluorescence_Assay->Hit_Identification Hit_Kinase Purified 'Hit' Kinase Hit_Identification->Hit_Kinase Kinetic_Assay Enzyme Kinetic Assay (e.g., Radiometric or Luminescence) Hit_Kinase->Kinetic_Assay Mechanism Determine Mechanism of Inhibition (e.g., Competitive, Non-competitive) Kinetic_Assay->Mechanism

Caption: Workflow for kinase activity screening and mechanistic studies.

  • Preparation: A kinase buffer containing the purified kinase, a fluorescently labeled substrate, and ATP is prepared.

  • Compound Addition: Methyl Cinnoline-6-carboxylate is serially diluted and added to the wells of a microplate.

  • Initiation: The kinase reaction is initiated by adding the kinase buffer to the wells.

  • Incubation: The plate is incubated at a controlled temperature to allow the enzymatic reaction to proceed.

  • Detection: The fluorescence intensity is measured over time. A decrease in the rate of fluorescence change in the presence of the compound indicates inhibition.

  • Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

For a confirmed "hit," a more detailed kinetic analysis is performed to determine the mechanism of inhibition.[9][10][11][12][13]

  • Reaction Setup: A series of reactions are set up with a fixed concentration of the kinase and varying concentrations of both the substrate and ATP.

  • Inhibitor Addition: Each substrate/ATP concentration series is repeated with different fixed concentrations of Methyl Cinnoline-6-carboxylate.

  • Measurement: The initial reaction rates (v₀) are measured.

  • Data Analysis: The data is plotted using methods such as Lineweaver-Burk or Michaelis-Menten kinetics to determine the inhibition constants (Ki) and the mode of inhibition (e.g., competitive, non-competitive, or uncompetitive).[9][12]

GPCR Binding Assays

G-protein coupled receptors (GPCRs) are another major class of drug targets.[14][15][16] A radioligand binding assay can determine if Methyl Cinnoline-6-carboxylate interacts with a specific GPCR.[17]

This assay directly measures the ability of a test compound to displace a known radiolabeled ligand from its receptor, providing a measure of binding affinity.[17]

  • Membrane Preparation: Cell membranes expressing the target GPCR are prepared.

  • Assay Setup: The membranes are incubated with a fixed concentration of a radiolabeled ligand and varying concentrations of Methyl Cinnoline-6-carboxylate.

  • Equilibration: The mixture is incubated to allow binding to reach equilibrium.

  • Separation: The bound and free radioligand are separated by rapid filtration.

  • Detection: The amount of radioactivity bound to the membranes is quantified using a scintillation counter.

  • Data Analysis: The data is used to generate a competition curve and calculate the inhibitory constant (Ki) for Methyl Cinnoline-6-carboxylate.

Biochemical Assay Parameter Measured Advantages Disadvantages
Fluorescence-Based Kinase Assay IC50High-throughput, sensitive, non-radioactive.[8]Prone to interference from fluorescent compounds.
Enzyme Kinetic Assay Ki, Mechanism of InhibitionProvides detailed mechanistic insights.[9][12]Lower throughput, requires more compound.
Radioligand Binding Assay KiHigh sensitivity, direct measure of binding.[17]Requires handling of radioactive materials, indirect measure of function.

Section 2: Cell-Based Assays for Physiological Relevance

While biochemical assays are crucial for understanding direct target engagement, cell-based assays provide a more physiologically relevant context by evaluating a compound's effect within a living cell.[7][18][19][20][21]

Cellular Kinase Inhibition Assay

To confirm that Methyl Cinnoline-6-carboxylate can inhibit its target kinase within a cellular environment, a target engagement assay is necessary.

This type of assay measures the inhibition of the phosphorylation of a downstream substrate of the target kinase in cells, confirming cell permeability and on-target activity.

Cellular Assay Workflow

Cell_Culture Cell Line Expressing Target Kinase Compound_Treatment Treat with Methyl Cinnoline-6-carboxylate Cell_Culture->Compound_Treatment Cell_Lysis Cell Lysis Compound_Treatment->Cell_Lysis Phospho_Detection Detection of Phosphorylated Substrate (e.g., ELISA, Western Blot) Cell_Lysis->Phospho_Detection Data_Analysis Quantify Inhibition of Phosphorylation Phospho_Detection->Data_Analysis

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Methyl Cinnoline-6-carboxylate Disposal

Executive Summary Methyl Cinnoline-6-carboxylate (CAS: 318276-74-3) is a nitrogen-containing heterocyclic ester commonly used as a pharmacophore intermediate in drug discovery.[1][2][3][4] Due to its potential biological...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methyl Cinnoline-6-carboxylate (CAS: 318276-74-3) is a nitrogen-containing heterocyclic ester commonly used as a pharmacophore intermediate in drug discovery.[1][2][3][4] Due to its potential biological activity (kinase inhibition scaffolds) and chemical reactivity (ester hydrolysis), it requires strict adherence to Hazardous Organic Waste protocols.[1][3]

Immediate Action Directive:

  • Do NOT dispose of down the drain.[1][3]

  • Do NOT mix with strong oxidizers or aqueous acids/bases.[1][3]

  • Segregate as "Non-Halogenated Organic Waste" (unless dissolved in halogenated solvents).[1][3]

Chemical Hazard & Stability Profile

Understanding the "Why" behind the protocol.

Effective disposal requires understanding the molecule's stress points.[1][3] The cinnoline core is a fused benzo-pyridazine system, making it nitrogen-rich.[1][2][3][4]

FeaturePropertyOperational Implication
Physical State Solid (Pale yellow/off-white)Primary disposal stream is solid waste; generates dust.[1][2][3][4]
Functional Group Methyl Ester (-COOCH₃)Susceptible to hydrolysis.[1][2][3][4] Moisture in waste containers can lead to slow methanol release and pressure buildup.[1][3]
Core Structure Cinnoline (1,2-Diazanaphthalene)Nitrogen-rich.[1][2][3][4][5][6][7][8] Incineration requires scrubbers for NOx.[1][3] Potential bioactivity (cytotoxicity).[1][3]
GHS Classification H302, H315, H319, H335Harmful if swallowed. Irritating to eyes/skin/respiratory system.[1][2][4][9]

Critical Control Point: Because this compound is often a research intermediate, specific toxicological data may be sparse.[1][3] Treat as a P-List equivalent (Acutely Toxic) for safety margins until specific LD50 data proves otherwise.[1][3]

Waste Stream Segregation & Stabilization[1][2][4]

Before disposal, the chemical must be stabilized to prevent reactions within the waste container.[1][3]

A. Solid Waste (Bulk Substance)[1][3]
  • Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.

  • Stabilization: Ensure the material is dry.[1][3][7] If the solid is damp with solvent, allow it to evaporate in a fume hood before sealing, or dispose of it as solid-solvent sludge.[1][3]

  • Labeling: Must carry the "Hazardous Waste" label with the specific constituent name: "Methyl Cinnoline-6-carboxylate."[1][3][4]

B. Liquid Waste (Mother Liquors/Rinsates)[1][3]
  • Solvent Compatibility:

    • If dissolved in Acetone/Methanol/Ethyl Acetate: Dispose in Non-Halogenated Organic waste stream.[1][3]

    • If dissolved in DCM/Chloroform: Dispose in Halogenated Organic waste stream.[1][3]

  • pH Check: Ensure the waste stream is Neutral (pH 6-8). Acidic or basic waste streams can catalyze the hydrolysis of the ester, releasing heat and pressure.[1][3]

Disposal Workflow Diagram

The following decision tree outlines the logical flow for segregating Methyl Cinnoline-6-carboxylate waste at the Satellite Accumulation Area (SAA).

DisposalWorkflow Start Waste Generation: Methyl Cinnoline-6-carboxylate StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Liquid / Solution StateCheck->Liquid SolidContainer Double-bag in polyethylene or place in wide-mouth jar Solid->SolidContainer SolventCheck Check Solvent Type Liquid->SolventCheck Labeling Apply RCRA Label: 'Hazardous Waste' List Constituents SolidContainer->Labeling NonHalo Non-Halogenated (Acetone, MeOH, EtOAc) SolventCheck->NonHalo Halo Halogenated (DCM, Chloroform) SolventCheck->Halo NonHalo->Labeling Halo->Labeling SAA Store in Satellite Accumulation Area (SAA) Labeling->SAA Pickup EHS Pickup & High-Temp Incineration SAA->Pickup

Figure 1: Decision matrix for segregating Methyl Cinnoline-6-carboxylate waste streams to ensure RCRA compliance and safety.

Detailed Operational Procedures

Protocol A: Handling Spills (Solid)
  • PPE: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and N95 dust mask (or respirator if handling >5g).[1]

  • Procedure:

    • Isolate: Demarcate the area.[1][3]

    • Dampen: Gently mist the powder with inert solvent (e.g., heptane) or water to prevent dust generation.[1][3]

    • Sweep: Use a spark-proof dustpan and brush.[1][3]

    • Clean: Wipe the surface with acetone, followed by a soap-water wash.[1][3]

    • Disposal: Place all spill debris (wipes, gloves) into a dedicated solid hazardous waste bag.

Protocol B: Rinsing Glassware

Trace amounts in flasks must be removed before washing glassware in the sink.[1][3]

  • Primary Rinse: Rinse the flask with a small volume of Acetone.

  • Collect: Pour this rinse into the Non-Halogenated Organic Waste carboy.

  • Secondary Wash: Wash with detergent and water.[1][3] This aqueous wash can now go down the drain only if the primary rinse was thorough.[1][3]

Regulatory Compliance (RCRA/EPA)[1][3][4]

In the United States, this compound falls under the Resource Conservation and Recovery Act (RCRA).[1][3]

  • Waste Coding:

    • If the pure substance is discarded, it may not have a specific P or U list code (unless specifically listed in your state).[1][3]

    • However, it is routinely classified by Characteristic :

      • Ignitability (D001): If mixed with flammable solvents.[1][3]

      • Toxicity: Due to the bioactive nature of cinnoline derivatives.[1][3]

  • Destruction Method: The ultimate disposal method by the waste vendor must be Incineration .[1][3] The nitrogen content necessitates proper combustion control to limit NOx emissions.[1][3]

References

  • National Center for Biotechnology Information (NCBI). (2023).[1][3] PubChem Compound Summary for CID 2782071, Methyl cinnoline-6-carboxylate. Retrieved from [Link][1][3][4]

  • U.S. Environmental Protection Agency (EPA). (2023).[1][3] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2012).[1][3] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

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